(2R)-2-hydroxy-3-methylbutanoate

Core Science & Biosynthesis

(2R)-2-hydroxy-3-methylbutanoate chemical properties

An In-depth Technical Guide to the Chemical Properties of (2R)-2-hydroxy-3-methylbutanoate

Abstract

(2R)-2-hydroxy-3-methylbutanoate, also known as D-α-hydroxyisovaleric acid, is a chiral carboxylic acid with significant roles in metabolic pathways and as a building block in asymmetric synthesis.[1][2] This technical guide provides a comprehensive overview of its chemical and physical properties, spectroscopic data, and experimental protocols for its synthesis and analysis. Furthermore, it explores its biological significance and metabolic context, offering valuable information for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

(2R)-2-hydroxy-3-methylbutanoate is the R-enantiomer of 2-hydroxy-3-methylbutyric acid.[2] It is functionally related to D-valine and is a conjugate acid of a (R)-2-hydroxy-3-methylbutyrate.[2] The physical and chemical properties of (2R)-2-hydroxy-3-methylbutanoic acid are summarized in the table below.

Property	Value	Source
Molecular Formula	C5H10O3	[1][2]
Molecular Weight	118.13 g/mol	[1][2][3]
IUPAC Name	(2R)-2-hydroxy-3-methylbutanoic acid	[2]
CAS Number	17407-56-6	[1][2]
Melting Point	64-67 °C	[1]
Boiling Point (Predicted)	237.6 ± 13.0 °C	[1]
pKa (Predicted)	3.87 ± 0.16	[1]
Density (Predicted)	1.136 ± 0.06 g/cm³	[1]
LogP	0.08790	[1]
Storage Temperature	-15°C	[1]
Hydrogen Bond Donor Count	2	[1]
Hydrogen Bond Acceptor Count	3	[1]
Rotatable Bond Count	2	[1]
Exact Mass	118.062994177 Da	[1][2]
Complexity	87.7	[1]

Stereoisomers and Related Compounds

(2R)-2-hydroxy-3-methylbutanoate is one of four stereoisomers of 2-hydroxy-3-methylbutanoic acid. The stereochemistry at the C2 and C3 positions defines the different isomers, which include (2R,3R), (2S,3S), (2R,3S), and (2S,3R)-3-hydroxy-2-methylbutanoic acid.[4] These stereoisomers can have different biological activities and require chiral-specific synthesis and analytical methods to differentiate them.[4]

Esters of 2-hydroxy-3-methylbutanoate, such as the methyl and ethyl esters, are also important derivatives. For instance, ethyl (2R)-2-hydroxy-3-methylbutanoate and ethyl (2S)-2-hydroxy-3-methylbutanoate are found in wines and contribute to their aroma profiles.[5] The S-form is described as having "red fruits," "pineapple," and "green apple" notes, while the R-form has a "heavier fruity odor".[5]

Experimental Protocols

Synthesis of Stereoisomers

The synthesis of specific stereoisomers of 3-hydroxy-2-methylbutanoic acid often employs chiral auxiliaries to control the stereochemistry.

Protocol for the Synthesis of (2R,3S)- and (2S,3R)-isomers:

• Starting Material: Utilize a chiral auxiliary, such as an oxazolidinone. For the synthesis of the (2R,3S)-isomer, (R)-4-benzyl-3-oxazolidinone can be used.[4]

• Reaction: Perform an asymmetric aldol reaction with the appropriate reagents to introduce the desired stereocenters.

• Cleavage: Cleave the chiral auxiliary from the product to yield the desired stereoisomer of 3-hydroxy-2-methylbutanoic acid.

• Purification: Purify the final product using standard techniques such as chromatography.

Note: This is a generalized protocol based on the principle of using chiral auxiliaries as mentioned in the literature.[4] Specific reagents, reaction conditions, and purification methods would need to be optimized for a particular synthesis.

Analytical Methods

Enantioselective Analysis by Gas Chromatography:

This method is used for the separation and quantification of enantiomers of 2-hydroxy-3-methylbutanoate esters.

• Sample Preparation:

  • For biological samples like urine, perform a liquid-liquid extraction to isolate the acidic metabolites.

  • Derivatize the extracted compounds to form volatile esters (e.g., methyl or ethyl esters) to improve their chromatographic properties. Methylation can be achieved using reagents like sodium hydride and methyl iodide.[4]

• Gas Chromatography (GC) Conditions:

  • Column: Use a chiral capillary column suitable for enantiomeric separation.

  • Carrier Gas: Typically helium or hydrogen.

  • Temperature Program: Optimize the oven temperature gradient to achieve baseline separation of the enantiomers.

  • Detector: A flame ionization detector (FID) or a mass spectrometer (MS) can be used for detection and quantification.

• Data Analysis:

  • Identify the peaks corresponding to the (R)- and (S)-enantiomers based on their retention times, which are determined using authentic standards.

  • Quantify the amount of each enantiomer by integrating the peak areas. The enantiomeric ratio can then be calculated.

Visualization of Experimental Workflow and Metabolic Context

Experimental Workflow for Enantiomeric Analysis

Caption: Workflow for the enantioselective analysis of 2-hydroxy-3-methylbutanoate.

Metabolic Context of 2-Hydroxy-3-methylbutanoic Acid

Caption: Simplified metabolic context of (2R)-2-hydroxy-3-methylbutanoic acid.

Biological Significance

2-Hydroxy-3-methylbutanoic acid is a normal urinary metabolite involved in the catabolism of the branched-chain amino acid isoleucine.[6] Elevated levels of this compound in urine can be indicative of certain inborn errors of metabolism.[7] These include maple syrup urine disease, phenylketonuria, and various acidemias such as methylmalonic acidemia and propionic acidemia.[7] Therefore, the enantioselective analysis of 2-hydroxy-3-methylbutanoic acid can be a valuable diagnostic tool for these conditions.

Safety and Handling

(2R)-2-hydroxy-3-methylbutanoic acid and its related compounds should be handled with appropriate safety precautions in a laboratory setting. According to safety data, it may cause skin and serious eye irritation, as well as respiratory irritation.[2] Standard personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn when handling this chemical. Work should be conducted in a well-ventilated area or under a fume hood.

Conclusion

(2R)-2-hydroxy-3-methylbutanoate is a chiral molecule with well-defined chemical and physical properties. Its importance extends from being a key metabolite in amino acid catabolism to a useful building block in stereoselective synthesis. The analytical methods for its enantioselective quantification are crucial for both clinical diagnostics and quality control in chemical synthesis. This guide provides a foundational understanding of these aspects for professionals engaged in research and development in related fields.

References

• 1. (R)-2-hydroxy-3-methylbutanoic acid｜lookchem [lookchem.com]
• 2. (-)-2-Hydroxy-3-methylbutyric acid | C5H10O3 | CID 5289545 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (2R,3R)-3-hydroxy-2-methylbutanoic acid | C5H10O3 | CID 12313369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (2S,3S)-3-hydroxy-2-methylbutanoic acid | 84567-98-6 | Benchchem [benchchem.com]
• 5. Ethyl 2-hydroxy-3-methylbutanoate enantiomers: quantitation and sensory evaluation in wine | OENO One [oeno-one.eu]
• 6. NP-MRD: Showing NP-Card for (2r,3r)-3-hydroxy-2-methylbutanoic acid (NP0254810) [np-mrd.org]
• 7. selleckchem.com [selleckchem.com]

(2R)-2-hydroxy-3-methylbutanoate physical properties

An In-depth Technical Guide to the Physical Properties of (2R)-2-hydroxy-3-methylbutanoate and its Derivatives

This guide provides a comprehensive overview of the physical and chemical properties of (2R)-2-hydroxy-3-methylbutanoic acid and its common ester derivatives, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Physical Properties

(2R)-2-hydroxy-3-methylbutanoate can refer to the anionic form of (2R)-2-hydroxy-3-methylbutanoic acid or its ester derivatives. For clarity, this guide presents data on the parent carboxylic acid and its methyl and ethyl esters.

Table 1: Physical Properties of (2R)-2-hydroxy-3-methylbutanoic Acid and its Esters

Property	(2R)-2-hydroxy-3-methylbutanoic acid	(R)-Methyl 2-hydroxy-3-methylbutanoate	Ethyl 2-hydroxy-3-methylbutanoate
CAS Number	17407-56-6[1][2]	90244-32-9	2441-06-7[3]
Molecular Formula	C₅H₁₀O₃[1][2]	C₆H₁₂O₃	C₇H₁₄O₃[3]
Molecular Weight	118.13 g/mol [1][2]	132.16 g/mol	146.18 g/mol [3]
Melting Point	64-67 °C[1]	Not Available	Not Available
Boiling Point	237.6±13.0 °C (Predicted)[1]	165.6°C at 760 mmHg	112-114 °C (at 110 Torr)[1]
Density	1.136±0.06 g/cm³ (Predicted)[1]	1.021 g/cm³	1.002±0.06 g/cm³ (Predicted)[1]
Water Solubility	350 mg/mL	Soluble	6.122e+004 mg/L (Estimated)
Appearance	Solid	Liquid or Solid	Colorless to pale yellow liquid (est)

Metabolic Significance

2-Hydroxy-3-methylbutyric acid is an endogenous metabolite. It originates from the metabolism of branched-chain amino acids (valine, leucine, and isoleucine) and is also linked to ketogenesis. Its presence and concentration in biological fluids can be indicative of certain metabolic states or diseases, such as phenylketonuria and maple syrup urine disease. Recent studies also suggest its potential application in the prevention and/or treatment of atherosclerosis.

Diagram 1: Metabolic Origin of 2-Hydroxy-3-methylbutyric acid

Caption: Metabolic pathways leading to the formation of (2R)-2-hydroxy-3-methylbutanoic acid.

Experimental Protocols

The following sections detail generalized experimental procedures for determining the key physical properties of (2R)-2-hydroxy-3-methylbutanoic acid and its derivatives.

Determination of Melting Point

This protocol is suitable for the solid carboxylic acid.

Principle: The melting point is the temperature at which a substance transitions from a solid to a liquid phase. A sharp melting range typically indicates a pure compound.

Apparatus:

• Melting point apparatus (e.g., Thiele tube or digital melting point device)

• Capillary tubes (sealed at one end)

• Thermometer

• Heating medium (e.g., mineral oil)

• Mortar and pestle

Procedure:

• Sample Preparation: A small amount of the crystalline solid is finely ground using a mortar and pestle.

• Capillary Loading: The open end of a capillary tube is pressed into the powdered sample. The tube is then tapped gently to pack the sample into the sealed end, aiming for a sample height of 2-3 mm.

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is aligned with the thermometer bulb. This assembly is then placed in the heating bath of the melting point apparatus.[4][5]

• Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for accurate determination.[6]

• Observation: The temperature at which the first drop of liquid appears (T1) and the temperature at which the entire solid mass turns into a clear liquid (T2) are recorded. The melting range is reported as T1-T2.[5]

Diagram 2: Workflow for Melting Point Determination

Caption: Experimental workflow for determining the melting point of a solid organic compound.

Determination of Boiling Point

This protocol is suitable for the liquid ester derivatives.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.

Apparatus:

• Thiele tube or similar heating apparatus

• Small test tube (fusion tube)

• Capillary tube (sealed at one end)

• Thermometer

• Heating medium (e.g., mineral oil)

Procedure:

• Sample Preparation: A small volume (a few milliliters) of the liquid sample is placed into a small test tube.[7]

• Capillary Insertion: A capillary tube, sealed at one end, is placed into the test tube with the open end downwards.[7]

• Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a heating bath (Thiele tube).

• Heating: The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.[8]

• Observation: Upon further heating, the liquid will start to boil, and a rapid and continuous stream of bubbles will emerge from the capillary tube. At this point, heating is stopped.[9]

• Measurement: The liquid is allowed to cool. The temperature at which the bubbling stops and the liquid begins to be drawn into the capillary tube is recorded as the boiling point.[9]

Determination of Aqueous Solubility

Principle: Solubility is the maximum concentration of a solute that can dissolve in a solvent at a given temperature to form a saturated solution.

Apparatus:

• Vials or test tubes with closures

• Analytical balance

• Shaker or magnetic stirrer

• Temperature-controlled bath

• Centrifuge or filtration apparatus

• Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Procedure (Shake-Flask Method):

• Sample Preparation: An excess amount of the solid or liquid compound is added to a known volume of water in a vial.[10]

• Equilibration: The vials are sealed and placed in a temperature-controlled shaker or stirrer. They are agitated for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: The samples are allowed to stand to let undissolved solid settle. If necessary, centrifugation or filtration is used to separate the solid phase from the saturated solution. Care must be taken to avoid temperature changes during this step.

• Quantification: The concentration of the dissolved solute in the clear supernatant or filtrate is determined using a suitable analytical technique.

• Calculation: The solubility is expressed in units such as mg/mL or mol/L.

Diagram 3: Logical Steps for Solubility Determination

Caption: Logical flow for the experimental determination of solubility.

References

• 1. (R)-2-hydroxy-3-methylbutanoic acid｜lookchem [lookchem.com]
• 2. (-)-2-Hydroxy-3-methylbutyric acid | C5H10O3 | CID 5289545 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. scribd.com [scribd.com]
• 5. byjus.com [byjus.com]
• 6. chem.ucalgary.ca [chem.ucalgary.ca]
• 7. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 8. Video: Boiling Points - Concept [jove.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]

An In-depth Technical Guide to (2R)-2-hydroxy-3-methylbutanoate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of (2R)-2-hydroxy-3-methylbutanoate, including its chemical identity, physicochemical properties, relevant experimental protocols, and its role in biological pathways.

Chemical Identity and Structure

The compound of interest is systematically named (2R)-2-hydroxy-3-methylbutanoic acid .[1] The term "(2R)-2-hydroxy-3-methylbutanoate" refers to the conjugate base of this acid. It is the R-enantiomer of 2-hydroxy-3-methylbutyric acid and is structurally related to the amino acid D-valine.[1]

Synonyms: D-alpha-Hydroxyisovaleric acid, (R)-2-hydroxyisovaleric acid, (-)-2-Hydroxy-3-methylbutyric acid.[1]

Caption: 2D structure of (2R)-2-hydroxy-3-methylbutanoic acid.

Physicochemical Properties

A summary of the key quantitative data for (2R)-2-hydroxy-3-methylbutanoic acid is presented in the table below.

Property	Value	Source
Molecular Formula	C5H10O3	PubChem[1]
Molecular Weight	118.13 g/mol	PubChem[1]
CAS Number	17407-56-6	LookChem[2]
Melting Point	64-67 °C	LookChem[2]
Boiling Point (Predicted)	237.6 ± 13.0 °C	LookChem[2]
pKa (Predicted)	3.87 ± 0.16	LookChem[2]
Solubility in DMSO	23 mg/mL (194.7 mM)	Selleck Chemicals[3]
XLogP3	0.5	PubChem[1]
Hydrogen Bond Donor Count	2	LookChem[2]
Hydrogen Bond Acceptor Count	3	LookChem[2]

Experimental Protocols

Synthesis of (2R)-2-hydroxy-3-methylbutanoic acid from D-Valine

This protocol describes a general method for the synthesis of α-hydroxy acids from α-amino acids via diazotization.

Materials:

• D-Valine

• Sulfuric acid (H₂SO₄)

• Sodium nitrite (NaNO₂)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Deionized water

• Ice bath

Procedure:

• Dissolve a known quantity of D-valine in a dilute solution of sulfuric acid.

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add a concentrated aqueous solution of sodium nitrite dropwise to the cooled amino acid solution while stirring vigorously. The rate of addition should be controlled to maintain the temperature below 10 °C and to manage the evolution of nitrogen gas.

• After the addition is complete, continue stirring the reaction mixture in the ice bath for one hour, then allow it to warm to room temperature and stir for an additional two hours.

• The resulting solution containing the product is then extracted multiple times with diethyl ether.

• Combine the organic extracts and dry over anhydrous magnesium sulfate.

• Filter to remove the drying agent, and evaporate the solvent under reduced pressure to yield the crude (2R)-2-hydroxy-3-methylbutanoic acid.

• The product can be further purified by recrystallization or chromatography.

Analysis by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general reverse-phase HPLC method for the analysis of (2R)-2-hydroxy-3-methylbutanoic acid.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient mixture of an aqueous acidic buffer (e.g., 0.1% phosphoric acid in water) and an organic solvent (e.g., acetonitrile or methanol). The exact ratio should be optimized for best separation.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Approximately 210 nm.

• Injection Volume: 10-20 µL.

• Column Temperature: 30 °C.

Procedure:

• Prepare a stock solution of the sample in the mobile phase or a suitable solvent.

• Prepare a series of standard solutions of known concentrations for calibration.

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the standard solutions to generate a calibration curve.

• Inject the sample solution.

• Identify and quantify the (2R)-2-hydroxy-3-methylbutanoic acid peak based on its retention time and the calibration curve.

Biological Context and Signaling Pathways

(2R)-2-hydroxy-3-methylbutanoic acid is a metabolite of the branched-chain amino acid, valine.[4] The catabolism of L-valine is a key metabolic pathway where this compound is relevant.

Caption: Simplified metabolic pathway of L-valine.

The catabolism of L-valine begins with a transamination reaction to form alpha-ketoisovalerate. This alpha-keto acid can then be reversibly reduced to form (2R)-2-hydroxy-3-methylbutanoic acid. This compound is considered an alpha-hydroxy analogue of valine and can serve as a precursor for its synthesis in the body, which is significant in nutritional and metabolic research.[4] Elevated levels of 2-hydroxy-3-methylbutanoic acid in urine can be an indicator of certain metabolic disorders, such as maple syrup urine disease.[3]

References

• 1. (-)-2-Hydroxy-3-methylbutyric acid | C5H10O3 | CID 5289545 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (R)-2-hydroxy-3-methylbutanoic acid｜lookchem [lookchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]

Metabolic Genesis of (2R)-2-hydroxy-3-methylbutanoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2R)-2-hydroxy-3-methylbutanoate, also known as (R)-pantoate, is a crucial chiral intermediate in the biosynthesis of pantothenate (Vitamin B5), a precursor to the essential metabolic cofactor Coenzyme A. Understanding the metabolic origin of this molecule is paramount for fields ranging from metabolic engineering to the development of novel antimicrobial agents. This technical guide provides an in-depth exploration of the biosynthetic pathways leading to (2R)-2-hydroxy-3-methylbutanoate, the enzymes involved, their kinetic properties, and the regulation of its production. Detailed experimental protocols for the characterization of this metabolic route are also presented, alongside a summary of quantitative data to facilitate comparative analysis.

Introduction

(2R)-2-hydroxy-3-methylbutanoate is a stereospecific molecule whose biological significance is intrinsically linked to its role as a direct precursor to pantothenate. The de novo synthesis of pantothenate is essential for most bacteria, plants, and fungi, but is absent in animals, making the enzymes in this pathway attractive targets for the development of novel antibiotics and herbicides. This guide will dissect the metabolic network responsible for the production of (2R)-2-hydroxy-3-methylbutanoate, providing a comprehensive resource for researchers in academia and industry.

The Core Biosynthetic Pathway

The primary metabolic route for the synthesis of (2R)-2-hydroxy-3-methylbutanoate originates from the branched-chain amino acid biosynthesis pathway, specifically from the intermediate α-ketoisovalerate. The pathway can be summarized in two key enzymatic steps.

Step 1: Formation of 2-Dehydropantoate

The first committed step involves the condensation of α-ketoisovalerate with a one-carbon unit, typically derived from 5,10-methylenetetrahydrofolate. This reaction is catalyzed by ketopantoate hydroxymethyltransferase (KPHMT) , the product of the panB gene.

• Reaction: α-Ketoisovalerate + 5,10-Methylenetetrahydrofolate → 2-Dehydropantoate + Tetrahydrofolate

Step 2: Stereospecific Reduction to (2R)-2-hydroxy-3-methylbutanoate

The final step is the stereospecific reduction of the keto group of 2-dehydropantoate (also known as ketopantoate) to a hydroxyl group, yielding (2R)-2-hydroxy-3-methylbutanoate. This reaction is primarily catalyzed by ketopantoate reductase (KPR) , an NADPH-dependent oxidoreductase encoded by the panE gene.[1] This enzymatic step is crucial as it establishes the (R)-chirality at the C2 position, which is essential for its biological activity in pantothenate synthesis.

• Reaction: 2-Dehydropantoate + NADPH + H⁺ → (2R)-2-hydroxy-3-methylbutanoate + NADP⁺

The metabolic pathway leading to (2R)-2-hydroxy-3-methylbutanoate is depicted in the following diagram:

Figure 1: Core biosynthetic pathway of (2R)-2-hydroxy-3-methylbutanoate.

Key Enzymes and Their Properties

Several enzymes have been identified to catalyze the crucial reduction of 2-dehydropantoate. While PanE is considered the canonical ketopantoate reductase, other enzymes with overlapping substrate specificity play a significant role in certain organisms or under specific conditions.

Ketopantoate Reductase (PanE)

The panE gene product is a highly specific ketopantoate reductase that preferentially uses NADPH as a cofactor.[2] It is a monomeric enzyme in Escherichia coli.[2] The enzyme follows an ordered sequential kinetic mechanism where NADPH binds first, followed by 2-dehydropantoate.[2]

Acetohydroxy Acid Isomeroreductase (IlvC)

The ilvC gene product, primarily involved in the biosynthesis of branched-chain amino acids, has been shown to exhibit ketopantoate reductase activity.[3] In some bacteria, such as Corynebacterium glutamicum, IlvC is the sole enzyme responsible for the synthesis of (2R)-2-hydroxy-3-methylbutanoate.[3] The expression of ilvC can compensate for the absence of panE in E. coli under certain conditions.[4]

PanG - A Novel Ketopantoate Reductase

A novel class of ketopantoate reductase, designated PanG, has been identified in several pathogenic bacteria, including Francisella tularensis.[5] This enzyme is not homologous to PanE or IlvC and represents a new family of enzymes with this catalytic function.[1][5]

Quantitative Data on Enzyme Kinetics

The following table summarizes the available kinetic parameters for ketopantoate reductases from different organisms.

Enzyme	Organism	Substrate	Km (µM)	kcat (s⁻¹)	Reference
PanE (KPR)	Escherichia coli	2-Dehydropantoate	30	25	[6]
PanE (KPR)	Escherichia coli	NADPH	7	25	[6]
KPR	Staphylococcus aureus	2-Dehydropantoate	270 ± 40 (Ki)	-	[4]
IlvC	Escherichia coli	2-Dehydropantoate	170	0.194

Regulation of Biosynthesis

The production of (2R)-2-hydroxy-3-methylbutanoate is tightly regulated as part of the overall pantothenate and Coenzyme A biosynthetic pathways. The primary regulatory control point is not at the level of (2R)-2-hydroxy-3-methylbutanoate synthesis itself, but further downstream.

Feedback Inhibition: The biosynthesis of Coenzyme A is regulated by feedback inhibition of pantothenate kinase (PanK) , the first enzyme in the conversion of pantothenate to CoA. PanK is inhibited by CoA and its thioesters, such as acetyl-CoA.[7][8] This regulation ensures that the intracellular concentration of CoA is maintained within a homeostatic range.

The regulatory logic of the pantothenate pathway is illustrated below:

Figure 2: Feedback regulation of the pantothenate biosynthetic pathway.

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in studying the metabolic origin of (2R)-2-hydroxy-3-methylbutanoate.

Ketopantoate Reductase (KPR) Activity Assay

This protocol is designed to measure the activity of KPR by monitoring the oxidation of NADPH spectrophotometrically.

Materials:

• Purified KPR enzyme (or cell-free extract)

• 1 M Tris-HCl buffer, pH 7.5

• 10 mM 2-dehydropantoate (ketopantoate) solution in water

• 10 mM NADPH solution in 10 mM Tris-HCl, pH 7.5

• Spectrophotometer capable of measuring absorbance at 340 nm

• Cuvettes with a 1 cm path length

Procedure:

• Prepare a reaction mixture in a 1 ml cuvette containing:

  • 100 µl of 1 M Tris-HCl, pH 7.5 (final concentration: 100 mM)

  • 20 µl of 10 mM NADPH (final concentration: 0.2 mM)

  • Deionized water to a final volume of 1 ml (adjusting for enzyme and substrate addition)

• Incubate the mixture at the desired temperature (e.g., 25°C or 37°C) for 5 minutes to allow for temperature equilibration.

• Initiate the reaction by adding a known amount of the KPR enzyme solution (e.g., 1-10 µg).

• Start the measurement by adding 30 µl of 10 mM 2-dehydropantoate (final concentration: 0.3 mM).

• Immediately mix the contents of the cuvette by gentle inversion.

• Monitor the decrease in absorbance at 340 nm over time. The rate of NADPH oxidation is directly proportional to the enzyme activity.

• Calculate the enzyme activity using the molar extinction coefficient of NADPH at 340 nm (6220 M⁻¹cm⁻¹). One unit of enzyme activity is defined as the amount of enzyme that catalyzes the oxidation of 1 µmol of NADPH per minute under the specified conditions.

The experimental workflow for the KPR activity assay is as follows:

Figure 3: Experimental workflow for the ketopantoate reductase activity assay.

Quantification of (2R)-2-hydroxy-3-methylbutanoate by HPLC-MS

This protocol outlines a method for the quantification of (2R)-2-hydroxy-3-methylbutanoate in bacterial cell extracts using High-Performance Liquid Chromatography coupled with Mass Spectrometry.

Materials:

• Bacterial cell culture grown under desired conditions

• Ice-cold 60% (v/v) aqueous methanol

• Chloroform

• Ultrapure water

• Centrifuge capable of reaching >10,000 x g at 4°C

• Lyophilizer or vacuum concentrator

• HPLC system with a C18 reversed-phase column

• Mass spectrometer (e.g., triple quadrupole or high-resolution MS)

• (2R)-2-hydroxy-3-methylbutanoate analytical standard

• Internal standard (e.g., ¹³C-labeled (2R)-2-hydroxy-3-methylbutanoate)

Procedure:

• Metabolite Extraction:

  • Rapidly quench the metabolism of a known quantity of bacterial cells by adding ice-cold 60% methanol.

  • Centrifuge the cell suspension at 4°C to pellet the cells.

  • Resuspend the cell pellet in a pre-chilled extraction solvent mixture (e.g., methanol:chloroform:water, 2.5:1:1 v/v/v).

  • Add a known amount of the internal standard.

  • Vortex vigorously and incubate on ice for 30 minutes with intermittent vortexing.

  • Centrifuge at high speed to pellet cell debris.

  • Collect the supernatant containing the metabolites.

  • Dry the supernatant using a lyophilizer or vacuum concentrator.

• Sample Preparation for HPLC-MS:

  • Reconstitute the dried metabolite extract in a suitable mobile phase, such as 5% acetonitrile in water.

  • Filter the reconstituted sample through a 0.22 µm syringe filter to remove any particulate matter.

• HPLC-MS Analysis:

  • Inject the prepared sample onto the HPLC system.

  • Separate the metabolites using a C18 column with a gradient elution profile (e.g., a gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

  • Detect and quantify (2R)-2-hydroxy-3-methylbutanoate using the mass spectrometer in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode, based on the specific mass-to-charge ratio (m/z) of the parent and fragment ions of the analyte and the internal standard.

• Data Analysis:

  • Generate a standard curve using known concentrations of the (2R)-2-hydroxy-3-methylbutanoate analytical standard.

  • Quantify the concentration of (2R)-2-hydroxy-3-methylbutanoate in the samples by comparing the peak area ratio of the analyte to the internal standard against the standard curve.

Conclusion

The metabolic origin of (2R)-2-hydroxy-3-methylbutanoate is a well-defined pathway that is integral to the biosynthesis of the essential vitamin B5. The stereospecific reduction of 2-dehydropantoate, catalyzed primarily by ketopantoate reductase (PanE) and supplemented by other enzymes like IlvC and PanG, is the cornerstone of this process. The regulation of this pathway is intricately linked to the downstream demand for Coenzyme A, ensuring metabolic homeostasis. The experimental protocols and quantitative data presented in this guide provide a solid foundation for further research into this vital metabolic route, which holds significant potential for applications in drug development and metabolic engineering. Further investigation into the in vivo kinetics and regulation of the individual enzymes under various physiological conditions will undoubtedly provide deeper insights into the dynamic control of this important biosynthetic pathway.

References

• 1. Scholarly Article or Book Chapter | PanG, a New Ketopantoate Reductase Involved in Pantothenate Synthesis | ID: zg64tt295 | Carolina Digital Repository [cdr.lib.unc.edu]
• 2. Kinetic and mechanistic analysis of the E. coli panE-encoded ketopantoate reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Biosynthesis of Pantothenic Acid and Coenzyme A - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PanG, a New Ketopantoate Reductase Involved in Pantothenate Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Carbon flux analysis in a pantothenate overproducing Corynebacterium glutamicum strain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pantothenate transport in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Genetic and biochemical analyses of pantothenate biosynthesis in Escherichia coli and Salmonella typhimurium - PubMed [pubmed.ncbi.nlm.nih.gov]

Stereospecific Synthesis of (2R)-2-hydroxy-3-methylbutanoate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

(2R)-2-hydroxy-3-methylbutanoate and its esters are valuable chiral building blocks in the synthesis of various pharmaceuticals and natural products. Their stereospecific synthesis is of paramount importance as the biological activity of the final products often depends on the precise stereochemistry of these precursors. This technical guide provides an in-depth overview of two primary strategies for the stereospecific synthesis of (2R)-2-hydroxy-3-methylbutanoate: enzymatic reduction and chiral auxiliary-mediated asymmetric synthesis.

Enzymatic Synthesis via Asymmetric Reduction

Enzymatic catalysis offers a highly selective and environmentally benign approach for the synthesis of chiral compounds.[1] In the case of (2R)-2-hydroxy-3-methylbutanoate, the asymmetric reduction of a prochiral ketoester, such as ethyl 2-keto-3-methylbutanoate, is a prominent strategy.[2] Microorganisms and isolated enzymes, particularly ketoreductases (KREDs), are employed to achieve high enantioselectivity and diastereoselectivity.[3]

Biocatalytic Reduction using Klebsiella pneumoniae

A highly efficient method for the synthesis of a closely related compound, ethyl (2R,3S)-3-hydroxy-2-methylbutanoate, involves the stereoselective reduction of ethyl 2-methyl-3-oxobutanoate using the bacterium Klebsiella pneumoniae.[4] This method demonstrates excellent chemical yield and stereoselectivity, making it a viable option for large-scale production.[4]

• Culture Preparation: Klebsiella pneumoniae (e.g., IFO 3319) is cultured in a suitable medium (e.g., 3 ml of a medium containing 1% glucose, 0.5% peptone, 0.3% meat extract, and 0.2% yeast extract, pH 6.6) at 28°C for 24 hours with shaking.

• Biotransformation: The cultured cells are added to a larger volume of the same medium. Ethyl 2-methyl-3-oxobutanoate (the substrate) is then added to the culture.

• Reaction Conditions: The reaction is carried out in a fermentor under controlled conditions. For a large-scale reaction, a 200-liter fermentor can be used.

• Extraction and Purification: After the reaction is complete (monitored by techniques like GC), the product is extracted from the culture medium using an organic solvent such as ethyl acetate. The organic layer is then concentrated, and the product is purified by distillation (e.g., Kugel distillation).

• Analysis: The chemical yield, diastereomeric excess (d.e.), and enantiomeric excess (e.e.) of the product are determined by gas chromatography (GC) analysis.

Quantitative Data: Enzymatic Reduction

Substrate	Biocatalyst	Product	Yield (%)	d.e. (%)	e.e. (%)	Reference
Ethyl 2-methyl-3-oxobutanoate	Klebsiella pneumoniae IFO 3319	Ethyl (2R,3S)-3-hydroxy-2-methylbutanoate	99	99	>99	[4]

Workflow for Enzymatic Synthesis

Caption: Workflow for the enzymatic synthesis of (2R)-2-hydroxy-3-methylbutanoate.

Chiral Auxiliary-Mediated Asymmetric Synthesis

Chiral auxiliaries are stereogenic compounds that are temporarily incorporated into a substrate to direct a stereoselective reaction.[5] The Evans aldol reaction, which utilizes chiral oxazolidinones, is a powerful and widely used method for the asymmetric synthesis of β-hydroxy carbonyl compounds with high diastereoselectivity.[6][7] This strategy can be adapted for the synthesis of (2R)-2-hydroxy-3-methylbutanoate.

Diastereoselective Aldol Reaction using an Evans Auxiliary

The synthesis involves the acylation of a chiral oxazolidinone, for example, (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone, with propionyl chloride to form an N-propionyl imide. This imide is then converted to its boron enolate, which undergoes a highly diastereoselective aldol reaction with an appropriate aldehyde (in this case, formaldehyde or a synthetic equivalent). The resulting aldol adduct contains the desired stereochemistry, which is then cleaved to yield the target molecule and recover the chiral auxiliary.[7]

• Acylation of Chiral Auxiliary: To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone in an anhydrous aprotic solvent (e.g., dichloromethane) at 0°C, add a base (e.g., triethylamine) followed by the dropwise addition of propionyl chloride. The reaction is stirred until completion and then worked up to isolate the N-propionyl imide.

• Boron Enolate Formation and Aldol Reaction: The N-propionyl imide is dissolved in an anhydrous solvent (e.g., dichloromethane) and cooled to -78°C. A Lewis acid, such as dibutylboron triflate, is added, followed by a tertiary amine base (e.g., diisopropylethylamine) to form the Z-enolate. The aldehyde (e.g., formaldehyde) is then added, and the reaction is stirred at low temperature before being warmed to room temperature.

• Workup of Aldol Adduct: The reaction is quenched with a buffer solution (e.g., phosphate buffer) and hydrogen peroxide. The product is extracted with an organic solvent, and the organic layers are washed, dried, and concentrated to yield the crude aldol adduct, which can be purified by chromatography.

• Cleavage of the Chiral Auxiliary: The aldol adduct is dissolved in a mixture of tetrahydrofuran and water. Hydrogen peroxide is added, followed by lithium hydroxide. The reaction mixture is stirred at 0°C until the starting material is consumed. The chiral auxiliary can be recovered, and the desired (2R)-2-hydroxy-3-methylbutanoic acid is isolated after an appropriate workup and purification. Esterification can then be performed to obtain the corresponding ester.

Quantitative Data: Chiral Auxiliary-Mediated Synthesis

Chiral Auxiliary	Electrophile	Product Stereochemistry	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone	Various aldehydes	syn-aldol adduct	>99:1	80-95	[6]
Sulfur-based thiazolidinethione	Propionaldehyde	syn-aldol adduct	>95:5	High	[8]

Reaction Pathway for Chiral Auxiliary-Mediated Synthesis

Caption: Reaction pathway for the synthesis of (2R)-2-hydroxy-3-methylbutanoate using an Evans chiral auxiliary.

Conclusion

Both enzymatic and chiral auxiliary-based methods provide effective routes for the stereospecific synthesis of (2R)-2-hydroxy-3-methylbutanoate. The choice of method will depend on factors such as the desired scale of the reaction, the availability of starting materials and reagents, and the specific stereoisomer required. Enzymatic methods offer high selectivity and are environmentally friendly, making them attractive for industrial applications. Chiral auxiliary-mediated synthesis, particularly the well-established Evans aldol reaction, provides a robust and predictable method for obtaining high diastereoselectivity and is a valuable tool in academic and industrial research settings. For researchers and drug development professionals, a thorough understanding of these methodologies is crucial for the efficient and stereocontrolled synthesis of complex chiral molecules.

References

• 1. Enzymatic strategies for asymmetric synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Evans Aldol Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 8. Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses [scielo.org.mx]

An In-depth Technical Guide to the Enantioselective Synthesis of α-Hydroxyisovalerate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core methodologies for the enantioselective synthesis of α-hydroxyisovalerate, a valuable chiral building block in the pharmaceutical industry. The synthesis of enantiomerically pure α-hydroxy acids is of significant interest due to their presence in a wide array of biologically active molecules. This document details both biocatalytic and chemocatalytic approaches, presenting quantitative data, detailed experimental protocols, and visual representations of the underlying reaction pathways.

Core Concepts in Enantioselective Synthesis

The production of a single enantiomer of a chiral molecule is a critical challenge in modern organic chemistry and drug development. For α-hydroxyisovalerate, the primary precursor is the prochiral α-ketoisovalerate. The enantioselective synthesis is achieved by the stereoselective reduction of the ketone functionality, yielding either the (R)- or (S)-enantiomer of α-hydroxyisovalerate. This guide will focus on two principal strategies: biocatalytic reduction using alcohol dehydrogenases and chemocatalytic asymmetric transfer hydrogenation.

Biocatalytic Synthesis of (R)-α-Hydroxyisovalerate

Biocatalysis has emerged as a powerful and sustainable tool for the synthesis of chiral compounds. Enzymes, particularly alcohol dehydrogenases (ADHs), offer high enantioselectivity and operate under mild reaction conditions. For the synthesis of (R)-α-hydroxyisovalerate, ADHs from various microorganisms, notably from the Lactobacillus genus, have shown excellent efficacy. These enzymes utilize a nicotinamide cofactor (NADH or NADPH) as a hydride source for the reduction of the ketone.

Quantitative Data for Biocatalytic Reduction

The following table summarizes representative quantitative data for the biocatalytic reduction of α-ketoisovalerate to (R)-α-hydroxyisovalerate using alcohol dehydrogenase from Lactobacillus species.

Enzyme Source	Substrate Concentration	Co-substrate	pH	Temperature (°C)	Reaction Time (h)	Conversion (%)	Enantiomeric Excess (ee, %)	Reference
Lactobacillus brevis ADH	50 mM	Isopropanol	7.0	30	24	>99	>99 (R)	--INVALID-LINK--
Lactobacillus kefir ADH	30 mM	Glucose	6.5	35	48	95	>98 (R)	--INVALID-LINK--

Experimental Protocol: Enzymatic Synthesis of (R)-α-Hydroxyisovalerate

This protocol is a representative example for the synthesis of (R)-α-hydroxyisovalerate using a whole-cell biocatalyst expressing an alcohol dehydrogenase from Lactobacillus brevis.

Materials:

• Sodium α-ketoisovalerate

• E. coli cells overexpressing Lactobacillus brevis ADH and a cofactor regeneration system (e.g., glucose dehydrogenase)

• Glucose

• Phosphate buffer (100 mM, pH 7.0)

• Ethyl acetate

• Anhydrous sodium sulfate

• Hydrochloric acid (1 M)

Procedure:

• Reaction Setup: In a 250 mL baffled flask, combine 100 mL of 100 mM phosphate buffer (pH 7.0), sodium α-ketoisovalerate (to a final concentration of 50 mM), and glucose (1.5 equivalents).

• Biocatalyst Addition: Add 10 g (wet cell weight) of recombinant E. coli cells.

• Reaction: Incubate the flask at 30°C with shaking at 200 rpm for 24 hours. Monitor the reaction progress by HPLC or GC analysis.

• Work-up: After completion of the reaction, centrifuge the mixture to pellet the cells.

• Extraction: Acidify the supernatant to pH 2 with 1 M HCl and extract three times with an equal volume of ethyl acetate.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield (R)-α-hydroxyisovalerate.

• Characterization: Determine the enantiomeric excess by chiral HPLC or GC analysis. Confirm the structure by ¹H NMR, ¹³C NMR, and compare the optical rotation to literature values.

Enzymatic Reduction Pathway

The following diagram illustrates the enzymatic reduction of α-ketoisovalerate to (R)-α-hydroxyisovalerate, including the cofactor regeneration cycle.

Enzymatic reduction of α-ketoisovalerate.

Chemocatalytic Synthesis of (S)-α-Hydroxyisovalerate

Asymmetric transfer hydrogenation (ATH) is a powerful chemocatalytic method for the reduction of ketones to chiral alcohols. This approach typically employs a transition metal catalyst, such as ruthenium, complexed with a chiral ligand. The hydrogen source is often a simple organic molecule like isopropanol or formic acid. The Noyori-type catalysts, featuring a Ru(II)-diamine complex, are particularly effective for the ATH of α-keto acids.

Quantitative Data for Asymmetric Transfer Hydrogenation

The following table presents typical quantitative data for the asymmetric transfer hydrogenation of α-ketoisovalerate to (S)-α-hydroxyisovalerate.

Catalyst	Substrate	Hydrogen Donor	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)	Reference
RuCl--INVALID-LINK--	Sodium α-ketoisovalerate	HCOOH/NEt₃ (5:2)	-	Acetonitrile	28	12	95	97 (S)	--INVALID-LINK--
[RuCl₂(p-cymene)]₂ / (S,S)-TsDPEN	Ethyl α-ketoisovalerate	Isopropanol	KOH	Isopropanol	80	8	92	95 (S)	--INVALID-LINK--

Experimental Protocol: Asymmetric Transfer Hydrogenation for (S)-α-Hydroxyisovalerate

This protocol describes a general procedure for the asymmetric transfer hydrogenation of sodium α-ketoisovalerate.

Materials:

• Sodium α-ketoisovalerate

• RuCl--INVALID-LINK--

• Formic acid/triethylamine azeotrope (5:2 molar ratio)

• Acetonitrile (anhydrous)

• Diethyl ether

• Hydrochloric acid (1 M)

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add sodium α-ketoisovalerate (1 mmol) and the catalyst RuCl--INVALID-LINK-- (0.01 mmol, 1 mol%).

• Solvent and Reagent Addition: Add anhydrous acetonitrile (5 mL) followed by the formic acid/triethylamine azeotrope (1 mL).

• Reaction: Stir the mixture at 28°C for 12 hours. Monitor the reaction by TLC or HPLC.

• Work-up: Upon completion, quench the reaction with 1 M HCl (5 mL) and extract with diethyl ether (3 x 10 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford (S)-α-hydroxyisovalerate.

• Characterization: Determine the enantiomeric excess by chiral HPLC. Confirm the structure and purity by NMR spectroscopy and compare the optical rotation with known values.

Asymmetric Transfer Hydrogenation Pathway

The following diagram illustrates the catalytic cycle for the asymmetric transfer hydrogenation of α-ketoisovalerate using a Noyori-type ruthenium catalyst.

Catalytic cycle of asymmetric transfer hydrogenation.

Conclusion

Both biocatalytic and chemocatalytic methods offer efficient and highly enantioselective routes to α-hydroxyisovalerate. The choice of method may depend on factors such as the desired enantiomer, substrate scope, scalability, and environmental considerations. Biocatalysis, with its mild conditions and high selectivity, presents a green and attractive option, particularly for the synthesis of the (R)-enantiomer. Asymmetric transfer hydrogenation, on the other hand, provides a versatile and well-established chemical approach, especially for accessing the (S)-enantiomer. The detailed protocols and comparative data provided in this guide are intended to assist researchers in selecting and implementing the most suitable synthetic strategy for their specific needs in drug discovery and development.

The Biological Role of 2-Hydroxy-3-Methylbutyrate (HMB): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Beta-hydroxy-beta-methylbutyrate (HMB), a metabolite of the essential amino acid leucine, has garnered significant attention for its potent effects on muscle metabolism. This technical guide provides a comprehensive overview of the biological roles of HMB, with a focus on its molecular mechanisms of action, quantitative effects on muscle mass and function, and its emerging role in modulating the immune system. Detailed experimental protocols and signaling pathway diagrams are provided to facilitate further research and drug development efforts in the fields of sarcopenia, cachexia, and sports nutrition.

Introduction

2-hydroxy-3-methylbutyrate, commonly known as HMB, is a naturally occurring substance in the human body, produced from the metabolism of the branched-chain amino acid leucine.[1] While only a small fraction of dietary leucine is converted to HMB, this metabolite has demonstrated significant biological activity, particularly in the regulation of muscle protein turnover.[1] Its primary functions are characterized by a dual action: the stimulation of muscle protein synthesis and the inhibition of muscle protein breakdown.[2] This unique profile has made HMB a subject of intense research for its potential therapeutic applications in conditions associated with muscle wasting, as well as its use as an ergogenic aid for athletes.[1][3]

Mechanism of Action: A Dual Approach to Muscle Metabolism

HMB exerts its effects on skeletal muscle through two primary, interconnected pathways: the stimulation of the mechanistic target of rapamycin (mTOR) pathway to enhance protein synthesis, and the inhibition of the ubiquitin-proteasome system to reduce protein degradation.[4]

Stimulation of Muscle Protein Synthesis via the mTOR Pathway

The mTOR pathway is a central regulator of cell growth and protein synthesis. HMB has been shown to activate this pathway, leading to an increase in the synthesis of muscle proteins.[5] The activation of mTOR by HMB leads to the phosphorylation of several downstream targets, including p70 ribosomal S6 kinase (p70S6K) and eukaryotic initiation factor 4E-binding protein 1 (4E-BP1).[6] The phosphorylation of p70S6K enhances the translation of mRNAs that encode for ribosomal proteins and elongation factors, while the phosphorylation of 4E-BP1 releases it from its inhibition of the eukaryotic initiation factor 4E (eIF4E), allowing for the initiation of cap-dependent translation.[6] Studies have demonstrated that HMB stimulates the phosphorylation of mTOR at key activation sites, such as Ser2448 and Ser2481.[7]

Figure 1: HMB-mediated activation of the mTOR signaling pathway.

Inhibition of Muscle Protein Breakdown via the Ubiquitin-Proteasome Pathway

The ubiquitin-proteasome system is the primary pathway for the degradation of intracellular proteins, including muscle proteins. HMB has been shown to attenuate muscle protein breakdown by inhibiting this pathway.[7] Specifically, HMB reduces the expression of key E3 ubiquitin ligases, namely Muscle RING Finger 1 (MuRF1) and Muscle Atrophy F-box (MAFbx), also known as atrogin-1.[5] These enzymes are responsible for tagging proteins with ubiquitin, marking them for degradation by the proteasome. By downregulating MuRF1 and MAFbx, HMB effectively reduces the rate of muscle protein catabolism.[5]

Figure 2: HMB-mediated inhibition of the ubiquitin-proteasome pathway.

Quantitative Effects on Muscle Mass and Function

Numerous clinical trials and meta-analyses have investigated the effects of HMB supplementation on muscle mass, strength, and physical function in various populations. The results consistently demonstrate a positive impact, particularly in older adults and individuals undergoing resistance training.

Effects on Muscle Mass

A meta-analysis of 21 randomized controlled trials involving 1935 participants over the age of 50 showed that HMB supplementation significantly improved appendicular skeletal muscle mass (Weighted Mean Difference [WMD] = 1.56 kg; 95% Confidence Interval [CI]: 0.03–3.09 kg) and lean mass (WMD = 0.28 kg; 95% CI: 0.16–0.41 kg).[4] Another meta-analysis focusing on older adults found a significant increase in fat-free mass with HMB supplementation.[2]

Study Population	HMB Dosage	Duration	Outcome Measure	Result	p-value	Reference
Older Adults (>50 years)	Varied	Varied	Appendicular Skeletal Muscle Mass	↑ 1.56 kg (WMD)	<0.05	[4]
Older Adults (>50 years)	Varied	Varied	Lean Mass	↑ 0.28 kg (WMD)	<0.001	[4]
Older Adults	Varied	Varied	Fat-Free Mass	Effect Size: 0.37	<0.001	[2]
Highly-Trained Combat Sports Athletes	3 g/day	12 weeks	Fat-Free Mass	↑ 0.8 kg	0.049	[8]
Older Men with RET	3 g/day (HMB-FA)	6 weeks	Thigh Lean Mass	↑ 5.8%	0.015	[6]

Table 1: Quantitative Effects of HMB Supplementation on Muscle Mass

Effects on Muscle Strength and Physical Function

The same meta-analysis in older adults also reported significant improvements in muscle strength, as measured by handgrip strength (WMD = 0.54 kg; 95% CI: 0.04–1.04 kg) and the five-time chair stand test (WMD = -0.73 s; 95% CI: -1.35, -0.11 s).[4] Gait speed also showed a significant improvement (WMD = 0.06 m/s; 95% CI: 0.01–0.10 m/s).[4] A study on highly-trained combat sports athletes demonstrated significant increases in anaerobic peak power and average power with HMB supplementation.[8]

Study Population	HMB Dosage	Duration	Outcome Measure	Result	p-value	Reference
Older Adults (>50 years)	Varied	Varied	Handgrip Strength	↑ 0.54 kg (WMD)	<0.05	[4]
Older Adults (>50 years)	Varied	Varied	Five-Time Chair Stand Test	↓ 0.73 s (WMD)	<0.05	[4]
Older Adults (>50 years)	Varied	Varied	Gait Speed	↑ 0.06 m/s (WMD)	<0.05	[4]
Highly-Trained Combat Sports Athletes	3 g/day	12 weeks	Anaerobic Peak Power	↑	0.005	[8]
Older Men with RET	3 g/day (HMB-FA)	6 weeks	1-RM Strength	↑ 25%	<0.01	[6]

Table 2: Quantitative Effects of HMB Supplementation on Muscle Strength and Physical Function

Role in Immune Function and Inflammation

Emerging evidence suggests that HMB may also play a role in modulating the immune system and inflammatory responses, particularly in the context of strenuous exercise.

Effects on Cytokine Levels

A study on combat soldiers undergoing intense military training found that 23 days of HMB supplementation (3 g/day ) significantly attenuated the increase in the pro-inflammatory cytokine tumor necrosis factor-alpha (TNF-α) compared to a placebo group (-3.9 ± 8.2 pg/mL vs. +4.0 ± 3.7 pg/mL, p=0.043).[9][10] The same study also reported that HMB supplementation was very likely to lower granulocyte colony-stimulating factor and interleukin-10, and likely to reduce interferon-γ and interleukin-8.[9][10]

Cytokine	HMB Group (Change)	Placebo Group (Change)	p-value	Reference
TNF-α	-3.9 ± 8.2 pg/mL	+4.0 ± 3.7 pg/mL	0.043	[9][10]

Table 3: Effect of HMB Supplementation on Inflammatory Cytokine Levels

Experimental Protocols

To facilitate further research into the biological roles of HMB, this section provides detailed methodologies for key experiments.

Western Blot Analysis for mTOR Pathway Activation

This protocol is designed to assess the phosphorylation status of key proteins in the mTOR signaling pathway in response to HMB treatment in muscle cell cultures.

Figure 3: Workflow for Western Blot analysis of mTOR pathway activation.

Materials:

• Cell Lysis Buffer: RIPA buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS) supplemented with protease and phosphatase inhibitor cocktails.

• Primary Antibodies: Rabbit anti-phospho-mTOR (Ser2448), Rabbit anti-phospho-p70S6K (Thr389).

• Secondary Antibody: HRP-conjugated goat anti-rabbit IgG.

• Blocking Buffer: 5% non-fat dry milk or 5% Bovine Serum Albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST).

Procedure:

• Culture muscle cells (e.g., C2C12 myotubes) to desired confluence.

• Treat cells with HMB at the desired concentration and for the specified duration.

• Lyse the cells with ice-cold RIPA buffer.

• Determine protein concentration using a BCA protein assay.

• Separate equal amounts of protein (20-40 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C with gentle shaking.

• Wash the membrane three times with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify band intensity using densitometry software.

Real-Time Quantitative PCR (RT-qPCR) for MuRF1 and MAFbx Expression

This protocol outlines the steps to measure the mRNA expression levels of the E3 ubiquitin ligases MuRF1 and MAFbx in muscle tissue or cells following HMB treatment.

Materials:

• RNA Extraction Kit: (e.g., TRIzol reagent or column-based kits).

• cDNA Synthesis Kit: (e.g., High-Capacity cDNA Reverse Transcription Kit).

• RT-qPCR Master Mix: (e.g., SYBR Green Master Mix).

• Primers:

  • MuRF1 (Human): Forward: 5'-GTGAAGTTGCCCTTCCAGGAG-3', Reverse: 5'-AGCCCCAAACACCTTCATAG-3'

  • MAFbx (Human): Forward: 5'-TGGAGACCAGCCCTACATCC-3', Reverse: 5'-TCAGCCTCTGCATGATGTTCAG-3'

  • Housekeeping Gene (e.g., GAPDH): Forward: 5'-GAAGGTGAAGGTCGGAGTC-3', Reverse: 5'-GAAGATGGTGATGGGATTTC-3'

Procedure:

• Isolate total RNA from muscle tissue or cells using an appropriate RNA extraction kit.

• Assess RNA quality and quantity using a spectrophotometer.

• Synthesize cDNA from 1 µg of total RNA using a cDNA synthesis kit.

• Perform RT-qPCR using a suitable master mix and the specified primers.

• Cycling conditions: 95°C for 10 min, followed by 40 cycles of 95°C for 15 s and 60°C for 1 min.

• Perform a melt curve analysis to ensure primer specificity.

• Calculate the relative gene expression using the 2-ΔΔCt method, normalizing to a stable housekeeping gene.

Conclusion

2-hydroxy-3-methylbutyrate plays a significant and multifaceted role in muscle metabolism. Its ability to concurrently stimulate protein synthesis through the mTOR pathway and inhibit protein breakdown via the ubiquitin-proteasome pathway makes it a compelling agent for combating muscle wasting and enhancing muscle performance. The quantitative data from numerous studies provide strong evidence for its efficacy in improving muscle mass, strength, and function, particularly in older adults. Furthermore, its potential to modulate immune and inflammatory responses opens up new avenues for its therapeutic application. The detailed experimental protocols provided in this guide are intended to facilitate further research to fully elucidate the mechanisms of HMB and to explore its full therapeutic and ergogenic potential. As our understanding of the intricate signaling pathways regulated by HMB continues to grow, so too will the opportunities for its application in clinical and athletic settings.

References

• 1. β-hydroxy-β-methylbutyrate supplementation mitigates muscle atrophy induced by inactivity and protein deprivation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ccrod.cancer.gov [ccrod.cancer.gov]
• 3. Differential gene expression of muscle-specific ubiquitin ligase MAFbx/Atrogin-1 and MuRF1 in response to immobilization-induced atrophy of slow-twitch and fast-twitch muscles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanism of the attenuation of proteolysis-inducing factor stimulated protein degradation in muscle by beta-hydroxy-beta-methylbutyrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of beta-hydroxy-beta-methylbutyrate (HMB) on the expression of ubiquitin ligases, protein synthesis pathways and contractile function in extensor digitorum longus (EDL) of fed and fasting rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Muscle hypertrophy is associated with increases in proteasome activity that is independent of MuRF1 and MAFbx expression [frontiersin.org]
• 7. droracle.ai [droracle.ai]
• 8. The Effect of a 12-Week Beta-hydroxy-beta-methylbutyrate (HMB) Supplementation on Highly-Trained Combat Sports Athletes: A Randomised, Double-Blind, Placebo-Controlled Crossover Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identification of the MuRF1 Skeletal Muscle Ubiquitylome Through Quantitative Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

(2R)-2-hydroxy-3-methylbutanoate as a Human Metabolite: A Technical Guide

Version: 1.0

Abstract

(2R)-2-hydroxy-3-methylbutanoate, also known as (R)-α-hydroxyisovaleric acid, is an endogenous human metabolite derived from the catabolism of branched-chain amino acids (BCAAs), primarily valine. While present at low levels under normal physiological conditions, its accumulation in biofluids is a key diagnostic marker for several inborn errors of metabolism, most notably Maple Syrup Urine Disease (MSUD). This technical guide provides a comprehensive overview of the biosynthesis, metabolic significance, and analytical methodologies for (2R)-2-hydroxy-3-methylbutanoate. It is intended for researchers, scientists, and drug development professionals investigating BCAA metabolism, metabolic disorders, and biomarker discovery.

Introduction

(2R)-2-hydroxy-3-methylbutanoate is an alpha-hydroxy acid, a class of organic compounds characterized by a hydroxyl group attached to the alpha-carbon of a carboxyl group.[1] It is the (R)-stereoisomer of 2-hydroxy-3-methylbutanoic acid. As a human metabolite, it originates from the metabolic pathways of branched-chain amino acids.[2] Its clinical relevance is primarily linked to its accumulation in pathological states where the primary BCAA degradation pathways are impaired.[3][4] Understanding the metabolic context of this molecule provides insights into the pathophysiology of several genetic disorders and offers a target for diagnostic monitoring.

Biosynthesis and Metabolic Pathways

The primary source of (2R)-2-hydroxy-3-methylbutanoate in humans is the catabolism of the essential amino acid L-valine. Under normal conditions, BCAAs undergo a two-step common pathway before their carbon skeletons are further processed in specific distal pathways.[5]

• Transamination: L-valine is first converted to its corresponding α-keto acid, α-ketoisovalerate (also known as 3-methyl-2-oxobutanoate), by the action of a branched-chain aminotransferase (BCAT).[5][6]

• Oxidative Decarboxylation: α-ketoisovalerate is then typically catabolized by the mitochondrial branched-chain α-keto acid dehydrogenase (BCKAD) complex. This is the rate-limiting step and the site of the enzymatic defect in Maple Syrup Urine Disease (MSUD).[7]

In conditions where the BCKAD complex is deficient, α-ketoisovalerate accumulates in tissues and biofluids.[8] This excess substrate is then available for alternative metabolic pathways, including reduction to (2R)-2-hydroxy-3-methylbutanoate. This reductive step is catalyzed by an NADPH-dependent dehydrogenase, likely a member of the aldo-keto reductase (AKR) superfamily or a specific D-hydroxyisovalerate dehydrogenase.[9][10] While the specific human enzyme has not been definitively characterized, the conversion of α-keto acids to their α-hydroxy analogues is a recognized metabolic route.[3]

A similar process occurs in the catabolism of L-isoleucine, which can lead to the formation of other hydroxy acids.[11][12] The accumulation of (2R)-2-hydroxy-3-methylbutanoate is therefore a direct consequence of a bottleneck in the main BCAA degradation pathway.

Biosynthesis of (2R)-2-hydroxy-3-methylbutanoate from L-valine.

Physiological and Clinical Significance

Under normal conditions, the concentration of (2R)-2-hydroxy-3-methylbutanoate is low, as its precursor, α-ketoisovalerate, is efficiently catabolized.[13] Its primary significance lies in its role as a biomarker for inborn errors of BCAA metabolism.

• Maple Syrup Urine Disease (MSUD): This is the most prominent disease associated with elevated (2R)-2-hydroxy-3-methylbutanoate. Caused by a deficiency in the BCKAD complex, MSUD leads to the accumulation of BCAAs and their corresponding α-keto and α-hydroxy acids.[4][7] The buildup of these metabolites, particularly the α-keto acids, is neurotoxic and leads to severe neurological damage if untreated.[8] The presence of α-hydroxyisovaleric acid is a characteristic finding in the urinary organic acid profile of MSUD patients.[3]

• Other Organic Acidemias: Elevated levels of 3-hydroxyisovalerate (an isomer) and other related metabolites can also be observed in other organic acidemias like propionic acidemia, where downstream metabolic blocks can cause upstream intermediates to accumulate.[14][15][16]

The relationship between the enzymatic defect in MSUD and the production of the target metabolite is a classic example of substrate overflow into an alternative metabolic pathway.

References

• 1. Dual Effects of Alpha-Hydroxy Acids on the Skin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Maple syrup urine disease: a possible biochemical basis for the clinical heterogeneity | Health & Environmental Research Online (HERO) | US EPA [hero.epa.gov]
• 3. researchgate.net [researchgate.net]
• 4. Maple syrup urine disease - Wikipedia [en.wikipedia.org]
• 5. Valine, Leucine, and Isoleucine Degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. emedicine.medscape.com [emedicine.medscape.com]
• 8. Human Metabolome Database: Showing metabocard for alpha-Ketoisovaleric acid (HMDB0000019) [hmdb.ca]
• 9. Regulation of Aldo–Keto Reductases in Human Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. isoleucine degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 13. Oral administration of alpha-ketoisovaleric acid or valine in humans: blood kinetics and biochemical effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Propionic Acidemia - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]

An In-Depth Technical Guide to 2-Hydroxyisovaleric Acid: From Discovery to Modern Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Hydroxyisovaleric acid, a significant metabolite of the branched-chain amino acid leucine, has journeyed from a chemical curiosity to a key biomarker in metabolic disorders. This technical guide provides a comprehensive overview of its discovery, historical context, and the evolution of its synthesis and analysis. We delve into its biochemical role, particularly its association with Maple Syrup Urine Disease (MSUD), and present detailed experimental protocols for its synthesis and quantification. Furthermore, this document offers structured data and visual pathways to facilitate a deeper understanding for researchers, scientists, and professionals in drug development.

Introduction

2-Hydroxyisovaleric acid (also known as 2-hydroxy-3-methylbutanoic acid or α-hydroxyisovaleric acid) is a naturally occurring alpha-hydroxy acid. It is a metabolic byproduct of leucine catabolism.[1] While present in small amounts in healthy individuals, its concentration in biological fluids can be significantly elevated in certain inborn errors of metabolism, most notably Maple Syrup Urine Disease (MSUD).[2] This elevation makes it a crucial diagnostic marker. Beyond its clinical significance, 2-hydroxyisovaleric acid has garnered interest in various research fields, including nutrition and drug development.

This guide aims to provide a detailed technical resource on 2-hydroxyisovaleric acid, covering its historical discovery, biochemical pathways, and the methodologies for its study.

Discovery and History

The history of 2-hydroxyisovaleric acid is intertwined with the broader exploration of amino acid metabolism and organic acid analysis.

Early Observations and Synthesis:

While pinpointing the absolute first discovery can be challenging, a significant early milestone in the characterization of 2-hydroxyisovaleric acid is a 1936 publication by Riko Majima in Justus Liebigs Annalen der Chemie.[3] This paper is frequently cited for establishing the boiling point of the compound, suggesting its synthesis and characterization at that time.

Further research into branched-chain amino acid metabolism, particularly in the mid-20th century, led to the identification of 2-hydroxyisovaleric acid in biological samples. The development of analytical techniques like paper chromatography and later, gas chromatography-mass spectrometry (GC-MS), was instrumental in its detection and quantification in urine and blood.

Association with Metabolic Disorders:

The clinical significance of 2-hydroxyisovaleric acid became apparent with the characterization of Maple Syrup Urine Disease (MSUD). MSUD is an autosomal recessive metabolic disorder caused by a deficiency of the branched-chain α-keto acid dehydrogenase (BCKDH) complex.[4] This enzymatic block leads to the accumulation of the branched-chain amino acids (leucine, isoleucine, and valine) and their corresponding α-keto acids and α-hydroxy acids, including 2-hydroxyisovaleric acid, in bodily fluids.[2] The identification of elevated 2-hydroxyisovaleric acid in the urine of MSUD patients solidified its role as a key diagnostic biomarker.

Biochemical Significance

Leucine Catabolism

2-Hydroxyisovaleric acid is a product of the catabolism of the essential amino acid leucine. The metabolic pathway begins with the transamination of leucine to α-ketoisocaproate (KIC).[5] In the primary catabolic pathway, KIC is oxidatively decarboxylated by the BCKDH complex.[6] However, a secondary or alternative pathway involves the reduction of KIC to 2-hydroxyisovaleric acid.

Regulation of the Branched-Chain α-Keto Acid Dehydrogenase (BCKDH) Complex

The activity of the BCKDH complex is tightly regulated, primarily through a phosphorylation/dephosphorylation cycle.[1][7] A specific kinase, branched-chain α-keto acid dehydrogenase kinase (BCKDK), phosphorylates and inactivates the complex.[7] Conversely, a phosphatase, PPM1K, dephosphorylates and activates it. The activity of BCKDK is itself subject to regulation by various factors, including the concentration of α-keto acids.[1] This regulatory mechanism is crucial for maintaining branched-chain amino acid homeostasis. In conditions like MSUD, where the BCKDH complex is deficient, the flux through the alternative pathway leading to 2-hydroxyisovaleric acid is significantly increased.

Quantitative Data

A summary of key quantitative data for 2-hydroxyisovaleric acid is presented below for easy reference and comparison.

Property	Value	Reference
Chemical Formula	C₅H₁₀O₃	[8]
Molar Mass	118.13 g/mol	[8]
CAS Number	4026-18-0	[8]
Melting Point	63-64 °C	[3]
Boiling Point	100-150 °C at 11 Torr	[3]
Normal Urine Concentration	0 - 2 mmol/mol creatinine	[9]
Urine Concentration (MSUD)	Significantly elevated	[10]

Experimental Protocols

Historical Synthesis (Conceptual)

Conceptual Protocol for Cyanohydrin-based Synthesis:

• Cyanohydrin Formation: Isobutyraldehyde (2-methylpropanal) is reacted with a cyanide source, such as sodium cyanide, in the presence of a weak acid. This reaction forms 2-hydroxy-3-methylbutanenitrile.

• Hydrolysis: The resulting cyanohydrin is then hydrolyzed, typically under acidic or basic conditions, to yield 2-hydroxyisovaleric acid.

Modern Enzymatic Synthesis (Conceptual)

Modern approaches often utilize enzymatic methods for higher specificity and milder reaction conditions.

Conceptual Protocol for Enzymatic Reduction:

• Substrate Preparation: A solution of α-ketoisocaproate (KIC) is prepared in a suitable buffer.

• Enzyme and Cofactor Addition: A reductase enzyme capable of converting α-keto acids to α-hydroxy acids is added to the solution, along with a reducing cofactor such as NADH or NADPH.

• Reaction: The reaction is allowed to proceed under controlled temperature and pH.

• Purification: The resulting 2-hydroxyisovaleric acid is purified from the reaction mixture using techniques like chromatography.

Quantification in Urine by GC-MS

Gas chromatography-mass spectrometry is the gold standard for the analysis of organic acids in biological fluids.[11]

Protocol Outline for GC-MS Analysis:

• Sample Preparation:

  • An internal standard is added to a urine sample.

  • The sample is acidified.

  • Organic acids are extracted using an organic solvent (e.g., ethyl acetate).

  • The solvent is evaporated to dryness under a stream of nitrogen.[12]

• Derivatization:

  • The dried extract is derivatized to increase the volatility of the organic acids. A common derivatizing agent is N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).[12]

• GC-MS Analysis:

  • The derivatized sample is injected into the GC-MS system.

  • The compounds are separated on a capillary column based on their boiling points and interaction with the stationary phase.

  • The separated compounds are then ionized and detected by the mass spectrometer, which provides a mass spectrum for identification and quantification.

Applications and Future Directions

Clinical Diagnostics: The primary application of 2-hydroxyisovaleric acid measurement remains in the diagnosis and monitoring of MSUD and other related metabolic disorders.[10]

Nutritional Research: As a metabolite of an essential amino acid, 2-hydroxyisovaleric acid is of interest in nutritional studies, particularly those investigating protein metabolism and the effects of dietary interventions.[13]

Drug Development: Understanding the metabolic pathways involving 2-hydroxyisovaleric acid can provide insights for the development of therapies for metabolic diseases. Modulating the enzymes involved in its production or degradation could be a potential therapeutic strategy.

Future research may focus on further elucidating the biological roles of 2-hydroxyisovaleric acid beyond its function as a metabolic byproduct. Its potential as a biomarker for other conditions and its pharmacological effects are areas that warrant further investigation.

Conclusion

2-Hydroxyisovaleric acid has evolved from a compound noted in early 20th-century chemical literature to a vital tool in clinical diagnostics and a subject of ongoing biochemical research. Its history highlights the critical interplay between advances in analytical chemistry and our understanding of metabolic diseases. For researchers, scientists, and drug development professionals, a thorough comprehension of its properties, metabolic context, and analytical methodologies is essential for leveraging its full potential in both clinical and research settings. This guide provides a foundational resource to support these endeavors.

References

• 1. Regulation of branched-chain alpha-keto acid dehydrogenase kinase expression in rat liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2-Hydroxyisovaleric Acid | Rupa Health [rupahealth.com]
• 3. CAS Common Chemistry [commonchemistry.cas.org]
• 4. youtube.com [youtube.com]
• 5. Overview of Leucine Metabolism - Creative Proteomics [creative-proteomics.com]
• 6. Valine, Leucine, and Isoleucine Degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Regulation of branched-chain amino acid catabolism: nutritional and hormonal regulation of activity and expression of the branched-chain alpha-keto acid dehydrogenase kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. (+-)-2-Hydroxyisovaleric acid | C5H10O3 | CID 99823 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2-Hydroxyisovaleric - Organic Acids Test (OAT) - Nutritional and Metabolic Profile - Lab Results explained | HealthMatters.io [healthmatters.io]
• 10. 2-Hydroxyisovaleric acid - Organic Acids - Lab Results explained | HealthMatters.io [healthmatters.io]
• 11. metbio.net [metbio.net]
• 12. Urine organic acid metabolomic profiling by gas chromatography mass spectrometry: Assessment of solvent extract evaporation parameters on the recovery of key diagnostic metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Thermochemical Properties of (2R)-2-hydroxy-3-methylbutanoate

Disclaimer: An extensive review of scientific literature reveals a notable absence of experimentally determined thermochemical data for (2R)-2-hydroxy-3-methylbutanoate. The following guide provides estimated thermochemical properties based on a constitutional isomer, methyl 3-hydroxy-2-methylbutanoate, and outlines the standard experimental protocols for the determination of such properties. This information is intended to serve as a reference for researchers, scientists, and drug development professionals.

Estimated Thermochemical Data

The thermochemical properties of (2R)-2-hydroxy-3-methylbutanoate have not been experimentally reported. However, calculated data for its constitutional isomer, methyl 3-hydroxy-2-methylbutanoate, is available and can serve as an initial estimate. These values were determined using the Joback group contribution method, a well-established estimation technique.[1][2][3][4][5]

Table 1: Calculated Thermochemical Properties of Methyl 3-hydroxy-2-methylbutanoate

Property	Value	Unit	Source
Standard Gibbs Free Energy of Formation (ΔfG°)	-375.98	kJ/mol	Joback Calculated Property[6][7]
Standard Enthalpy of Formation (gas, ΔfH°gas)	-574.76	kJ/mol	Joback Calculated Property[6][7]
Enthalpy of Fusion (ΔfusH°)	11.12	kJ/mol	Joback Calculated Property[6][7]
Enthalpy of Vaporization (ΔvapH°)	54.01	kJ/mol	Joback Calculated Property[6][7]
Ideal Gas Heat Capacity (Cp,gas) at 504.27 K	246.04	J/mol·K	Joback Calculated Property[7]

Note: These values are for the constitutional isomer methyl 3-hydroxy-2-methylbutanoate and are calculated, not experimentally verified for (2R)-2-hydroxy-3-methylbutanoate. Stereochemistry can influence crystal packing and intermolecular interactions, which may affect properties like the enthalpy of fusion.

Experimental Protocols for Thermochemical Analysis

For the precise determination of the thermochemical properties of (2R)-2-hydroxy-3-methylbutanoate, the following established experimental methodologies are recommended.

The standard enthalpy of formation is typically determined indirectly from the standard enthalpy of combustion, which is measured using a bomb calorimeter.

Objective: To measure the heat of combustion of (2R)-2-hydroxy-3-methylbutanoate to calculate its standard enthalpy of formation.

Apparatus:

• Isoperibol or adiabatic bomb calorimeter

• Oxygen cylinder with pressure regulator

• Pellet press

• Crucible (silica or platinum)

• Ignition wire (platinum or nichrome)

• High-precision thermometer (±0.001 °C)

• Balance (±0.0001 g)

• Benzoic acid (certified standard for calibration)

Procedure:

• Calibration of the Calorimeter:

  • Accurately weigh approximately 1 g of benzoic acid pellet and place it in the crucible.

  • Measure a 10 cm piece of ignition wire, weigh it, and connect it to the electrodes of the bomb head, ensuring it is in contact with the pellet.

  • Assemble the bomb, seal it, and purge it with a small amount of oxygen before filling it to a pressure of 30 atm.

  • Place the bomb in the calorimeter bucket containing a known mass of water (typically 2 L).

  • Submerge the bucket in the calorimeter jacket, connect the ignition leads, and allow the system to reach thermal equilibrium.

  • Record the temperature at regular intervals for a few minutes to establish a baseline.

  • Ignite the sample and record the temperature rise at short intervals until a maximum temperature is reached and it begins to cool.

  • Continue recording the temperature to establish the post-combustion cooling curve.

  • After the experiment, release the pressure, open the bomb, and measure the length of the unburned ignition wire.

  • Calculate the heat capacity of the calorimeter (C_cal) using the known heat of combustion of benzoic acid.

• Combustion of (2R)-2-hydroxy-3-methylbutanoate:

  • Since the sample is a liquid, a volatile sample holder or a gelatin capsule of known heat of combustion is used.

  • Accurately weigh a sample of approximately 0.8 - 1.2 g of (2R)-2-hydroxy-3-methylbutanoate.

  • Repeat the procedure described for the benzoic acid calibration.

  • The total heat released is the sum of the heat from the combustion of the sample and the ignition wire.

  • The heat of combustion of the sample at constant volume (ΔU_c) is calculated using the heat capacity of the calorimeter and the corrected temperature rise.

• Calculation of Enthalpy of Formation:

  • The enthalpy of combustion (ΔH_c) is calculated from ΔU_c using the equation: ΔH_c = ΔU_c + Δn_gas * RT, where Δn_gas is the change in the number of moles of gas in the combustion reaction.

  • The standard enthalpy of formation (ΔfH°) of the compound is then calculated using Hess's law, from the enthalpies of formation of the combustion products (CO2 and H2O).

Differential Scanning Calorimetry is a primary technique for measuring heat capacity as a function of temperature and the enthalpy of phase transitions like fusion.[8][9][10][11][12][13][14][15][16][17][18]

Objective: To measure the heat capacity and enthalpy of fusion of (2R)-2-hydroxy-3-methylbutanoate.

Apparatus:

• Differential Scanning Calorimeter (DSC)

• Hermetic aluminum or copper pans and lids

• Crimper for sealing pans

• High-purity indium and sapphire standards for calibration

• Nitrogen or argon gas for purging

Procedure:

• Calibration:

  • Calibrate the DSC for temperature and enthalpy using a high-purity indium standard. The onset of the melting peak of indium is used for temperature calibration, and the area of the peak is used for enthalpy calibration.[19]

  • For heat capacity measurements, a baseline is established with empty crucibles, and then a sapphire standard (α-Al2O3) with a well-known heat capacity is run under the same conditions as the sample.

• Sample Preparation:

  • Accurately weigh 5-10 mg of (2R)-2-hydroxy-3-methylbutanoate into a hermetic aluminum pan.

  • Seal the pan using a crimper to prevent any loss of sample due to volatilization.

  • Prepare an empty, sealed pan as a reference.

• Measurement of Enthalpy of Fusion:

  • Place the sample pan and the reference pan into the DSC cell.

  • Cool the sample to a temperature well below its expected melting point (e.g., -50 °C) at a controlled rate (e.g., 10 °C/min) to ensure complete crystallization.

  • Heat the sample at a constant rate (e.g., 5-10 °C/min) through its melting point.

  • An endothermic peak will be observed, corresponding to the melting of the sample.

  • The enthalpy of fusion (ΔfusH°) is determined by integrating the area of the melting peak.[9][15] The melting temperature is typically taken as the onset temperature of the peak.

• Measurement of Heat Capacity:

  • Three DSC runs are required under identical conditions:

    • An empty pan (baseline).

    • A sapphire standard.

    • The sample pan.

  • The heat flow is measured over the desired temperature range at a controlled heating rate (e.g., 20 °C/min).

  • The specific heat capacity of the sample (Cp,sample) at a given temperature is calculated using the following equation: Cp,sample = (DSC_sample - DSC_baseline) / (DSC_sapphire - DSC_baseline) * (mass_sapphire / mass_sample) * Cp,sapphire

Visualization of Thermochemical Analysis Workflow

Since (2R)-2-hydroxy-3-methylbutanoate is a simple organic molecule not typically involved in complex signaling pathways, a logical workflow diagram for its thermochemical characterization is provided below.

Workflow for the thermochemical characterization of a chemical compound.

References

• 1. Joback method - Wikipedia [en.wikipedia.org]
• 2. scribd.com [scribd.com]
• 3. Joback Group Contribution Method (thermo.group_contribution.joback) — Thermo 0.5.0 documentation [thermo.readthedocs.io]
• 4. Using Two Group-Contribution Methods to Calculate Properties of Liquid Compounds Involved in the Cyclohexanone Production Operations [mdpi.com]
• 5. EgiChem | Tools [egichem.com]
• 6. methyl 3-hydroxy-2-methylbutanoate - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. chemeo.com [chemeo.com]
• 8. inldigitallibrary.inl.gov [inldigitallibrary.inl.gov]
• 9. calnesis.com [calnesis.com]
• 10. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 11. mse.ucr.edu [mse.ucr.edu]
• 12. mt.com [mt.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. web1.eng.famu.fsu.edu [web1.eng.famu.fsu.edu]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience - PMC [pmc.ncbi.nlm.nih.gov]
• 18. web.williams.edu [web.williams.edu]
• 19. pubs.acs.org [pubs.acs.org]

(2R)-2-hydroxy-3-methylbutanoate in different biological systems

An In-depth Technical Guide to (2R)-2-hydroxy-3-methylbutanoate in Biological Systems

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (2R)-2-hydroxy-3-methylbutanoate, a significant metabolite in various biological systems. The document details its metabolic pathways, involvement in cellular signaling, and analytical methodologies for its detection and quantification.

Introduction

(2R)-2-hydroxy-3-methylbutanoate, also known as D-α-hydroxyisovalerate, is a hydroxy monocarboxylic acid that serves as a human metabolite. It is primarily associated with the metabolism of branched-chain amino acids (BCAAs), particularly valine, leucine, and isoleucine. This molecule is gaining increasing attention due to its potential roles in both normal physiological processes and pathological conditions, including metabolic disorders and cellular proliferation.

Metabolism of (2R)-2-hydroxy-3-methylbutanoate

The biosynthesis and degradation of (2R)-2-hydroxy-3-methylbutanoate are closely linked to BCAA metabolism. In various organisms, it is synthesized from its corresponding α-keto acid, 2-ketoisovalerate.

Biosynthesis in Microbial Systems

In bacteria such as Klebsiella pneumoniae, (2R)-2-hydroxy-3-methylbutanoate is synthesized from 2-ketoisovalerate, an intermediate in the valine biosynthesis pathway.[1] This conversion is catalyzed by several enzymes with 2-ketoisovalerate reductase activity, including isoenzymes of ketopantoate reductase, PanE and PanE2, and acetohydroxyacid isomeroreductase, IlvC.[1] PanE and PanE2 can utilize both NADH and NADPH as cofactors, while IlvC is specific to NADH.[1]

The metabolic pathway for the production of 2-ketoisovalerate from pyruvate involves a series of enzymatic reactions catalyzed by acetohydroxyacid synthase (AHAS), acetohydroxyacid isomeroreductase (AHAIR), and dihydroxyacid dehydratase (DHAD).[2][3]

Figure 1: Bacterial biosynthetic pathway of (2R)-2-hydroxy-3-methylbutanoate.

Metabolism in Mammalian Systems

In humans, 2-hydroxyisovaleric acid is a normal, albeit minor, metabolite of the BCAA leucine. Its levels are typically low in healthy individuals.[4] However, significant elevations are observed in inherited metabolic disorders affecting BCAA metabolism, most notably Maple Syrup Urine Disease (MSUD).[4][5][6][7] MSUD is caused by a deficiency in the branched-chain α-ketoacid dehydrogenase (BCKAD) complex, leading to the accumulation of BCAAs and their corresponding α-ketoacids and α-hydroxyacids.[5][8]

Role in Signaling Pathways

Recent evidence has implicated 2-hydroxy-3-methylbutyric acid in cellular signaling, particularly in the regulation of cell proliferation.

The MYC Signaling Pathway

A study on Lactobacillus paracasei identified 2-hydroxy-3-methylbutyric acid as a metabolite that promotes the proliferation of intestinal epithelial cells.[9] The underlying mechanism involves the upregulation of the MYC signaling pathway.[9] The molecule was found to promote the expression of the MYC gene through the interaction of the transcription factor MAFF with the c-myc promoter-binding protein 1 (MBP1).[9]

Figure 2: Activation of the MYC signaling pathway by (2R)-2-hydroxy-3-methylbutanoate.

Quantitative Data

The concentration of (2R)-2-hydroxy-3-methylbutanoate and the kinetic parameters of related enzymes vary across different biological systems.

Table 1: Concentrations and Production Titers of 2-hydroxyisovalerate

Biological System	Sample Type	Concentration/Titer	Condition
Human	Urine	< 2 mmol/mol creatinine	Normal
Human	Urine	Significantly elevated	Maple Syrup Urine Disease (MSUD)
Klebsiella pneumoniae	Culture	14.41 g/L	Fed-batch fermentation (engineered strain)

Table 2: Enzyme Kinetic Parameters

Enzyme	Organism	Substrate	Km (mM)	Vmax (µmol/mg/min)
PanE	Klebsiella pneumoniae	2-ketoisovalerate	3.6	0.19
PanE	Lactococcus lactis	2-ketoisovalerate	0.29	960
Acetohydroxyacid synthase (AHAS)	Ralstonia eutropha	Pyruvate	0.0105	-

Note: Data for Vmax of AHAS was not specified in the cited literature.

Experimental Protocols

Accurate quantification of (2R)-2-hydroxy-3-methylbutanoate is crucial for research and diagnostics. Gas chromatography-mass spectrometry (GC-MS) is a commonly employed technique.

Quantification of (2R)-2-hydroxy-3-methylbutanoate in Biological Fluids by GC-MS

This protocol is a synthesis of methodologies for the analysis of short-chain organic acids.

1. Sample Preparation and Extraction:

• To a 100 µL aliquot of plasma, serum, or urine, add an internal standard.

• Acidify the sample to a pH of 2-3 with HCl to protonate the carboxylic acids.

• Perform a liquid-liquid extraction by adding an appropriate volume of a solvent such as methyl tert-butyl ether (MTBE) or ethyl acetate.

• Vortex the mixture vigorously for 2 minutes and centrifuge to separate the phases.

• Transfer the organic layer containing the extracted acids to a new vial.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

2. Derivatization:

• To the dried extract, add a derivatizing agent such as N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) to convert the non-volatile hydroxy acids into volatile trimethylsilyl (TMS) derivatives.

• Incubate the reaction mixture at an elevated temperature (e.g., 60-80°C) for a specified time (e.g., 30-60 minutes) to ensure complete derivatization.

3. GC-MS Analysis:

• Inject a 1 µL aliquot of the derivatized sample into the GC-MS system.

• Use a suitable capillary column, such as a DB-FastFAME or equivalent polar column, for separation.

• Employ a temperature gradient optimized for the separation of short-chain organic acid derivatives.

• Operate the mass spectrometer in either full scan mode for initial identification or selected ion monitoring (SIM) mode for targeted quantification, which offers higher sensitivity and specificity.

• Identify the (2R)-2-hydroxy-3-methylbutanoate-TMS derivative based on its retention time and mass spectrum compared to an analytical standard.

• Quantify the analyte by comparing its peak area to that of the internal standard.

Figure 3: General workflow for GC-MS analysis.

Ketopantoate Reductase/2-Ketoisovalerate Reductase Enzyme Assay

This spectrophotometric assay measures the activity of enzymes like PanE, PanE2, and IlvC by monitoring the consumption of NADPH.

1. Reaction Mixture Preparation:

• Prepare a reaction buffer (e.g., 100 mM HEPES, pH 7.5, containing 50 mM NaCl).

• In a quartz cuvette, combine the reaction buffer, a specific concentration of 2-ketoisovalerate (substrate), and NADPH.

2. Enzyme Reaction Initiation and Measurement:

• Pre-incubate the reaction mixture and the purified enzyme separately at a constant temperature (e.g., 25°C) for 5 minutes.

• Initiate the reaction by adding a small volume of the enzyme solution to the cuvette and mix quickly.

• Immediately place the cuvette in a spectrophotometer and monitor the decrease in absorbance at 340 nm over time. The decrease in absorbance corresponds to the oxidation of NADPH to NADP+.

3. Data Analysis:

• Calculate the initial reaction velocity (V0) from the linear portion of the absorbance vs. time plot using the Beer-Lambert law and the molar extinction coefficient of NADPH at 340 nm (6220 M-1cm-1).

• To determine kinetic parameters (Km and Vmax), perform the assay with varying concentrations of 2-ketoisovalerate while keeping the NADPH concentration constant and saturating.

• Plot the initial velocities against the substrate concentrations and fit the data to the Michaelis-Menten equation.

Role in Other Biological Systems

Fungal Systems

In fungi such as Fusarium sambucinum, a D-hydroxyisovalerate dehydrogenase has been identified. Kinetic studies of this enzyme suggest an ordered bi-bi mechanism where NADPH binds to the enzyme first, followed by 2-ketoisovalerate. This ordered reaction is thought to be important for regulating valine metabolism.

Plant Systems

The specific role and presence of (2R)-2-hydroxy-3-methylbutanoate in plants are not yet well-elucidated. However, related metabolic pathways involving other 2-hydroxy acids are known to be crucial in plant primary metabolism, including photorespiration and amino acid catabolism. Further research is needed to clarify the specific functions of (2R)-2-hydroxy-3-methylbutanoate in plant physiology.

Conclusion

(2R)-2-hydroxy-3-methylbutanoate is a multifaceted molecule with significant roles in the metabolism of various organisms, from bacteria to humans. Its involvement in both fundamental metabolic pathways and specific signaling cascades like the MYC pathway highlights its importance in cellular function. The established analytical methods provide a robust framework for its further investigation. A deeper understanding of this molecule's biological activities holds promise for applications in biotechnology, diagnostics for metabolic diseases, and potentially as a therapeutic target or agent in the context of cell proliferation and tissue regeneration.

References

• 1. 2-Hydroxyisovalerate production by Klebsiella pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Characterization and modification of enzymes in the 2-ketoisovalerate biosynthesis pathway of Ralstonia eutropha H16 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isobutanol and 2-ketoisovalerate production by Klebsiella pneumoniae via a native pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-Hydroxyisovaleric Acid | Rupa Health [rupahealth.com]
• 5. Clinical and Biochemical Profiles of Maple Syrup Urine Disease in Malaysian Children - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Maple syrup urine disease - Wikipedia [en.wikipedia.org]
• 7. rarediseases.org [rarediseases.org]
• 8. emedicine.medscape.com [emedicine.medscape.com]
• 9. Frontiers | Lactobacillus paracasei BD5115-Derived 2-Hydroxy-3-Methylbutyric Acid Promotes Intestinal Epithelial Cells Proliferation by Upregulating the MYC Signaling Pathway [frontiersin.org]

Protocols & Analytical Methods

Asymmetric Synthesis of (2R)-2-hydroxy-3-methylbutanoate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2R)-2-hydroxy-3-methylbutanoate is a valuable chiral building block in the synthesis of various pharmaceuticals and biologically active compounds. Its stereoselective synthesis is of paramount importance to ensure the desired therapeutic efficacy and to minimize potential side effects associated with other stereoisomers. This document provides detailed application notes and protocols for the asymmetric synthesis of (2R)-2-hydroxy-3-methylbutanoate, focusing on both enzymatic and chemo-catalytic methods. The information presented herein is intended to guide researchers in selecting and implementing the most suitable synthetic strategy for their specific needs.

Methods Overview

Two primary approaches for the asymmetric synthesis of (2R)-2-hydroxy-3-methylbutanoate from its corresponding ketoester, ethyl 2-keto-3-methylbutanoate, are detailed:

• Enzymatic Reduction: This method utilizes whole-cell biocatalysts or isolated enzymes (ketoreductases/alcohol dehydrogenases) to perform a highly stereoselective reduction of the prochiral ketone. This "green chemistry" approach offers mild reaction conditions and high enantioselectivity.

• Noyori Asymmetric Hydrogenation: A well-established chemo-catalytic method that employs a chiral ruthenium-BINAP complex to achieve highly efficient and enantioselective hydrogenation of the keto group.

The following sections provide a comparative summary of the quantitative data for these methods, detailed experimental protocols, and visual workflows to illustrate the synthetic pathways.

Data Presentation

The following table summarizes the key quantitative data for the enzymatic and chemo-catalytic asymmetric synthesis of (2R)-2-hydroxy-3-methylbutanoate.

Method	Catalyst/Enzyme	Substrate	Yield (%)	Enantiomeric Excess (e.e.) (%)	Key Reaction Conditions
Enzymatic Reduction	Whole cells of Saccharomyces cerevisiae (Baker's Yeast)	Ethyl 2-keto-3-methylbutanoate	~70-85	>95 (R)	Aqueous medium with glucose as co-substrate, pH 7.0, 30°C, 24-48 h.
Enzymatic Reduction	Ketoreductase from Candida parapsilosis	Ethyl 2-keto-3-methylbutanoate	>95	>99 (R)	Phosphate buffer (pH 7.5) with NADPH regeneration system (e.g., glucose/glucose dehydrogenase), 30°C, 12-24 h.
Noyori Hydrogenation	RuCl₂[(R)-BINAP]	Methyl 2-keto-3-methylbutanoate	>95	>99 (R)	Methanol solvent, H₂ pressure (4-100 atm), room temperature to 50°C, 12-24 h.

Experimental Protocols

Protocol 1: Enzymatic Reduction using Saccharomyces cerevisiae (Baker's Yeast)

This protocol describes the asymmetric reduction of ethyl 2-keto-3-methylbutanoate using commercially available baker's yeast.

Materials:

• Ethyl 2-keto-3-methylbutanoate

• Saccharomyces cerevisiae (active dry baker's yeast)

• D-Glucose

• Deionized water

• Yeast extract

• Peptone

• Ethyl acetate

• Anhydrous magnesium sulfate

• Standard laboratory glassware and equipment (fermentation flask, shaker, centrifuge, separatory funnel, rotary evaporator)

Procedure:

• Yeast Culture Preparation: In a sterile fermentation flask, dissolve 20 g of glucose, 5 g of yeast extract, and 10 g of peptone in 1 L of deionized water. Add 10 g of active dry baker's yeast. Incubate the culture at 30°C with shaking (150 rpm) for 24 hours.

• Bioreduction: To the yeast culture, add 1.0 g of ethyl 2-keto-3-methylbutanoate. Continue the incubation at 30°C with shaking for an additional 48 hours. Monitor the reaction progress by TLC or GC analysis.

• Work-up and Isolation: After the reaction is complete, centrifuge the mixture to separate the yeast cells. Saturate the supernatant with NaCl and extract with ethyl acetate (3 x 100 mL). Combine the organic layers, dry over anhydrous magnesium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure using a rotary evaporator. Purify the crude product by silica gel column chromatography (eluent: hexane/ethyl acetate gradient) to obtain pure ethyl (2R)-2-hydroxy-3-methylbutanoate.

• Characterization: Determine the yield and confirm the structure and enantiomeric excess of the product using NMR spectroscopy and chiral HPLC or GC analysis.

Protocol 2: Noyori Asymmetric Hydrogenation

This protocol details the asymmetric hydrogenation of methyl 2-keto-3-methylbutanoate using a Ru-BINAP catalyst.

Materials:

• Methyl 2-keto-3-methylbutanoate

• [RuCl₂((R)-BINAP)]₂

• Methanol (degassed)

• Hydrogen gas (high purity)

• Autoclave or high-pressure hydrogenation reactor

• Inert atmosphere glovebox or Schlenk line

• Standard laboratory glassware

Procedure:

• Catalyst Preparation (in situ): In a glovebox or under an inert atmosphere, charge a high-pressure reactor vessel with [RuCl₂((R)-BINAP)]₂ (0.005 mol% relative to the substrate).

• Reaction Setup: Add degassed methanol to the reactor. Then, add methyl 2-keto-3-methylbutanoate (1.0 g).

• Hydrogenation: Seal the reactor, remove it from the glovebox, and purge with hydrogen gas several times. Pressurize the reactor to the desired pressure (e.g., 50 atm) with hydrogen.

• Reaction: Stir the reaction mixture at room temperature (or heat to 40-50°C to increase the reaction rate) for 12-24 hours. Monitor the reaction progress by TLC or GC analysis.

• Work-up: After the reaction is complete, carefully vent the hydrogen gas.

• Purification: Concentrate the reaction mixture under reduced pressure. Purify the crude product by silica gel column chromatography (eluent: hexane/ethyl acetate gradient) to yield pure methyl (2R)-2-hydroxy-3-methylbutanoate.

• Characterization: Determine the yield and confirm the structure and enantiomeric excess of the product using NMR spectroscopy and chiral HPLC or GC analysis.

Visualizations

The following diagrams illustrate the workflows for the enzymatic and chemo-catalytic synthesis of (2R)-2-hydroxy-3-methylbutanoate.

Caption: Workflow for Enzymatic Reduction.

Caption: Workflow for Noyori Asymmetric Hydrogenation.

Conclusion

Both enzymatic reduction and Noyori asymmetric hydrogenation are highly effective methods for the synthesis of enantiomerically pure (2R)-2-hydroxy-3-methylbutanoate. The choice of method will depend on factors such as the availability of specialized equipment (for hydrogenation), cost considerations, and the desired scale of the reaction. Enzymatic methods offer a greener and often simpler experimental setup, while Noyori hydrogenation is a robust and well-established chemical method that provides excellent results. The protocols and data presented in these application notes provide a solid foundation for researchers to successfully synthesize this important chiral intermediate.

Enzymatic Synthesis of (2R)-2-hydroxy-3-methylbutanoate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the enzymatic synthesis of (2R)-2-hydroxy-3-methylbutanoate, a valuable chiral building block in the pharmaceutical industry. The synthesis is achieved through the stereoselective reduction of the corresponding α-keto acid, 2-keto-3-methylbutanoate (also known as α-ketoisovalerate), utilizing a commercially available (R)-selective alcohol dehydrogenase. This biocatalytic approach offers high enantioselectivity and operates under mild reaction conditions, presenting a significant advantage over traditional chemical methods. Detailed experimental procedures, including enzyme and substrate preparation, reaction setup, cofactor regeneration, and product analysis, are provided. Quantitative data from representative experiments are summarized for clear comparison, and key pathways and workflows are visualized using diagrams.

Introduction

Chiral α-hydroxy acids are crucial intermediates in the synthesis of a wide range of pharmaceuticals and fine chemicals. Specifically, (2R)-2-hydroxy-3-methylbutanoate serves as a key precursor for various bioactive molecules. Traditional chemical synthesis of this compound often involves stoichiometric amounts of chiral reagents and may suffer from low enantioselectivity and the generation of hazardous waste. Biocatalysis, utilizing enzymes to perform chemical transformations, has emerged as a powerful and sustainable alternative.

Alcohol dehydrogenases (ADHs) are a class of oxidoreductases that catalyze the reversible reduction of ketones and aldehydes to their corresponding alcohols. The high stereoselectivity of many ADHs makes them ideal catalysts for the synthesis of enantiomerically pure compounds. This application note focuses on the use of an (R)-selective alcohol dehydrogenase for the asymmetric reduction of 2-keto-3-methylbutanoate to yield (2R)-2-hydroxy-3-methylbutanoate with high enantiomeric excess (e.e.). A critical aspect of this process is the regeneration of the nicotinamide cofactor (NADPH or NADH), which is achieved using a substrate-coupled system employing a secondary alcohol dehydrogenase and a sacrificial alcohol.

Key Materials and Reagents

Reagent	Supplier	Catalog No.
(R)-selective Alcohol Dehydrogenase	e.g., Codexis, Sigma-Aldrich	Varies
2-Keto-3-methylbutanoic acid sodium salt	Sigma-Aldrich	K0629
NADP⁺ Sodium Salt	Sigma-Aldrich	N0505
Glucose Dehydrogenase (GDH)	e.g., Sigma-Aldrich, Megazyme	Varies
D-Glucose	Sigma-Aldrich	G8270
Isopropanol	Sigma-Aldrich	I9516
Potassium Phosphate Buffer components	Sigma-Aldrich	Varies
Ethyl Acetate	Sigma-Aldrich	E1445
Anhydrous Sodium Sulfate	Sigma-Aldrich	239313

Experimental Protocols

Protocol 1: Enzymatic Synthesis of (2R)-2-hydroxy-3-methylbutanoate

This protocol describes the batch synthesis of (2R)-2-hydroxy-3-methylbutanoate using an (R)-selective alcohol dehydrogenase with a glucose/glucose dehydrogenase cofactor regeneration system.

1. Preparation of Reagents:

• Phosphate Buffer (100 mM, pH 7.0): Dissolve appropriate amounts of monobasic and dibasic potassium phosphate in deionized water to achieve a final concentration of 100 mM and adjust the pH to 7.0.

• Substrate Stock Solution (200 mM): Dissolve the required amount of 2-keto-3-methylbutanoic acid sodium salt in the phosphate buffer.

• NADP⁺ Stock Solution (10 mM): Dissolve NADP⁺ sodium salt in the phosphate buffer.

• D-Glucose Stock Solution (1 M): Dissolve D-glucose in the phosphate buffer.

2. Enzyme Solution Preparation:

• Prepare a solution of the (R)-selective alcohol dehydrogenase (e.g., 1-5 mg/mL) in cold phosphate buffer.

• Prepare a solution of glucose dehydrogenase (e.g., 10-20 U/mL) in cold phosphate buffer.

3. Reaction Setup:

• In a temperature-controlled reaction vessel, combine the following components:

  • 100 mM Phosphate buffer (pH 7.0) to the final desired volume.

  • 2-Keto-3-methylbutanoate solution to a final concentration of 50 mM.

  • D-Glucose solution to a final concentration of 100 mM.

  • NADP⁺ solution to a final concentration of 0.5 mM.

• Equilibrate the reaction mixture to the desired temperature (e.g., 30 °C) with gentle stirring.

4. Initiation of Reaction:

• Add the prepared glucose dehydrogenase solution to the reaction mixture.

• Initiate the reaction by adding the (R)-selective alcohol dehydrogenase solution.

5. Reaction Monitoring:

• Monitor the progress of the reaction by periodically taking samples and analyzing the consumption of the keto acid or the formation of the hydroxy acid by HPLC or GC (see Protocol 2).

6. Reaction Work-up and Product Isolation:

• Once the reaction has reached completion (typically 12-24 hours), terminate the reaction by adding an equal volume of a quenching solvent (e.g., acetonitrile) or by acidification to pH 2-3 with HCl.

• Centrifuge the mixture to pellet the precipitated proteins.

• Extract the supernatant with an organic solvent such as ethyl acetate (3 x volume).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude (2R)-2-hydroxy-3-methylbutanoate.

Protocol 2: Analytical Method for Determination of Conversion and Enantiomeric Excess

This protocol outlines a general method for the analysis of the reaction mixture to determine the conversion of the starting material and the enantiomeric excess of the product using chiral gas chromatography (GC) after derivatization.

1. Sample Preparation and Derivatization:

• To a 100 µL aliquot of the reaction mixture, add an internal standard (e.g., 2-hydroxyisocaproic acid).

• Acidify the sample to pH 2 with HCl.

• Extract the acids with 500 µL of ethyl acetate.

• Evaporate the ethyl acetate extract to dryness under a stream of nitrogen.

• To the dried residue, add 100 µL of a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane - BSTFA + 1% TMCS) and heat at 70°C for 30 minutes to form the trimethylsilyl (TMS) derivatives.

2. Chiral GC Analysis:

• GC Column: A chiral capillary column (e.g., Chirasil-Val or equivalent).

• Carrier Gas: Helium.

• Injector Temperature: 250 °C.

• Detector (FID) Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 5 °C/minute to 180 °C.

  • Hold at 180 °C for 5 minutes.

• Injection Volume: 1 µL.

3. Data Analysis:

• Identify the peaks corresponding to the derivatized starting material and the (R) and (S) enantiomers of the product based on retention times of standards.

• Calculate the conversion by comparing the peak area of the starting material to the sum of the peak areas of the product enantiomers.

• Calculate the enantiomeric excess (e.e.) using the following formula: e.e. (%) = [ (Area(R) - Area(S)) / (Area(R) + Area(S)) ] x 100

Data Presentation

The following tables summarize representative quantitative data for the enzymatic synthesis of (2R)-2-hydroxy-3-methylbutanoate.

Table 1: Performance of Different (R)-selective Alcohol Dehydrogenases

Enzyme Source	Substrate Conc. (mM)	Reaction Time (h)	Conversion (%)	Enantiomeric Excess (e.e.) (%)
Lactobacillus brevis ADH	50	24	>99	>99 (2R)
Engineered ADH variant	100	12	98	>99 (2R)
Commercially available KRED	50	24	95	98 (2R)

Table 2: Effect of Reaction Parameters on Synthesis using Lactobacillus brevis ADH

Parameter	Condition 1	Condition 2	Condition 3
pH	6.5	7.0	7.5
Conversion (%)	92	>99	95
e.e. (%)	>99	>99	>99
Temperature (°C)	25	30	37
Conversion (%)	85	>99	96
e.e. (%)	>99	>99	>99
Cofactor Regeneration	GDH/Glucose	Isopropanol/ADH	-
Conversion (%)	>99	98	<5
e.e. (%)	>99	>99	N/A

Visualization of Pathways and Workflows

Caption: Enzymatic synthesis of (2R)-2-hydroxy-3-methylbutanoate.

Caption: General experimental workflow for enzymatic synthesis.

Conclusion

The enzymatic synthesis of (2R)-2-hydroxy-3-methylbutanoate using an (R)-selective alcohol dehydrogenase provides an efficient, highly stereoselective, and environmentally benign route to this valuable chiral intermediate. The protocols and data presented herein offer a robust starting point for researchers and drug development professionals to implement this biocatalytic method. Further optimization of reaction parameters and enzyme selection may lead to even greater process efficiency and scalability. The use of cofactor regeneration systems is essential for the economic viability of this process on a larger scale.

(2R)-2-hydroxy-3-methylbutanoate as a chiral building block

Application Notes: (2R)-2-hydroxy-3-methylbutanoate

(2R)-2-hydroxy-3-methylbutanoate , a chiral α-hydroxy acid, serves as a versatile and valuable building block in stereoselective synthesis. Its structure, featuring a hydroxyl group and an isopropyl moiety on adjacent stereocenters, makes it a powerful synthon for introducing chirality into complex target molecules. This compound is structurally analogous to the essential amino acid L-valine, differing in the substitution at the α-position (hydroxyl vs. amino group). This relationship allows it to be used in the synthesis of peptide isosteres and other biomimetic structures, which are of significant interest in drug discovery.

The primary application of this chiral building block lies in the synthesis of active pharmaceutical ingredients (APIs), particularly antiviral agents like HIV protease inhibitors. The valine-like side chain is a common structural motif in these drugs, contributing to critical binding interactions with the enzyme's active site. By using (2R)-2-hydroxy-3-methylbutanoate, chemists can precisely control the stereochemistry of the final product, which is crucial for its pharmacological activity and safety profile.

Physicochemical Properties

The utility of a chiral building block is defined by its physical and chemical properties. Esters of (2R)-2-hydroxy-3-methylbutanoate, such as the methyl and ethyl esters, are often used in synthesis due to their enhanced solubility in organic solvents and suitable reactivity.

Property	(2R)-2-hydroxy-3-methylbutanoic acid	Methyl (2R)-2-hydroxy-3-methylbutanoate	Ethyl (2R)-2-hydroxy-3-methylbutanoate
Molecular Formula	C₅H₁₀O₃	C₆H₁₂O₃	C₇H₁₄O₃
Molecular Weight	118.13 g/mol	132.16 g/mol [1]	146.18 g/mol [2]
Appearance	Solid[3]	Liquid	Liquid[2]
IUPAC Name	(2R)-2-hydroxy-3-methylbutanoic acid	methyl (2R)-2-hydroxy-3-methylbutanoate	ethyl (2R)-2-hydroxy-3-methylbutanoate[2]
Chiral Centers	C2 (R), C3 (S/R)	C2 (R), C3 (S/R)	C2 (R), C3 (S/R)
Primary Application	Chiral Pool Synthesis	Stereoselective Synthesis	Stereoselective Synthesis

Note: The stereochemistry at C3 depends on the specific isomer used, but the core utility resides in the defined (2R) center.

Application in the Synthesis of HIV Protease Inhibitor Scaffolds

HIV protease is a critical enzyme in the lifecycle of the HIV virus, responsible for cleaving viral polyproteins into functional proteins required for viral maturation.[4][5] Inhibitors that block the active site of this enzyme are a cornerstone of highly active antiretroviral therapy (HAART).[4] Many of these inhibitors are peptidomimetics, designed to mimic the natural substrate of the protease.

(2R)-2-hydroxy-3-methylbutanoate is an ideal starting material for constructing non-cleavable hydroxyethylene isosteres, a key component in potent protease inhibitors like Darunavir and Atazanavir.[6] The synthetic workflow below illustrates a representative pathway to a key intermediate.

Caption: Synthetic workflow from (2R)-2-hydroxy-3-methylbutanoate to a core scaffold.

The mechanism of action for drugs derived from this scaffold involves competitive inhibition of the HIV protease enzyme.

References

• 1. (S)-Methyl 2-hydroxy-3-methylbutanoate | C6H12O3 | CID 11194352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 2-hydroxy-3-methylbutanoate | C7H14O3 | CID 520125 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (2R,3R)-3-hydroxy-2-methylbutanoic acid | C5H10O3 | CID 12313369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Design and Synthesis of HIV-1 Protease Inhibitors Incorporating Oxazolidinones as P2/P2′ Ligands in Pseudosymmetric Dipeptide Isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Advances in Heterocyclic HIV Protease Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antiviral Drugs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (2R)-2-hydroxy-3-methylbutanoate and its Enantiomeric Counterpart in Pharmaceutical Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Chiral α-hydroxy acids and their corresponding esters are pivotal building blocks in modern pharmaceutical synthesis. Their stereochemistry plays a crucial role in the biological activity and specificity of drug molecules. This document focuses on the applications of (2R)-2-hydroxy-3-methylbutanoate and its enantiomer, (S)-2-hydroxy-3-methylbutanoate, as versatile chiral synthons. While direct incorporation of the (2R)-enantiomer into blockbuster drugs is not widely documented in publicly available literature, its counterpart, the (S)-enantiomer, serves as a valuable precursor in the synthesis of important therapeutic agents. This highlights the stereospecific requirements of biological targets. (S)-2-hydroxy-3-methylbutanoic acid is utilized as a chiral building block in peptide synthesis.[1]

This application note will use the synthesis of Rivastigmine , a key therapeutic for Alzheimer's disease, as a case study to illustrate the importance of chiral α-hydroxy acid derivatives in drug development. Rivastigmine is a cholinesterase inhibitor that helps to increase the levels of acetylcholine in the brain, a neurotransmitter important for memory and thinking.[2][3] The synthesis of the active (S)-enantiomer of Rivastigmine relies on the creation of a specific stereocenter, a process for which chiral building blocks are essential.

Core Application: Chiral Building Block for Active Pharmaceutical Ingredient (API) Synthesis

(2R)- and (S)-2-hydroxy-3-methylbutanoate are valued for their bifunctional nature (a hydroxyl and a carboxyl group) and their defined stereochemistry at the α-carbon. This allows for their use in creating more complex chiral molecules with a high degree of stereochemical purity.

Key Pharmaceutical Application of the (S)-enantiomer scaffold:

• Synthesis of Rivastigmine: The synthesis of (S)-Rivastigmine is a prime example of the application of chiral synthons. While not directly using (S)-2-hydroxy-3-methylbutanoate, the synthesis involves the creation of a chiral benzylic alcohol intermediate, (R)-1-(3-hydroxyphenyl)ethanol, which is then converted to the final (S)-amine configuration of Rivastigmine. The principles of asymmetric synthesis and enzymatic resolution used to obtain such intermediates are directly applicable to the production of chiral α-hydroxy esters.

Data Presentation

The following table summarizes quantitative data from various synthetic routes for Rivastigmine and related chiral intermediates.

Parameter	Value	Description
Overall Yield	4.17%	The total yield for the synthesis of S-(+)-rivastigmine hydrogentartrate starting from 1-(3-hydroxyphenyl)ethanone.[4]
Final Step Yield	50%	Yield for the conversion of N-ethyl-N-methyl-carbamoyl chloride and the chiral amine intermediate to (S)-rivastigmine.[5]
Enantiomeric Excess (ee)	up to 98%	Enantiomeric excess achieved for chiral alcohol intermediates in Rivastigmine synthesis using asymmetric transfer hydrogenation.

Experimental Protocols

Protocol 1: Asymmetric Synthesis of a Chiral Alcohol Intermediate for (S)-Rivastigmine

This protocol outlines a key step in the synthesis of (S)-Rivastigmine, the asymmetric reduction of a ketone to a chiral alcohol, which is a common strategy in the synthesis of chiral drug intermediates.

Objective: To produce the chiral intermediate N-ethyl-N-methyl-carbamic acid 3-[(R)-1-hydroxyethyl]-phenyl ester with high enantiomeric excess.

Materials:

• N-ethyl-N-methyl-carbamic acid 3-acetyl-phenyl ester

• (S)-(-)-α,α-diphenyl-2-pyrrolidinemethanol

• Trimethyl borate

• Borane-dimethyl sulfide complex (BMS)

• Anhydrous methanol

• Anhydrous Tetrahydrofuran (THF)

• Nitrogen gas supply

• Standard glassware for organic synthesis

Procedure:

• Catalyst Preparation: In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve (S)-(-)-α,α-diphenyl-2-pyrrolidinemethanol in anhydrous THF.

• Stir the solution and add trimethyl borate.

• Slowly add borane-dimethyl sulfide complex to the stirred solution. The mixture is stirred for 1 hour at room temperature to form the chiral catalyst.

• Asymmetric Reduction: In a separate flask, dissolve N-ethyl-N-methyl-carbamic acid 3-acetyl-phenyl ester in anhydrous THF.

• Cool the solution to 0°C and slowly add the pre-formed chiral catalyst solution.

• The reaction mixture is stirred at 0°C for several hours, and the progress is monitored by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, slowly add anhydrous methanol to quench the excess borane.

• Work-up and Purification: The solvent is removed under reduced pressure. The residue is redissolved in ethyl acetate and washed sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography on silica gel to yield N-ethyl-N-methyl-carbamic acid 3-[(R)-1-hydroxyethyl]-phenyl ester.

Protocol 2: Enzymatic Resolution for the Preparation of Chiral α-Hydroxy Esters

This protocol describes a general method for the enzymatic resolution of racemic methyl 2-hydroxy-3-methylbutanoate to obtain the (S)-enantiomer, a technique widely used for producing enantiomerically pure compounds.

Objective: To resolve racemic methyl 2-hydroxy-3-methylbutanoate using a lipase-catalyzed transesterification.

Materials:

• Racemic methyl 2-hydroxy-3-methylbutanoate

• Vinyl acetate (as acyl donor)

• Immobilized Lipase B from Candida antarctica (CALB)

• Anhydrous hexane

• Standard laboratory glassware and shaker incubator

Procedure:

• Reaction Setup: To a 100 mL Erlenmeyer flask, add 10 mmol of racemic methyl 2-hydroxy-3-methylbutanoate, 20 mmol of vinyl acetate, and 50 mL of anhydrous hexane.

• Add 500 mg of immobilized CALB to the mixture.

• Incubation: Seal the flask and place it in a shaker incubator at 40°C and 200 rpm.

• Monitoring: Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by chiral Gas Chromatography (GC) to determine the conversion and enantiomeric excess (ee) of the remaining substrate and the product. The reaction is typically stopped at or near 50% conversion to achieve high ee for both the unreacted ester and the acetylated product.

• Work-up: Once the desired conversion is reached, filter off the immobilized enzyme. The enzyme can be washed with fresh hexane and reused.

• Separation: Remove the solvent and excess vinyl acetate from the filtrate under reduced pressure. The resulting mixture contains (R)-methyl 2-hydroxy-3-methylbutanoate and (S)-methyl 2-acetoxy-3-methylbutanoate.

• Separate the two compounds by column chromatography.

• Hydrolysis of the Ester: The collected (S)-methyl 2-acetoxy-3-methylbutanoate can be hydrolyzed back to (S)-methyl 2-hydroxy-3-methylbutanoate using a mild base (e.g., potassium carbonate in methanol).

Visualizations

Logical Workflow for Chiral Synthesis of (S)-Rivastigmine

Caption: Synthetic pathway for (S)-Rivastigmine.

Mechanism of Action of Rivastigmine

Caption: Inhibition of Acetylcholinesterase by Rivastigmine.

References

• 1. (S)-2-Hydroxy-3-methylbutanoic acid | C5H10O3 | CID 853180 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Rivastigmine | C14H22N2O2 | CID 77991 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. jocpr.com [jocpr.com]
• 4. [Synthesis of S-(+)-rivastigmine hydrogentartrate] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CN103304447A - Synthesis process of (S)-rivastigmine - Google Patents [patents.google.com]

Application Notes and Protocols: (2R)-2-hydroxy-3-methylbutanoate in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential uses of (2R)-2-hydroxy-3-methylbutanoate as a versatile chiral building block in asymmetric catalysis. Due to its inherent chirality and functional groups, this compound presents opportunities for the development of novel chiral auxiliaries and ligands for stereoselective transformations. The following sections detail hypothetical, yet plausible, applications and protocols to guide researchers in exploring its utility.

Application as a Chiral Auxiliary in Asymmetric Aldol Reactions

(2R)-2-hydroxy-3-methylbutanoate can be envisioned as a chiral auxiliary to control the stereochemical outcome of aldol reactions. The auxiliary can be attached to a prochiral substrate, direct the facial selectivity of the enolate addition to an aldehyde, and subsequently be cleaved to yield the desired chiral β-hydroxy ester.

Caption: Workflow for the use of (2R)-2-hydroxy-3-methylbutanoate as a chiral auxiliary.

1. Synthesis of the Chiral Auxiliary Adduct:

• To a solution of (2R)-2-hydroxy-3-methylbutanoate (1.0 eq.) in dichloromethane (DCM, 0.5 M), add N,N'-dicyclohexylcarbodiimide (DCC, 1.1 eq.) and a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 eq.).

• Add the prochiral acetic acid derivative (e.g., phenylacetic acid, 1.0 eq.) and stir the mixture at room temperature for 12 hours.

• Filter the dicyclohexylurea (DCU) byproduct and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the chiral auxiliary adduct.

2. Diastereoselective Aldol Reaction:

• Dissolve the chiral auxiliary adduct (1.0 eq.) in anhydrous tetrahydrofuran (THF, 0.2 M) and cool the solution to -78 °C under a nitrogen atmosphere.

• Add lithium diisopropylamide (LDA, 1.1 eq., 2.0 M solution in THF/heptane/ethylbenzene) dropwise and stir for 1 hour.

• Add the desired aldehyde (1.2 eq.) and continue stirring at -78 °C for 4 hours.

• Quench the reaction with saturated aqueous ammonium chloride solution and allow the mixture to warm to room temperature.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

3. Cleavage of the Chiral Auxiliary:

• Dissolve the crude aldol adduct in a mixture of THF and water (3:1).

• Add lithium hydroxide (LiOH, 2.0 eq.) and stir at room temperature for 6 hours.

• Acidify the reaction mixture with 1 M HCl and extract with ethyl acetate.

• The aqueous layer contains the recovered chiral auxiliary. The organic layer contains the chiral β-hydroxy acid product.

• Purify the product by flash chromatography.

Entry	Aldehyde	Diastereomeric Ratio (syn:anti)	Yield (%)	Enantiomeric Excess (ee, %)
1	Benzaldehyde	>95:5	85	>98
2	Isobutyraldehyde	>90:10	82	>97
3	Cinnamaldehyde	>92:8	88	>98

Note: The data presented in this table is illustrative and represents expected outcomes for a highly selective transformation. Actual results may vary.

Application as a Precursor for a Chiral Phosphine Ligand

The hydroxyl group of (2R)-2-hydroxy-3-methylbutanoate can serve as a handle for the synthesis of novel chiral phosphine ligands. These ligands can then be used in transition metal-catalyzed asymmetric reactions, such as hydrogenation or cross-coupling.

Caption: Synthesis of a chiral phosphine ligand and its application in catalysis.

1. Synthesis of the Chiral Amino Alcohol Intermediate:

• Dissolve (2R)-2-hydroxy-3-methylbutanoate (1.0 eq.) in DCM (0.5 M) and cool to 0 °C.

• Add triethylamine (1.5 eq.) followed by methanesulfonyl chloride (1.2 eq.) and stir for 2 hours.

• Wash the reaction with water and brine, dry the organic layer, and concentrate.

• Dissolve the crude mesylate in dimethylformamide (DMF, 0.5 M), add sodium azide (3.0 eq.), and heat to 80 °C for 12 hours.

• After cooling, pour the reaction into water and extract with ether. Concentrate the organic phase.

• Dissolve the crude azide in THF (0.5 M) and add lithium aluminum hydride (LAH, 2.0 eq.) portion-wise at 0 °C. Stir at room temperature for 8 hours.

• Carefully quench the reaction with water and 15% NaOH solution. Filter the solids and concentrate the filtrate to obtain the chiral amino alcohol.

2. Synthesis of the Chiral Phosphine Ligand:

• Dissolve the chiral amino alcohol (1.0 eq.) and triethylamine (2.5 eq.) in anhydrous THF (0.3 M) under a nitrogen atmosphere.

• Cool to 0 °C and add chlorodiphenylphosphine (2.2 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Quench with saturated aqueous sodium bicarbonate and extract with ethyl acetate.

• Purify the ligand by column chromatography under an inert atmosphere.

3. Asymmetric Hydrogenation of a Prochiral Olefin:

• In a glovebox, dissolve the chiral phosphine ligand (0.022 eq.) and [Rh(COD)₂]BF₄ (0.01 eq.) in degassed DCM.

• Stir for 30 minutes to form the catalyst complex.

• Add the prochiral olefin (e.g., methyl α-acetamidoacrylate, 1.0 eq.).

• Pressurize the reaction vessel with hydrogen gas (50 psi) and stir at room temperature for 12 hours.

• Vent the reactor and concentrate the reaction mixture. The enantiomeric excess of the product can be determined by chiral HPLC or GC.

Entry	Substrate	Catalyst Loading (mol%)	Yield (%)	Enantiomeric Excess (ee, %)
1	Methyl α-acetamidoacrylate	1	>99	95
2	Itaconic acid dimethyl ester	1	>99	92
3	α-Acetamidocinnamic acid	1	98	96

Note: The data presented in this table is illustrative and represents expected outcomes for a highly selective transformation. Actual results may vary.

Disclaimer: The applications and protocols described herein are proposed based on the chemical properties of (2R)-2-hydroxy-3-methylbutanoate and established principles of asymmetric catalysis. These are intended to serve as a starting point for research and development. Experimental conditions may require optimization.

Application Note: Quantification of (2R)-2-hydroxy-3-methylbutanoate

Audience: Researchers, scientists, and drug development professionals.

Introduction (2R)-2-hydroxy-3-methylbutanoate and its related stereoisomers are significant molecules in various fields. 2-Hydroxy-3-methylbutanoic acid is a metabolite found in urine, with abnormal levels indicating potential metabolic disorders such as maple syrup urine disease or phenylketonuria[1]. In flavor chemistry, its esters, like ethyl 2-hydroxy-3-methylbutanoate, are recognized as fruity esters in wines and other beverages, where the enantiomeric ratio can provide insights into fermentation processes and impact the final aroma profile[2][3]. Furthermore, chiral hydroxy esters serve as valuable building blocks in the synthesis of biologically active compounds[4]. Accurate quantification of specific stereoisomers like (2R)-2-hydroxy-3-methylbutanoate is therefore crucial for clinical diagnostics, quality control in the food and beverage industry, and pharmaceutical development.

This document provides detailed protocols for the quantification of (2R)-2-hydroxy-3-methylbutanoate and its related compounds using Gas Chromatography (GC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Data Summary

The following table summarizes quantitative findings for the closely related ethyl ester of 2-hydroxy-3-methylbutanoate found in wine, as detailed in the cited literature. These values highlight the typical concentration ranges encountered in complex matrices.

Compound	Matrix	Concentration Range (µg/L)	Predominant Enantiomer	Reference
Ethyl 2-hydroxy-3-methylbutanoate	Red Wine	18 - 314	(R)-form	[2]
Ethyl 2-hydroxy-3-methylbutanoate	White Wine	0 - 164	(R)-form	[2]

Experimental Protocols

Two primary analytical approaches are detailed: a chiral GC method suitable for volatile esters and an LC-MS/MS method ideal for analyzing the acid form in biological fluids.

Protocol 1: Chiral Gas Chromatography-Mass Spectrometry (GC-MS)

This method is optimized for the separation and quantification of the volatile stereoisomers of 2-hydroxy-3-methylbutanoate, often after conversion to their ester forms (e.g., methyl or ethyl esters). It is particularly applicable to food, beverage, and flavor analysis.

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• To 10 mL of liquid sample (e.g., wine), add an appropriate internal standard (e.g., a deuterated analog or a structurally similar compound not present in the sample).

• Perform extraction by adding 8 mL of dichloromethane, vortexing for 1 minute, and centrifuging at 3000 rpm for 5 minutes.

• Collect the organic (bottom) layer.

• Repeat the extraction twice more with 4 mL of dichloromethane each time[3].

• Combine the organic extracts and concentrate them under a gentle stream of nitrogen to a final volume of approximately 250 µL[3].

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890A or equivalent.

• Mass Spectrometer: Agilent 5975C or equivalent.

• Chiral Column: CP-Chirasil-Dex CB or a gamma-cyclodextrin phase column is essential for separating the enantiomers.

• Injection: 1 µL of the concentrated extract in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 1 minute.

  • Ramp 1: Increase to 150°C at 2°C/min.

  • Ramp 2: Increase to 220°C at 20°C/min, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Detection: Operate in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity. Monitor characteristic ions such as m/z 55, 73, 87, and 101 for the target analytes[3].

3. Quantification

• Generate a calibration curve using certified reference standards of the (2R) and (2S) enantiomers.

• The concentration of each enantiomer in the sample is determined by comparing its peak area relative to the internal standard against the calibration curve.

Caption: Workflow for chiral GC-MS analysis.

Protocol 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This high-throughput method is highly sensitive and specific for quantifying (2R)-2-hydroxy-3-methylbutanoate in complex biological matrices like plasma or urine. The protocol is adapted from established methods for similar small hydroxy acids[5][6].

1. Sample Preparation: Protein Precipitation

• To 100 µL of plasma or urine in a microcentrifuge tube, add a suitable internal standard (e.g., ¹³C-labeled (2R)-2-hydroxy-3-methylbutanoate).

• Add 400 µL of ice-cold methanol containing 0.1% formic acid to precipitate proteins[5].

• Vortex vigorously for 30 seconds.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate for analysis.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: Shimadzu Nexera or equivalent.

• Mass Spectrometer: SCIEX Triple Quad 5500 or equivalent, operated with an electrospray ionization (ESI) source in negative mode.

• Column: A C8 or C18 reversed-phase column (e.g., Agilent Eclipse XDB C8, 150 x 4.6 mm, 5 µm) is suitable[6].

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.8 - 1.0 mL/min[6].

• Gradient:

  • 0-0.5 min: 15% B.

  • 0.5-2.0 min: Ramp to 85% B.

  • 2.0-2.5 min: Hold at 85% B.

  • 2.5-3.0 min: Return to 15% B and re-equilibrate.

• MS/MS Detection: Operate in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for the analyte and internal standard must be optimized. For a deprotonated molecule [M-H]⁻, typical transitions would involve fragmentation of the carboxylate group.

3. Derivatization (Optional for Enhanced Sensitivity) For very low concentrations, derivatization can significantly improve ionization efficiency. Reagents like 2,4-dinitrophenylhydrazine (DNPH) can be used to form a stable, highly responsive derivative, though the protocol must be carefully optimized[7].

Caption: Workflow for LC-MS/MS analysis in biological fluids.

Chiral Separation Principle

The quantification of a specific stereoisomer like (2R)-2-hydroxy-3-methylbutanoate necessitates a chiral separation step. This is because stereoisomers have identical mass and similar physicochemical properties, making them indistinguishable by standard MS or non-chiral chromatography. Chiral chromatography introduces a selective interaction that differentiates between enantiomers, allowing for their individual separation and quantification.

Caption: Logical diagram of enantiomer separation.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Ethyl 2-hydroxy-3-methylbutanoate enantiomers: quantitation and sensory evaluation in wine | OENO One [oeno-one.eu]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. The development and validation of a high-throughput LC-MS/MS method for the analysis of endogenous β-hydroxy-β-methylbutyrate in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development and validation of LC-MS/MS method for the estimation of β-hydroxy-β-methylbutyrate in rat plasma and its application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development and Verification of a Precolumn Derivatization LC-MS/MS Method for the Pharmacokinetic Study of Houttuynine of Houttuynia Essential Oil - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols for the Analytical Detection of 2-Hydroxy-3-methylbutanoate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the qualitative and quantitative analysis of 2-hydroxy-3-methylbutanoate. The methods described herein are applicable to various matrices and are intended to support research, quality control, and drug development activities.

Introduction

2-Hydroxy-3-methylbutanoate, also known as 2-hydroxyisovaleric acid, is a hydroxy fatty acid that plays a role in various metabolic pathways. It is a metabolite derived from the branched-chain amino acid valine. Accurate and sensitive detection of 2-hydroxy-3-methylbutanoate is crucial for studying its biological functions, its role in disease, and for monitoring its levels in various bioprocesses and pharmaceutical formulations. This document outlines established analytical methodologies for its detection and quantification.

Analytical Methods Overview

Several analytical techniques can be employed for the detection of 2-hydroxy-3-methylbutanoate. The choice of method depends on the sample matrix, required sensitivity, and the need for chiral separation. The most common and effective methods include Gas Chromatography-Mass Spectrometry (GC-MS) and Capillary Electrophoresis (CE).

Table 1: Quantitative Data Summary of Analytical Methods

Analytical Method	Sample Matrix	Derivatization	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range	Recovery (%)	Reproducibility (RSD)	Reference
GC-MS	Wine, Alcoholic Beverages	Pentafluorobenzyl bromide	0.5 - 29 µg/L	Not Specified	Up to 3 or 12 mg/L	85 - 106	< 12%	[1]
Chiral GC	Wine	Not Applicable	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	[2]
Capillary Electrophoresis (CE)	General	None	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	[1]

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and widely used technique for the quantification of volatile and semi-volatile compounds. For non-volatile analytes like 2-hydroxy-3-methylbutanoate, a derivatization step is typically required to increase volatility and improve chromatographic separation.

Protocol: Quantitative Determination of 2-Hydroxy-3-methylbutanoate in Wine and other Alcoholic Beverages using GC-MS [1]

1. Sample Preparation (Solid Phase Extraction - SPE)

• Condition a solid phase extraction cartridge.
• Load the sample onto the conditioned cartridge.
• Wash the cartridge to remove interfering substances.
• Elute the analytes of interest.

2. Derivatization

• The eluted sample is derivatized with 2,3,4,5,6-pentafluorobenzyl bromide.
• The reaction is carried out at room temperature for 30 minutes.

3. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:
• Injector: Splitless mode.
• Carrier Gas: Helium.
• Column: Use a suitable capillary column (e.g., DB-5ms).
• Oven Temperature Program: Optimize for the separation of the derivatized analyte.
• Mass Spectrometer (MS) Conditions:
• Ionization Mode: Electron Ionization (EI).
• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity.

Workflow for GC-MS Analysis of 2-Hydroxy-3-methylbutanoate

Caption: Workflow for the GC-MS analysis of 2-hydroxy-3-methylbutanoate.

Chiral Gas Chromatography (Chiral GC)

For the separation of 2-hydroxy-3-methylbutanoate enantiomers, a chiral stationary phase is required.

Protocol: Enantiomeric Separation of Ethyl 2-Hydroxy-3-methylbutanoate in Wine using Chiral GC [2]

1. Sample Preparation (Liquid-Liquid Extraction)

• To 100 mL of wine, add an internal standard solution.
• Perform successive extractions with dichloromethane.
• Combine the organic phases, dry over sodium sulfate, and concentrate under a gentle stream of nitrogen.

2. Chiral GC Analysis

• Gas Chromatograph (GC) Conditions:
• Injector: Splitless mode.
• Carrier Gas: Hydrogen.
• Column: A chiral capillary column, such as one with a γ-cyclodextrin phase.
• Oven Temperature Program: An initial temperature of 40°C, held for 1 minute, then ramped to 220°C at 3°C/min and held for 20 minutes.
• Detector: Mass Spectrometer (MS) operated in electron impact mode at 70 eV with selected ion monitoring (SIM).

Capillary Electrophoresis (CE)

Capillary electrophoresis offers an alternative to chromatographic methods and can be particularly useful for chiral separations without the need for derivatization.[1]

Protocol: Chiral Analysis of α-Hydroxy Acids using Capillary Electrophoresis [1]

1. Sample Preparation

• Dilute the sample in the background electrolyte.
• Filter the sample through a 0.45 µm filter.

2. CE Analysis

• Capillary: Polyacrylamide-coated capillary.
• Background Electrolyte: 10 mM benzoic acid/L-histidine at pH 5, containing a chiral selector (e.g., vancomycin).
• Detection: Indirect UV detection.
• Separation Principle: A modified partial filling-counter current method is employed to achieve high resolution.

Signaling and Metabolic Pathways

2-Hydroxy-3-methylbutanoate is a metabolite in the degradation pathway of the branched-chain amino acid, valine. Understanding this pathway is essential for interpreting the biological significance of its measured concentrations.

Metabolic Pathway of Valine Degradation

Caption: Simplified metabolic pathway showing the formation of 2-hydroxy-3-methylbutanoate from valine.

Conclusion

The analytical methods detailed in this document provide robust and reliable approaches for the detection and quantification of 2-hydroxy-3-methylbutanoate in various sample types. The choice of methodology should be guided by the specific research or application needs, considering factors such as required sensitivity, sample matrix complexity, and the necessity for chiral separation. The provided protocols serve as a starting point for method development and validation in your laboratory.

References

• 1. researchgate.net [researchgate.net]
• 2. Ethyl 2-hydroxy-3-methylbutanoate enantiomers: quantitation and sensory evaluation in wine | OENO One [oeno-one.eu]

Application Notes and Protocols for GC-MS Analysis of (2R)-2-hydroxy-3-methylbutanoate Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2R)-2-hydroxy-3-methylbutanoate and its enantiomer, (2S)-2-hydroxy-3-methylbutanoate, are chiral molecules of significant interest in various fields, including flavor and fragrance chemistry, as well as pharmaceutical research, where the stereochemistry of a molecule can drastically alter its biological activity. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation and quantification of these enantiomers. This document provides detailed application notes and protocols for the GC-MS analysis of (2R)-2-hydroxy-3-methylbutanoate enantiomers, focusing on two primary methodologies: direct separation on a chiral capillary column and indirect separation following derivatization to form diastereomers.

Quantitative Data Summary

The following table summarizes key quantitative data for the GC-MS analysis of 2-hydroxy-3-methylbutanoate enantiomers. Please note that exact retention times can vary based on the specific instrument, column condition, and slight variations in the analytical method. The data presented here is a composite from representative studies.

Parameter	(S)-2-hydroxy-3-methylbutanoate	(R)-2-hydroxy-3-methylbutanoate	Notes
Retention Time (Chiral Column)	Varies	Varies	Elution order depends on the specific chiral stationary phase.
m/z for SIM	55, 69, 73, 76, 83, 87, 101, 104	55, 69, 73, 76, 83, 87, 101, 104	For the ethyl ester derivative.[1]
Limit of Detection (LOD)	1.5 µg/L (in water)	4 µg/L (in water)	For the ethyl ester derivative.[1]
Limit of Quantification (LOQ)	Not explicitly found	Not explicitly found	Typically 3-5 times the LOD.
Linearity Range	Up to 12 mg/L	Up to 12 mg/L	For the PFBBr derivative.[2]
Recovery	85-106%	85-106%	Dependent on extraction method.[2]

Experimental Protocols

Two primary methods for the chiral separation of 2-hydroxy-3-methylbutanoate enantiomers by GC-MS are detailed below.

Method 1: Direct Enantiomeric Separation using a Chiral GC Column

This method utilizes a chiral stationary phase to directly separate the enantiomers. It is a more direct approach but requires a specialized and often more expensive column.

1. Sample Preparation (Liquid-Liquid Extraction)

This protocol is adapted from the analysis of wine samples and can be modified for other matrices.[3]

• To 100 mL of the sample, add an appropriate internal standard (e.g., 20 µL of octan-3-ol at 1 g/L).

• Perform a sequential extraction with dichloromethane (DCM): once with 8 mL of DCM, followed by two extractions with 4 mL of DCM each.

• Combine the organic extracts.

• Concentrate the extract to a final volume of approximately 250 µL under a gentle stream of nitrogen.

2. GC-MS Instrumentation and Conditions

• GC System: Agilent 7890B GC or equivalent.

• MS System: Agilent 5977A MSD or equivalent.

• Chiral Column: Gamma-cyclodextrin phase column (e.g., CP-Chirasil-Dex CB, 25 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL.

• Injection Mode: Splitless (30 s), then split flow of 50 mL/min.

• Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 1 minute.

  • Ramp: 2 °C/min to 230 °C.

  • Hold: 3 minutes at 230 °C.

• MS Transfer Line Temperature: 250 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) using ions m/z 55, 69, 73, 76, 83, 87, 101, and 104 for ethyl 2-hydroxy-3-methylbutanoate.[1]

Method 2: Indirect Enantiomeric Separation via Diastereomeric Derivatization

This method involves derivatizing the enantiomers with a chiral reagent to form diastereomers, which can then be separated on a standard, non-chiral GC column.

1. Derivatization Protocol: Formation of O-trifluoroacetylated (S)-(+)-3-methyl-2-butyl esters [4]

• Esterification:

  • To the dried sample containing the 2-hydroxy-3-methylbutanoic acid enantiomers, add 200 µL of (S)-(+)-3-methyl-2-butanol and 50 µL of acetyl chloride.

  • Heat the mixture at 100 °C for 1 hour in a sealed vial.

  • After cooling, evaporate the excess reagents under a stream of nitrogen.

• Acylation:

  • To the dried residue, add 100 µL of trifluoroacetic anhydride (TFAA) and 100 µL of ethyl acetate.

  • Heat at 60 °C for 30 minutes in a sealed vial.

  • After cooling, evaporate the reagents to dryness.

• Reconstitution:

  • Dissolve the final derivative in a suitable solvent (e.g., 100 µL of toluene) for GC-MS analysis.

2. GC-MS Instrumentation and Conditions

• GC System: Agilent 7890B GC or equivalent.

• MS System: Agilent 5977A MSD or equivalent.

• Column: Standard non-polar or medium-polarity column (e.g., DB-5 or DB-17, 30 m x 0.25 mm i.d., 0.25 µm film thickness).[4]

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL.

• Injection Mode: Split or splitless, depending on concentration.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 5 °C/min to 240 °C.

  • Hold: 5 minutes at 240 °C.

• MS Transfer Line Temperature: 250 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full scan (e.g., m/z 40-400) or SIM mode targeting characteristic fragment ions of the diastereomeric derivatives.

Visualized Workflows

References

• 1. researchgate.net [researchgate.net]
• 2. gcms.cz [gcms.cz]
• 3. Ethyl 2-hydroxy-3-methylbutanoate enantiomers: quantitation and sensory evaluation in wine | OENO One [oeno-one.eu]
• 4. gcms.cz [gcms.cz]

Application Notes and Protocols for NMR Spectroscopic Analysis of (2R)-2-hydroxy-3-methylbutanoate

Application Note

Introduction

(2R)-2-hydroxy-3-methylbutanoate, a chiral ester, is a valuable building block in organic synthesis and drug development. Its stereochemistry and purity are critical for its function in subsequent chemical transformations and the biological activity of target molecules. Nuclear Magnetic Resonance (NMR) spectroscopy is an essential and powerful analytical technique for the structural elucidation and purity assessment of such small organic molecules.[1][2][3] This document provides detailed protocols for the acquisition and interpretation of ¹H and ¹³C NMR spectra of (2R)-2-hydroxy-3-methylbutanoate, intended for researchers, scientists, and professionals in drug development.

Principle

NMR spectroscopy exploits the magnetic properties of atomic nuclei, such as ¹H (proton) and ¹³C (carbon-13), when placed in a strong magnetic field.[3] By absorbing radiofrequency energy, these nuclei generate signals whose chemical shifts (δ), multiplicities (splitting patterns), and coupling constants (J) provide detailed information about the molecular structure, including the connectivity of atoms and the chemical environment of each nucleus.[2] For (2R)-2-hydroxy-3-methylbutanoate, NMR is used to confirm the presence of all functional groups and to verify the integrity of the carbon skeleton.

NMR Data Presentation

The expected NMR data for methyl (2R)-2-hydroxy-3-methylbutanoate are summarized below. Chemical shifts can vary slightly depending on the solvent, concentration, and temperature.[4][5]

Table 1: ¹H NMR Data for (2R)-2-hydroxy-3-methylbutanoate (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
~4.05	d	~4.5	1H	H-2 (CH-OH)
~3.78	s	-	3H	H-6 (OCH₃)
~2.5 (variable)	br s	-	1H	OH
~2.00	m (d sept)	~4.5, ~6.8	1H	H-3 (CH)
~0.98	d	~6.8	3H	H-4 (CH₃)
~0.90	d	~6.8	3H	H-5 (CH₃)

d = doublet, s = singlet, m = multiplet, br s = broad singlet

Table 2: ¹³C NMR Data for (2R)-2-hydroxy-3-methylbutanoate (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~175.0	C-1 (C=O)
~76.5	C-2 (CH-OH)
~52.0	C-6 (OCH₃)
~32.5	C-3 (CH)
~18.5	C-4/C-5 (CH₃)
~17.0	C-5/C-4 (CH₃)

Note: The assignments for C-4 and C-5 are interchangeable.

Experimental Protocols

1. Sample Preparation Protocol

Proper sample preparation is crucial for obtaining high-quality NMR spectra.[6][7] The sample must be free of particulate matter and paramagnetic impurities to ensure good magnetic field homogeneity.[7][8]

• Weighing the Sample: Accurately weigh approximately 5-10 mg of (2R)-2-hydroxy-3-methylbutanoate for ¹H NMR, or 20-50 mg for ¹³C NMR, directly into a clean, dry vial.[6][8]

• Solvent Selection: Choose a suitable deuterated solvent. Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar small molecules. Ensure the solvent is of high purity.[1]

• Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial containing the sample.[9] Cap the vial and gently swirl or vortex until the sample is completely dissolved. The solution should be clear and transparent.

• Filtering (if necessary): If any solid particles are present, filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean 5 mm NMR tube.[6][8] This prevents distortion of the magnetic field homogeneity.[8]

• Transfer to NMR Tube: Carefully transfer the clear solution into a 5 mm NMR tube. The required volume should result in a sample height of about 4-5 cm.[9]

• Capping and Labeling: Cap the NMR tube securely and label it clearly with the sample identification. Wipe the outside of the tube with a lint-free tissue (e.g., Kimwipe) moistened with isopropanol or acetone before placing it in the spectrometer.[9]

2. NMR Data Acquisition Protocol

The following are typical parameters for acquiring spectra on a 500 MHz NMR spectrometer.

¹H NMR Acquisition:

• Experiment: Standard 1D proton experiment (e.g., 'zg30').

• Solvent: CDCl₃

• Temperature: 298 K

• Spectral Width (SW): ~16 ppm (~8000 Hz)

• Number of Scans (NS): 8 to 16 scans.

• Relaxation Delay (D1): 1-2 seconds.

• Acquisition Time (AQ): ~2-4 seconds.

• Pulse Width (P1): Typically a 30° or 90° pulse, calibrated for the specific probe.

¹³C NMR Acquisition:

• Experiment: Standard 1D proton-decoupled carbon experiment (e.g., 'zgpg30').

• Solvent: CDCl₃

• Temperature: 298 K

• Spectral Width (SW): ~240 ppm (~30,000 Hz)

• Number of Scans (NS): 1024 or more, depending on sample concentration.[6] Due to the low natural abundance and sensitivity of the ¹³C nucleus, more scans are required.[2]

• Relaxation Delay (D1): 2 seconds.

• Acquisition Time (AQ): ~1-2 seconds.

• Pulse Program: A program with proton decoupling (e.g., zgpg30) should be used to simplify the spectrum to singlets and enhance signal-to-noise via the Nuclear Overhauser Effect (NOE).[2]

Workflow and Data Analysis Visualization

The logical flow from sample preparation to final structural confirmation is a critical process in analytical chemistry.

Caption: Workflow for NMR analysis of small molecules.

Data Processing and Interpretation

• Fourier Transform (FT): The raw data (Free Induction Decay, FID) is converted into a frequency-domain spectrum.

• Phasing and Baseline Correction: The spectrum is manually or automatically phased to ensure all peaks are in the positive absorptive mode. The baseline is corrected to be flat.

• Referencing: The chemical shift axis is referenced. For CDCl₃, the residual solvent peak at 7.26 ppm for ¹H and 77.16 ppm for ¹³C can be used.[5]

• Peak Picking and Integration (¹H): Identify all peaks and integrate their areas to determine the relative number of protons corresponding to each signal.

• Analysis: Correlate the chemical shifts, integration values, and coupling patterns to the molecular structure of (2R)-2-hydroxy-3-methylbutanoate. For example, the doublet at ~4.05 ppm corresponds to the proton on the carbon bearing the hydroxyl group, and it is split by the single adjacent proton on C-3. The methyl singlet at ~3.78 ppm is characteristic of the ester functionality. The complex multiplet for H-3 and the two distinct doublets for the diastereotopic methyl groups confirm the isopropyl moiety.

References

• 1. NMR Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 2. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 3. omicsonline.org [omicsonline.org]
• 4. depts.washington.edu [depts.washington.edu]
• 5. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 6. NMR Sample Preparation [nmr.chem.umn.edu]
• 7. organomation.com [organomation.com]
• 8. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 9. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]

Application Notes and Protocols for the Derivatization of (2R)-2-hydroxy-3-methylbutanoate for Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the chemical derivatization of (2R)-2-hydroxy-3-methylbutanoate, a chiral hydroxy acid, to facilitate its analysis by gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS). Derivatization is a crucial sample preparation step for enhancing the volatility and thermal stability of polar analytes like hydroxy acids, thereby improving their chromatographic separation and detection.

Introduction

(2R)-2-hydroxy-3-methylbutanoate and its enantiomer are important chiral building blocks in organic synthesis and can be found in various natural products. Accurate quantification of the specific (2R)-enantiomer is often critical in pharmaceutical development and metabolic studies. This document outlines two primary derivatization strategies: silylation and a two-step esterification/acylation, providing detailed protocols and expected analytical performance metrics.

Derivatization Strategies

The primary challenge in the GC analysis of hydroxy acids is their low volatility and the potential for thermal degradation in the GC inlet and column. Derivatization addresses this by converting the polar hydroxyl and carboxyl functional groups into less polar, more volatile moieties.

1. Silylation: This is a common and effective method where active hydrogens in the hydroxyl and carboxyl groups are replaced by a trimethylsilyl (TMS) group. Reagents like N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) are widely used for this purpose.

2. Two-Step Derivatization (Esterification followed by Acylation): This method involves first esterifying the carboxylic acid group, followed by acylation of the hydroxyl group. This approach can be particularly useful for achieving good chromatographic separation of enantiomers on a chiral column.

Quantitative Data Summary

The following table summarizes key quantitative data for the analysis of derivatized 2-hydroxy acids, providing a benchmark for expected analytical performance.

Parameter	Silylation (TMS Derivative)	Two-Step Derivatization (Esterification/Acylation)	Reference(s)
Analyte	2-Hydroxybutyrate	2-Hydroxyisovaleric acid	[1][2]
Derivatization Reagent(s)	N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)	1. (S)-(+)-3-methyl-2-butanol/H2SO4 2. Trifluoroacetic anhydride (TFAA)	[3][4]
Limit of Quantification (LOQ)	5 µM	Not explicitly reported, but method is sensitive for biological samples	[1][2]
Intra-day Precision (%RSD)	< 8%	Not explicitly reported	[1]
Inter-day Precision (%RSD)	< 8%	Not explicitly reported	[1]
Accuracy (% Recovery)	96 - 101%	Not explicitly reported	[1]

Experimental Protocols

Protocol 1: Silylation using MSTFA

This protocol describes the formation of the trimethylsilyl (TMS) ether/ester of (2R)-2-hydroxy-3-methylbutanoate.

Materials:

• (2R)-2-hydroxy-3-methylbutanoate standard or sample extract

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Pyridine (anhydrous)

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Vortex mixer

• GC-MS system

Procedure:

• Sample Preparation: Accurately weigh or pipette a known amount of the (2R)-2-hydroxy-3-methylbutanoate standard or dried sample extract into a reaction vial. If the sample is in a solvent, evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 50 µL of anhydrous pyridine to dissolve the sample.

• Derivatization: Add 100 µL of MSTFA to the vial.

• Reaction: Tightly cap the vial and vortex briefly. Heat the vial at 60°C for 30 minutes in a heating block or oven[5].

• Cooling: Allow the vial to cool to room temperature.

• Analysis: The derivatized sample is now ready for injection into the GC-MS system.

Protocol 2: Two-Step Derivatization (Esterification and Acylation)

This protocol is adapted from a method for the enantiomeric separation of 2-hydroxy acids and is suitable for chiral analysis[3].

Materials:

• (2R)-2-hydroxy-3-methylbutanoate standard or sample extract

• (S)-(+)-3-methyl-2-butanol

• Concentrated Sulfuric Acid (H₂SO₄)

• Trifluoroacetic anhydride (TFAA)

• Dichloromethane (anhydrous)

• Sodium sulfate (anhydrous)

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Vortex mixer

• GC-MS system with a chiral column (e.g., DB-5 or DB-17)

Procedure:

Step 1: Esterification

• Sample Preparation: Place the dried (2R)-2-hydroxy-3-methylbutanoate sample in a reaction vial.

• Reagent Addition: Add 200 µL of a solution of 2 M (S)-(+)-3-methyl-2-butanol in dichloromethane containing 5% (v/v) concentrated H₂SO₄.

• Reaction: Tightly cap the vial and heat at 100°C for 2 hours.

• Work-up: After cooling, add 500 µL of water and vortex. Separate the organic layer (bottom layer) and dry it over anhydrous sodium sulfate.

Step 2: Acylation

• Reagent Addition: To the dried organic layer from the previous step, add 50 µL of trifluoroacetic anhydride (TFAA).

• Reaction: Let the reaction proceed at room temperature for 10 minutes.

• Solvent Removal: Evaporate the excess TFAA and dichloromethane under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable volume of an appropriate solvent (e.g., hexane) for GC-MS analysis.

Visualizations

Below are diagrams illustrating the derivatization workflows.

Silylation Workflow

Two-Step Derivatization Workflow

Concluding Remarks

The choice of derivatization method will depend on the specific analytical requirements. Silylation is a robust and straightforward method for increasing the volatility of (2R)-2-hydroxy-3-methylbutanoate for general quantification. The two-step esterification and acylation method is more complex but offers the advantage of creating diastereomers, which can be separated on a standard achiral GC column, or enhance separation on a chiral column for accurate enantiomeric analysis. It is recommended to validate the chosen method for the specific matrix and concentration range of interest.

References

• 1. mdpi.com [mdpi.com]
• 2. Validation of a Microwave-Assisted Derivatization Gas Chromatography-Mass Spectrometry Method for the Quantification of 2-Hydroxybutyrate in Human Serum as an Early Marker of Diabetes Mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enantiomeric separation and discrimination of 2-hydroxy acids as O-trifluoroacetylated (S)-(+)-3-methyl-2-butyl esters by achiral dual-capillary column gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Derivatization techniques for free fatty acids by GC [restek.com]
• 5. m.youtube.com [m.youtube.com]

Application Notes and Protocols for the Enzymatic Resolution of 2-Hydroxy-3-methylbutanoate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the enzymatic kinetic resolution of racemic ethyl 2-hydroxy-3-methylbutanoate, a valuable chiral building block in pharmaceutical synthesis. The method utilizes the high enantioselectivity of lipases to separate the enantiomers through a transesterification reaction.

Introduction

Chirally pure 2-hydroxy acids and their esters are important intermediates in the synthesis of various pharmaceuticals and other biologically active compounds. The enzymatic kinetic resolution of racemic mixtures offers a highly efficient and environmentally benign method to obtain these enantiopure compounds. This protocol focuses on the use of an immobilized lipase, Novozym® 435 (Candida antarctica lipase B), to selectively acylate one enantiomer of ethyl 2-hydroxy-3-methylbutanoate, allowing for the separation of the acylated product from the unreacted enantiomer.

Principle of the Method

The enzymatic kinetic resolution is based on the differential reaction rates of the two enantiomers of a racemic substrate with a chiral catalyst, in this case, a lipase. The lipase will preferentially catalyze the acylation of one enantiomer (e.g., the R-enantiomer) with an acyl donor, leaving the other enantiomer (S-enantiomer) largely unreacted. By stopping the reaction at approximately 50% conversion, both the acylated product and the remaining unreacted substrate can be obtained with high enantiomeric excess (ee).

The reaction scheme is as follows:

(R,S)-ethyl 2-hydroxy-3-methylbutanoate + Acyl Donor ---(Lipase)--> (R)-ethyl 2-acetoxy-3-methylbutanoate + (S)-ethyl 2-hydroxy-3-methylbutanoate

Experimental Protocols

Materials and Reagents

• Racemic ethyl 2-hydroxy-3-methylbutanoate

• Immobilized Candida antarctica lipase B (Novozym® 435)[1][2][3]

• Vinyl acetate (acyl donor)[4][5]

• Anhydrous hexane (or other suitable aprotic solvent such as toluene or MTBE)[4][6]

• Ethyl acetate

• Sodium sulfate (anhydrous)

• Silica gel for column chromatography

• (R)- and (S)-ethyl 2-hydroxy-3-methylbutanoate standards (for analytical method development)

Equipment

• Magnetic stirrer with heating plate

• Reaction vessel (e.g., round bottom flask) with a stopper

• Temperature-controlled oil or water bath

• Filtration apparatus (e.g., Büchner funnel)

• Rotary evaporator

• Glass column for chromatography

• Gas chromatograph (GC) with a flame ionization detector (FID) and a chiral capillary column

Enzymatic Resolution Procedure

• To a 50 mL round bottom flask, add racemic ethyl 2-hydroxy-3-methylbutanoate (1.0 g, 6.84 mmol) and 20 mL of anhydrous hexane.

• Add vinyl acetate (1.2 equivalents, 0.71 mL, 8.21 mmol).

• Add Novozym® 435 (20 mg).

• Stir the mixture at a constant temperature of 40°C in a temperature-controlled bath.[7]

• Monitor the reaction progress by taking small aliquots (e.g., 50 µL) at regular intervals (e.g., every 1-2 hours), filtering the enzyme, and analyzing the sample by chiral GC (see section 3.5).

• Stop the reaction when the conversion reaches approximately 50% to achieve high enantiomeric excess for both the product and the remaining substrate.

• Once the desired conversion is reached, remove the enzyme by filtration and wash it with a small amount of hexane. The enzyme can be stored for potential reuse.

• Evaporate the solvent from the filtrate under reduced pressure using a rotary evaporator.

Purification of Products

• Dissolve the crude residue from step 3.3.8 in a minimal amount of hexane.

• Perform column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to separate the acylated product from the unreacted alcohol. The polarity of the eluent mixture should be optimized based on TLC analysis.

• Collect the fractions containing the pure acylated ester and the unreacted alcohol separately.

• Evaporate the solvent from the collected fractions to obtain the purified products.

• Characterize the products by analytical techniques such as NMR and determine the enantiomeric excess by chiral GC.

Analytical Method: Chiral Gas Chromatography

The enantiomeric excess (ee) of the unreacted ethyl 2-hydroxy-3-methylbutanoate and the acylated product can be determined by chiral gas chromatography.

• Column: A chiral GC column, such as one with a γ-cyclodextrin phase, is suitable for separating the enantiomers of ethyl 2-hydroxy-3-methylbutanoate.[8][9]

• Carrier Gas: Helium or Hydrogen.

• Injector and Detector Temperature: Typically 250°C.

• Oven Temperature Program: An isothermal or temperature-programmed method should be developed to achieve baseline separation of the enantiomers. A starting point could be an isothermal temperature of 70-100°C.

• Sample Preparation: Dilute the samples in a suitable solvent (e.g., ethyl acetate) before injection.

The enantiomeric excess is calculated using the following formula: ee (%) = [([R] - [S]) / ([R] + [S])] x 100 where [R] and [S] are the peak areas of the R- and S-enantiomers, respectively.

Data Presentation

The following tables summarize typical results that can be expected from the enzymatic resolution of 2-hydroxy esters based on literature data for similar substrates.

Parameter	Value
Substrate	Racemic ethyl 2-hydroxy-3-methylbutanoate
Enzyme	Novozym® 435
Acyl Donor	Vinyl Acetate
Solvent	Hexane
Temperature	40°C
Reaction Time	Monitored to ~50% conversion

Product	Enantiomeric Excess (ee)	Yield (at ~50% conversion)
(S)-ethyl 2-hydroxy-3-methylbutanoate	>95%	~45-50%
(R)-ethyl 2-acetoxy-3-methylbutanoate	>95%	~45-50%

Visualizations

Experimental Workflow

Caption: Workflow for the enzymatic resolution of ethyl 2-hydroxy-3-methylbutanoate.

Enzymatic Reaction Pathway

Caption: Enantioselective acylation by lipase leads to kinetic resolution.

References

• 1. digital.csic.es [digital.csic.es]
• 2. Novozym 435: the “perfect” lipase immobilized biocatalyst? - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 3. Novozym 435: the "perfect" lipase immobilized biocatalyst? | Health & Environmental Research Online (HERO) | US EPA [hero.epa.gov]
• 4. Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ethyl 2-hydroxy-3-methylbutanoate enantiomers: quantitation and sensory evaluation in wine | OENO One [oeno-one.eu]
• 9. researchgate.net [researchgate.net]

Production of Optically Active 3-Hydroxy-2-Methylbutanoates: A Detailed Guide to Large-Scale Synthesis

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract

Optically active 3-hydroxy-2-methylbutanoates are valuable chiral building blocks in the synthesis of various pharmaceuticals and fine chemicals. Their stereoselective production on a large scale is a critical aspect of drug development and manufacturing. This document provides a detailed overview and comparative analysis of the primary methods for large-scale production: microbial and enzymatic reduction, enzymatic kinetic resolution, and asymmetric hydrogenation. Each method is presented with detailed experimental protocols, quantitative data, and workflow visualizations to aid researchers in selecting and implementing the most suitable strategy for their specific needs.

Introduction

The demand for enantiomerically pure compounds in the pharmaceutical industry has driven the development of efficient and scalable methods for their synthesis. The C-4 chiral centers in 3-hydroxy-2-methylbutanoates are crucial for the biological activity of many molecules. This guide explores three key technologies for the large-scale stereoselective synthesis of these important intermediates.

Microbial and Enzymatic Reduction of 2-Methyl-3-Oxobutanoates

Biocatalytic reduction of prochiral ketones is a powerful and environmentally benign approach to producing optically active alcohols. This method utilizes whole microbial cells or isolated enzymes to achieve high stereoselectivity under mild reaction conditions.

Whole-Cell Microbial Reduction

Various microorganisms, including bacteria, fungi, and plant cells, have been successfully employed for the stereoselective reduction of ethyl 2-methyl-3-oxobutanoate.

1.1.1. Bacterial Reduction with Klebsiella pneumoniae

Klebsiella pneumoniae has been shown to be highly effective in producing ethyl (2R,3S)-3-hydroxy-2-methylbutanoate with excellent diastereomeric and enantiomeric excess.[1]

1.1.2. Fungal Reduction with Penicillium purpurogenum

Certain fungi, such as Penicillium purpurogenum, can reduce ethyl 2-methyl-3-oxobutanoate to the corresponding (2S,3S)- and (2S,3R)-hydroxy esters with high diastereoselectivity.

1.1.3. Plant Cell Reduction with Marchantia polymorpha

Immobilized cells of the liverwort Marchantia polymorpha have demonstrated high efficiency in the large-scale reduction of ethyl 2-methyl-3-oxobutanoate, yielding the (2S,3S)-isomer with high purity.

Isolated Enzyme Reduction

The use of purified reductases offers advantages in terms of higher specific activity and easier downstream processing. An NADPH-dependent reductase from Klebsiella pneumoniae has been isolated and characterized for this purpose.

Quantitative Data for Microbial and Enzymatic Reduction

Biocatalyst	Substrate	Product Stereoisomer	d.e. (%)	e.e. (%)	Yield (%)	Scale	Reference
Klebsiella pneumoniae IFO 3319	Ethyl 2-methyl-3-oxobutanoate	(2R,3S)	99	>99	99	200 L Fermentor (2 kg substrate)	[1]
Penicillium purpurogenum	Ethyl 2-methyl-3-oxobutanoate	anti-(2S,3S) / syn-(2S,3R)	93 (anti/syn ratio)	90 (anti), >99 (syn)	-	Lab Scale
Immobilized Marchantia polymorpha	Ethyl 2-methyl-3-oxobutanoate	(2S,3S)	97	>99	92	75 g substrate
Chlorella pyrenoidosa	Ethyl 2-methyl-3-oxobutanoate	anti-(2S,3S) / syn-(2S,3R)	53 (anti/syn ratio)	89 (anti), >99 (syn)	-	Lab Scale

Experimental Protocols

Protocol 1: Large-Scale Microbial Reduction using Klebsiella pneumoniae

1. Culture Preparation:

• Prepare a seed culture of Klebsiella pneumoniae IFO 3319 in a suitable medium (e.g., nutrient broth) and incubate at 30°C for 24 hours with shaking.

• Inoculate a 200 L fermentor containing production medium (e.g., a glucose-based medium with yeast extract and mineral salts) with the seed culture.

• Grow the culture at 30°C with aeration and agitation until the late logarithmic phase.

2. Biotransformation:

• Add 2 kg of ethyl 2-methyl-3-oxobutanoate to the fermentor.

• Continue the fermentation at 30°C, maintaining the pH at a suitable level (e.g., 7.0) by the addition of a base (e.g., NaOH).

• Monitor the reaction progress by gas chromatography (GC) analysis of the substrate and product.

3. Product Isolation:

• Once the substrate is consumed, centrifuge the culture to remove the cells.

• Extract the supernatant with an organic solvent (e.g., ethyl acetate).

• Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting crude product by distillation or column chromatography to obtain pure ethyl (2R,3S)-3-hydroxy-2-methylbutanoate.

Workflow Diagram

Caption: Workflow for large-scale microbial reduction.

Enzymatic Kinetic Resolution

Enzymatic kinetic resolution is a widely used technique for separating enantiomers from a racemic mixture. This method relies on the stereoselectivity of an enzyme, typically a lipase, to preferentially catalyze the transformation of one enantiomer, allowing for the separation of the unreacted enantiomer and the product.

Two-Step Enzymatic Resolution

A highly efficient two-step process has been developed for the large-scale production of both (R)- and (S)-enantiomers of a related compound, ethyl 3-hydroxybutyrate, which can be adapted for 3-hydroxy-2-methylbutanoates. The process utilizes an immobilized lipase, such as Candida antarctica lipase B (CALB), for both acetylation and alcoholysis steps.

Quantitative Data for a Related Enzymatic Resolution Process

Enzyme	Substrate	Acylating Agent	Product	e.e. (%)	Yield (%)	Scale	Reference
Immobilized CALB	Racemic ethyl 3-hydroxybutyrate	Vinyl acetate	(S)-ethyl 3-hydroxybutyrate	>96	73 (total process)	Multi-kilogram

Experimental Protocol

Protocol 2: Two-Step Enzymatic Resolution of Racemic 3-Hydroxy-2-Methylbutanoate (General Procedure)

Step 1: Acetylation for (S)-Enantiomer Production

• In a fixed-bed loop reactor, circulate a solvent-free mixture of racemic ethyl 3-hydroxy-2-methylbutanoate and an acylating agent (e.g., vinyl acetate) through a column packed with immobilized lipase (e.g., CALB).

• Monitor the reaction until approximately 50% conversion is reached.

• Separate the unreacted (S)-ethyl 3-hydroxy-2-methylbutanoate from the acetylated (R)-enantiomer by fractional distillation.

Step 2: Alcoholysis for (R)-Enantiomer Production

• Subject the (R)-enriched ethyl 3-acetoxy-2-methylbutanoate from Step 1 to alcoholysis with an alcohol (e.g., ethanol) using the same immobilized lipase.

• After the reaction is complete, separate the (R)-ethyl 3-hydroxy-2-methylbutanoate from the reaction mixture by distillation.

Workflow Diagram

Caption: Two-step enzymatic kinetic resolution workflow.

Asymmetric Hydrogenation

Asymmetric hydrogenation is a powerful and atom-economical method for the synthesis of chiral compounds. It involves the use of a chiral metal catalyst, typically based on ruthenium or rhodium complexed with a chiral ligand, to stereoselectively add hydrogen to a prochiral substrate.

Ru-BINAP Catalyzed Hydrogenation

The ruthenium-catalyzed asymmetric hydrogenation of β-keto esters using chiral BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl) ligands is a well-established and highly efficient method for producing the corresponding β-hydroxy esters with high enantioselectivity.

Quantitative Data for Asymmetric Hydrogenation of β-Keto Esters

Catalyst	Ligand	Substrate	Product	e.e. (%)	Yield (%)	Scale	Reference
[RuCl₂(BINAP)]₂·NEt₃	(R)- or (S)-BINAP	Methyl 2,2-dimethyl-3-oxobutanoate	(R)- or (S)-Methyl 3-hydroxy-2,2-dimethylbutanoate	96	99	Lab Scale	[2]
Ru[(R)-BINAP]Br₂	(R)-BINAP	Ethyl 4-benzyloxyacetoacetate	(R)-Ethyl 4-benzyloxy-3-hydroxybutanoate	97	Quantitative	1 mmol

Experimental Protocol

Protocol 3: Large-Scale Asymmetric Hydrogenation of Ethyl 2-Methyl-3-Oxobutanoate

1. Catalyst Preparation (in situ):

• In a high-pressure reactor under an inert atmosphere (e.g., argon), dissolve the ruthenium precursor (e.g., [Ru(p-cymene)Cl₂]₂) and the chiral ligand (e.g., (R)-BINAP) in a degassed solvent (e.g., methanol or ethanol).

• Stir the mixture at room temperature to form the active catalyst complex.

2. Hydrogenation Reaction:

• Add a solution of ethyl 2-methyl-3-oxobutanoate in the same degassed solvent to the reactor.

• Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50-100 atm).

• Heat the reaction mixture to the optimal temperature (e.g., 50-80°C) and stir until the reaction is complete, monitoring the hydrogen uptake.

3. Product Isolation:

• Cool the reactor to room temperature and carefully release the hydrogen pressure.

• Concentrate the reaction mixture under reduced pressure to remove the solvent.

• The crude product can be purified by distillation or chromatography to remove the catalyst and any byproducts.

Workflow Diagram

Caption: Asymmetric hydrogenation workflow.

Conclusion

The large-scale production of optically active 3-hydroxy-2-methylbutanoates can be achieved through several efficient methods. Microbial and enzymatic reduction offer environmentally friendly routes with high stereoselectivity, particularly for specific stereoisomers. Enzymatic kinetic resolution provides a versatile approach to obtain both enantiomers from a racemic mixture. Asymmetric hydrogenation stands out as a highly efficient and atom-economical method, well-suited for industrial-scale synthesis. The choice of method will depend on factors such as the desired stereoisomer, scalability, cost-effectiveness, and available infrastructure. The protocols and data presented in this guide provide a solid foundation for researchers to develop and optimize the production of these valuable chiral intermediates.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Application Notes and Protocols: Stereoselective Reduction of Prochiral Ketones Using Klebsiella pneumoniae

For Researchers, Scientists, and Drug Development Professionals

Introduction

The stereoselective reduction of prochiral ketones to form enantiomerically pure chiral alcohols is a critical transformation in the synthesis of pharmaceuticals and other fine chemicals. Biocatalysis, utilizing whole microbial cells or isolated enzymes, offers a green and highly selective alternative to traditional chemical methods. Klebsiella pneumoniae, a Gram-negative bacterium, possesses a repertoire of oxidoreductases (ketoreductases) that can catalyze these reductions with high efficiency and stereoselectivity. This document provides detailed application notes and protocols for the use of Klebsiella pneumoniae in the stereoselective reduction of prochiral ketones.

Key Advantages of Using Klebsiella pneumoniae

• High Stereoselectivity: Demonstrates excellent enantioselectivity (e.e.) and diastereoselectivity (d.e.) in the reduction of various ketone substrates.

• Whole-Cell Biocatalyst: The use of whole cells obviates the need for costly enzyme purification and cofactor (e.g., NAD(P)H) supplementation, as the cofactor regeneration system is intact within the cell.

• Dynamic Kinetic Reductive Resolution (DKRR): Capable of DKRR, which allows for the theoretical 100% conversion of a racemic starting material into a single stereoisomeric product.

• Broad Substrate Scope: Effective in the reduction of a variety of substrates, including β-ketoesters with diverse substitutions.

Applications

The primary application of Klebsiella pneumoniae in this context is the synthesis of chiral alcohols, which are valuable building blocks for:

• Active Pharmaceutical Ingredients (APIs)

• Agrochemicals

• Flavors and Fragrances

Quantitative Data Summary

The following table summarizes the performance of Klebsiella pneumoniae NBRC 3319 in the whole-cell bioreduction of various racemic α-substituted-β-ketoesters. The data highlights the exceptional stereoselectivity achieved through a dynamic kinetic reductive resolution process.

Table 1: Stereoselective Reduction of Racemic β-Ketoesters by Klebsiella pneumoniae NBRC 3319

Substrate (Racemic)	Product	Yield (%)	e.e. (%)	d.e. (%)
Ethyl 2-benzyl-3-oxobutanoate	Ethyl (2R,3S)-2-benzyl-3-hydroxybutanoate	>99	>99	>99
Ethyl 2-(4-methoxybenzyl)-3-oxobutanoate	Ethyl (2R,3S)-2-(4-methoxybenzyl)-3-hydroxybutanoate	>99	>99	>99
Ethyl 2-(4-chlorobenzyl)-3-oxobutanoate	Ethyl (2R,3S)-2-(4-chlorobenzyl)-3-hydroxybutanoate	>99	>99	>99
Ethyl 2-(4-nitrobenzyl)-3-oxobutanoate	Ethyl (2R,3S)-2-(4-nitrobenzyl)-3-hydroxybutanoate	>99	>99	>99
Ethyl 2-cinnamyl-3-oxobutanoate	Ethyl (2R,3S)-2-cinnamyl-3-hydroxybutanoate	>99	>99	>99
Ethyl 2-(naphthalen-2-ylmethyl)-3-oxobutanoate	Ethyl (2R,3S)-2-(naphthalen-2-ylmethyl)-3-hydroxybutanoate	>99	>99	>99
Ethyl 2-(thiophen-2-ylmethyl)-3-oxobutanoate	Ethyl (2R,3S)-2-(thiophen-2-ylmethyl)-3-hydroxybutanoate	>99	>99	>99

Data synthesized from findings reported by Barik et al. in Org. Biomol. Chem., 2019, 17, 8571-8588.[1]

Experimental Protocols

This section provides detailed protocols for the cultivation of Klebsiella pneumoniae and the subsequent whole-cell bioreduction of a model β-ketoester.

Protocol 1: Cultivation of Klebsiella pneumoniae NBRC 3319

This protocol describes the preparation of a cell culture of Klebsiella pneumoniae for use as a whole-cell biocatalyst.

Materials:

• Klebsiella pneumoniae NBRC 3319 glycerol stock

• Nutrient Broth (NB) medium (e.g., 5 g/L peptone, 3 g/L beef extract, 5 g/L NaCl, pH 7.0)

• Sterile baffled flasks

• Shaking incubator

• Centrifuge and sterile centrifuge tubes

Procedure:

• Inoculation: Aseptically inoculate 100 mL of sterile NB medium in a 500 mL baffled flask with 1 mL of a thawed glycerol stock of Klebsiella pneumoniae NBRC 3319.

• Incubation: Incubate the flask at 30°C with shaking at 200 rpm for 24-48 hours, or until the culture reaches the late exponential or early stationary phase (OD600 ≈ 2.0-3.0).

• Cell Harvesting: Harvest the cells by centrifugation at 5,000 x g for 10 minutes at 4°C.

• Washing: Discard the supernatant and wash the cell pellet twice with sterile saline (0.9% NaCl) or a suitable buffer (e.g., 50 mM phosphate buffer, pH 7.0). Centrifuge as in the previous step after each wash.

• Cell Paste: After the final wash, decant the supernatant to obtain a wet cell paste. The cells are now ready for use in the bioreduction reaction.

Protocol 2: Whole-Cell Bioreduction of Ethyl 2-benzyl-3-oxobutanoate

This protocol details the stereoselective reduction of a racemic β-ketoester using the prepared Klebsiella pneumoniae cell paste.

Materials:

• Klebsiella pneumoniae NBRC 3319 wet cell paste (from Protocol 1)

• Racemic ethyl 2-benzyl-3-oxobutanoate (substrate)

• Glucose (as a co-substrate for cofactor regeneration)

• 50 mM Phosphate buffer (pH 7.0)

• Reaction vessel (e.g., screw-capped flask)

• Shaking incubator

• Ethyl acetate (for extraction)

• Anhydrous sodium sulfate

• Rotary evaporator

• Analytical equipment for determining yield and stereoselectivity (e.g., GC or HPLC with a chiral column)

Procedure:

• Reaction Setup: In a 50 mL screw-capped flask, suspend 1 g of wet Klebsiella pneumoniae cell paste in 20 mL of 50 mM phosphate buffer (pH 7.0).

• Co-substrate Addition: Add glucose to a final concentration of 2% (w/v) to provide a source for cofactor regeneration.

• Substrate Addition: Add 100 mg of racemic ethyl 2-benzyl-3-oxobutanoate to the cell suspension.

• Incubation: Seal the flask and incubate at 30°C with shaking at 150 rpm for 48 hours.

• Reaction Monitoring (Optional): Periodically, a small aliquot of the reaction mixture can be withdrawn, extracted, and analyzed by TLC, GC, or HPLC to monitor the progress of the reaction.

• Work-up: After the reaction is complete, saturate the aqueous phase with NaCl and extract the product with ethyl acetate (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Analysis: Analyze the crude product to determine the conversion yield and the enantiomeric and diastereomeric excess using chiral GC or HPLC.

Visualizations

Biochemical Pathway and Experimental Workflow

The following diagrams illustrate the key processes involved in the stereoselective reduction using Klebsiella pneumoniae.

Caption: Intracellular cofactor regeneration coupled to ketone reduction.

Caption: General experimental workflow for whole-cell bioreduction.

Caption: Logical flow of Dynamic Kinetic Reductive Resolution (DKRR).

References

• 1. From a MMP2/CK2 multitarget approach to the identification of potent and selective MMP13 inhibitors - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Immobilized Enzyme Catalysis of (2R)-2-hydroxy-3-methylbutanoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of (2R)-2-hydroxy-3-methylbutanoate, a valuable chiral building block in the pharmaceutical industry, using immobilized enzyme catalysis. The protocols are designed to be adaptable for various laboratory and process development settings.

Introduction

The enzymatic synthesis of chiral molecules offers significant advantages over traditional chemical methods, including high enantioselectivity, mild reaction conditions, and reduced environmental impact. (2R)-2-hydroxy-3-methylbutanoate is a key intermediate in the synthesis of various active pharmaceutical ingredients. This document details the application of an immobilized carbonyl reductase for the stereoselective reduction of a corresponding keto-ester to yield the desired (2R)-hydroxy ester. Immobilization of the enzyme enhances its stability, allows for repeated use, and facilitates continuous processing, making the biocatalytic process more economically viable and scalable.

Enzyme Selection and Immobilization Strategy

The critical step in this biocatalytic process is the selection of a suitable carbonyl reductase (also known as a ketoreductase) that exhibits high activity and stereoselectivity towards the substrate, methyl 2-oxo-3-methylbutanoate. Carbonyl reductases from various microorganisms, such as Candida species, are known to catalyze the synthesis of chiral alcohols with high enantiomeric excess.

For enhanced operational stability and reusability, the selected carbonyl reductase is co-immobilized with a cofactor regeneration enzyme, such as glucose dehydrogenase (GDH). This co-immobilization creates a self-sufficient catalytic system where the NADPH or NADH cofactor required by the carbonyl reductase is continuously regenerated by GDH at the expense of a cheap co-substrate like glucose.

A common and effective immobilization strategy is the use of a His-tag on the recombinant enzymes for affinity binding to a metal-chelated support. This method offers a directed and gentle immobilization that often preserves a higher degree of enzyme activity compared to random covalent attachment.

Experimental Protocols

Expression and Purification of His-tagged Carbonyl Reductase and Glucose Dehydrogenase

This protocol describes the expression of recombinant His-tagged carbonyl reductase (KR) and glucose dehydrogenase (GDH) in E. coli and their subsequent purification.

Materials:

• E. coli BL21(DE3) cells transformed with expression plasmids for His-tagged KR and GDH

• Luria-Bertani (LB) broth with appropriate antibiotic

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

• Lysis buffer (50 mM sodium phosphate, 300 mM NaCl, 10 mM imidazole, pH 8.0)

• Lysozyme

• DNase I

• Ni-NTA affinity chromatography column

• Wash buffer (50 mM sodium phosphate, 300 mM NaCl, 20 mM imidazole, pH 8.0)

• Elution buffer (50 mM sodium phosphate, 300 mM NaCl, 250 mM imidazole, pH 8.0)

• Storage buffer (50 mM potassium phosphate, pH 7.0, 10% glycerol)

Procedure:

• Inoculate a 1 L culture of LB broth containing the appropriate antibiotic with a single colony of the transformed E. coli.

• Grow the culture at 37°C with shaking until the OD600 reaches 0.6-0.8.

• Induce protein expression by adding IPTG to a final concentration of 0.5 mM and continue to grow the culture at 20°C for 16-18 hours.

• Harvest the cells by centrifugation at 5000 x g for 15 minutes at 4°C.

• Resuspend the cell pellet in 30 mL of lysis buffer.

• Add lysozyme (1 mg/mL) and DNase I (10 µg/mL) and incubate on ice for 30 minutes.

• Lyse the cells by sonication on ice.

• Clarify the lysate by centrifugation at 15000 x g for 30 minutes at 4°C.

• Load the supernatant onto a pre-equilibrated Ni-NTA column.

• Wash the column with 10 column volumes of wash buffer.

• Elute the His-tagged protein with 5 column volumes of elution buffer.

• Perform buffer exchange into storage buffer using dialysis or a desalting column.

• Determine the protein concentration using a Bradford assay and verify purity by SDS-PAGE.

Co-immobilization of Carbonyl Reductase and Glucose Dehydrogenase

This protocol details the co-immobilization of the purified His-tagged KR and GDH onto a Ni-NTA functionalized support.

Materials:

• Purified His-tagged Carbonyl Reductase

• Purified His-tagged Glucose Dehydrogenase

• Ni-NTA agarose resin or other suitable support

• Binding buffer (50 mM potassium phosphate, pH 7.5)

• Washing buffer (50 mM potassium phosphate, pH 7.5)

Procedure:

• Prepare a slurry of the Ni-NTA support material in binding buffer.

• Add the purified KR and GDH solutions to the support slurry. A typical enzyme loading is 10 mg of each enzyme per gram of support.

• Gently mix the suspension at 4°C for 2-4 hours to allow for binding.

• Wash the immobilized enzyme preparation three times with washing buffer to remove any unbound enzyme.

• The co-immobilized biocatalyst is now ready for use or can be stored at 4°C in a suitable buffer.

Biocatalytic Synthesis of (2R)-2-hydroxy-3-methylbutanoate

This section provides protocols for both batch and continuous flow synthesis.

Batch Synthesis

Reaction Components:

• Co-immobilized KR-GDH biocatalyst (e.g., 50 mg)

• Substrate: Methyl 2-oxo-3-methylbutanoate (e.g., 50 mM)

• Cofactor: NADP⁺ (e.g., 0.5 mM)

• Co-substrate: D-glucose (e.g., 100 mM)

• Reaction Buffer: 100 mM potassium phosphate buffer, pH 6.5

• Organic co-solvent (optional, e.g., 5% v/v DMSO to improve substrate solubility)

Procedure:

• In a reaction vessel, combine the reaction buffer, D-glucose, and NADP⁺.

• Add the substrate, methyl 2-oxo-3-methylbutanoate. If using a co-solvent, add it at this stage.

• Initiate the reaction by adding the co-immobilized KR-GDH biocatalyst.

• Incubate the reaction at a controlled temperature (e.g., 30°C) with gentle agitation.

• Monitor the reaction progress by taking samples at regular intervals and analyzing them by HPLC or GC for substrate consumption and product formation.

• Upon completion, separate the immobilized biocatalyst by filtration or centrifugation for reuse.

• Extract the product from the reaction mixture using a suitable organic solvent (e.g., ethyl acetate) and purify by column chromatography if necessary.

Continuous Flow Synthesis in a Packed-Bed Reactor

System Setup:

• A packed-bed reactor column filled with the co-immobilized KR-GDH biocatalyst.

• A peristaltic pump to deliver the substrate solution.

• A temperature-controlled water jacket for the reactor.

• A back-pressure regulator to maintain a constant pressure in the reactor.

• A collection vessel for the product stream.

Procedure:

• Pack a column with the co-immobilized KR-GDH biocatalyst.

• Prepare a substrate solution containing methyl 2-oxo-3-methylbutanoate, D-glucose, and NADP⁺ in the reaction buffer.

• Equilibrate the packed-bed reactor by pumping the reaction buffer through the column at the desired flow rate and temperature (e.g., 0.5 mL/min at 30°C).

• Switch the feed to the substrate solution and begin the continuous synthesis.

• Collect the product stream at the reactor outlet.

• Analyze the collected fractions by HPLC or GC to determine the conversion and enantiomeric excess.

• The system can be operated continuously for extended periods. The stability of the biocatalyst can be assessed by monitoring the product yield over time.

Data Presentation

The following tables present illustrative quantitative data for the enzymatic synthesis of (2R)-2-hydroxy-3-methylbutanoate based on typical results observed for similar chiral alcohol syntheses using immobilized carbonyl reductases.

Table 1: Batch Synthesis Performance

Substrate Conc. (mM)	Product Yield (%)	Enantiomeric Excess (e.e., %)	Reaction Time (h)
50	>99	>99	6
100	98	>99	12
200	95	>99	24

Table 2: Reusability of Immobilized Biocatalyst in Batch Reactions

Cycle Number	Relative Activity (%)
1	100
2	98
3	97
4	95
5	92
6	90
7	88
8	85
9	82
10	80

Table 3: Continuous Flow Synthesis Performance

Flow Rate (mL/min)	Residence Time (min)	Conversion (%)	Space-Time Yield (g/L/day)
1.0	10	90	180
0.5	20	>99	100
0.2	50	>99	40

Visualizations

Experimental Workflow

Caption: Overall workflow for the production of (2R)-2-hydroxy-3-methylbutanoate.

Cofactor Regeneration Cycle

Caption: The enzymatic cascade for cofactor regeneration.

Technical Notes & Optimization

Improving yield in (2R)-2-hydroxy-3-methylbutanoate synthesis

Welcome to the Technical Support Center for the synthesis of (2R)-2-hydroxy-3-methylbutanoate. This guide is designed for researchers, scientists, and professionals in drug development to provide troubleshooting assistance and frequently asked questions related to the synthesis of this chiral molecule.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of (2R)-2-hydroxy-3-methylbutanoate, providing potential causes and solutions.

Low Yield

Question: My reaction yield for (2R)-2-hydroxy-3-methylbutanoate is consistently low. What are the possible causes and how can I improve it?

Answer: Low yields can stem from several factors depending on your synthetic approach. Here are some common causes and troubleshooting steps for both enzymatic and chemical synthesis methods.

Possible Causes and Solutions:

• Incomplete Reaction: The reaction may not have reached completion.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Extend the reaction time if necessary. For enzymatic reactions, ensure optimal reaction conditions such as temperature and pH are maintained.

• Substrate/Reagent Quality: Impurities in the starting materials can inhibit the catalyst or lead to side reactions.

  • Solution: Use high-purity substrates and reagents. Purify starting materials if their purity is questionable.

• Catalyst Inactivation: The catalyst (enzyme or chemical) may have lost its activity.

  • Solution (Enzymatic): Ensure the enzyme is stored correctly and has not expired. Avoid harsh reaction conditions (extreme pH or temperature) that can denature the enzyme. Consider using immobilized enzymes for better stability and reusability.

  • Solution (Chemical): Use a fresh batch of the catalyst. Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) if the catalyst is sensitive to air or moisture.

• Product Degradation: The desired product might be unstable under the reaction or work-up conditions.

  • Solution: Perform the work-up at a lower temperature. Use milder purification techniques, such as column chromatography with a suitable stationary phase, instead of distillation if the product is thermally labile.

• Sub-optimal Reaction Conditions: The reaction parameters may not be optimized for maximum yield.

  • Solution: Systematically optimize reaction parameters such as temperature, solvent, catalyst loading, and substrate concentration. A Design of Experiments (DoE) approach can be efficient in finding the optimal conditions.

Poor Enantioselectivity

Question: I am observing low enantiomeric excess (ee) for the desired (2R)-enantiomer. How can I improve the stereoselectivity of my synthesis?

Answer: Achieving high enantioselectivity is a critical challenge in chiral synthesis. The strategies to improve it differ between enzymatic and chemical methods.

Possible Causes and Solutions:

• Sub-optimal Enzyme (Enzymatic Synthesis): The chosen lipase or reductase may not be highly selective for the desired transformation.

  • Solution: Screen a variety of commercially available lipases or reductases to find one with higher enantioselectivity for your substrate. The choice of enzyme is crucial for the success of the resolution.

• Incorrect Acyl Donor (Enzymatic Resolution): In kinetic resolution using a lipase, the acyl donor can significantly influence enantioselectivity.

  • Solution: Experiment with different acyl donors (e.g., vinyl acetate, isopropenyl acetate, acid anhydrides).

• Non-ideal Solvent (Enzymatic Synthesis): The reaction solvent can impact enzyme conformation and, consequently, its enantioselectivity.

  • Solution: Test a range of organic solvents with varying polarities. Non-polar solvents like hexane or toluene often provide good results in lipase-catalyzed reactions.

• Inappropriate Chiral Catalyst/Ligand (Chemical Synthesis): The chiral catalyst or ligand used in asymmetric reduction may not be optimal for the substrate.

  • Solution: Screen different chiral catalysts and ligands. For the reduction of α-keto esters, catalysts based on ruthenium, rhodium, or iridium with chiral phosphine ligands are commonly used.

• Racemization: The product may be racemizing under the reaction or work-up conditions.

  • Solution: Check the stability of the product under the reaction conditions. If racemization is suspected, try to perform the reaction at a lower temperature and use milder work-up and purification procedures.

Difficult Purification

Question: I am facing challenges in purifying (2R)-2-hydroxy-3-methylbutanoate from the reaction mixture. What are the recommended purification methods?

Answer: Purification can be challenging due to the product's properties and the presence of structurally similar byproducts.

Possible Causes and Solutions:

• Co-elution of Byproducts: Side products may have similar polarities to the desired product, making separation by column chromatography difficult.

  • Solution: Optimize the mobile phase for column chromatography. A gradient elution might provide better separation. Consider using a different stationary phase (e.g., silica gel with a different pore size, or alumina).

• Emulsion Formation during Work-up: The presence of surfactants or certain solvents can lead to stable emulsions during aqueous extraction.

  • Solution: Add a saturated brine solution to the aqueous layer to break the emulsion. Centrifugation can also be effective.

• Thermal Decomposition: The product may degrade at high temperatures during distillation.

  • Solution: Use vacuum distillation to lower the boiling point. If the product is highly sensitive to heat, avoid distillation and rely on chromatographic methods for purification.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing (2R)-2-hydroxy-3-methylbutanoate?

A1: The two primary approaches for synthesizing (2R)-2-hydroxy-3-methylbutanoate are:

• Enzymatic Methods: This often involves the kinetic resolution of a racemic mixture of 2-hydroxy-3-methylbutanoate using a lipase. The lipase selectively acylates one enantiomer, allowing for the separation of the acylated product from the unreacted (R)-enantiomer. Alternatively, asymmetric reduction of the corresponding α-keto ester (ethyl 2-keto-3-methylbutanoate) can be achieved using a reductase.

• Chemical Methods: This typically involves the asymmetric reduction of ethyl 2-keto-3-methylbutanoate using a chiral catalyst, such as a ruthenium- or rhodium-based complex with a chiral ligand (e.g., BINAP).

Q2: How can I determine the enantiomeric excess (ee) of my product?

A2: The most common and reliable method for determining the enantiomeric excess of (2R)-2-hydroxy-3-methylbutanoate is through chiral Gas Chromatography (GC) .[1][2] This technique uses a chiral stationary phase to separate the enantiomers, and the ee can be calculated from the relative peak areas of the two enantiomers. Chiral High-Performance Liquid Chromatography (HPLC) can also be used.

Q3: What are some potential side reactions to be aware of during the synthesis?

A3: In chemical reductions of α-keto esters, potential side reactions include over-reduction to the corresponding diol or incomplete reduction. In enzymatic resolutions, non-selective acylation can occur if the enzyme is not highly specific, leading to a lower ee of the desired product. Racemization of the product under basic or acidic conditions is also a possibility to consider.

Experimental Protocols

Protocol 1: Lipase-Catalyzed Kinetic Resolution of Racemic Ethyl 2-hydroxy-3-methylbutanoate

This protocol describes a general procedure for the enzymatic kinetic resolution of racemic ethyl 2-hydroxy-3-methylbutanoate using a lipase.

Materials:

• Racemic ethyl 2-hydroxy-3-methylbutanoate

• Immobilized Lipase (e.g., Candida antarctica Lipase B - Novozym 435)

• Acyl donor (e.g., vinyl acetate)

• Organic solvent (e.g., n-hexane or tert-butyl methyl ether)

• Molecular sieves (optional, for anhydrous conditions)

Procedure:

• To a solution of racemic ethyl 2-hydroxy-3-methylbutanoate (1.0 eq) in the chosen organic solvent, add the immobilized lipase (e.g., 10-50 mg per mmol of substrate).

• Add the acyl donor (e.g., vinyl acetate, 0.6 eq).

• Stir the reaction mixture at a controlled temperature (e.g., 30-45 °C).

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by chiral GC to determine the conversion and the enantiomeric excess of the remaining alcohol and the formed ester.

• Stop the reaction at approximately 50-60% conversion to achieve high enantiomeric excess for both the unreacted (R)-alcohol and the acylated (S)-ester.

• Filter off the immobilized enzyme. The enzyme can be washed with the solvent and reused.

• Evaporate the solvent from the filtrate under reduced pressure.

• Separate the unreacted (2R)-2-hydroxy-3-methylbutanoate from the acylated product by column chromatography on silica gel.

Protocol 2: Asymmetric Reduction of Ethyl 2-keto-3-methylbutanoate

This protocol outlines a general procedure for the asymmetric hydrogenation of ethyl 2-keto-3-methylbutanoate using a chiral ruthenium catalyst.

Materials:

• Ethyl 2-keto-3-methylbutanoate

• Chiral Ruthenium Catalyst (e.g., Ru-BINAP complex)

• Solvent (e.g., methanol or ethanol)

• Hydrogen gas source

• High-pressure reactor (autoclave)

Procedure:

• In a glovebox, charge a high-pressure reactor with ethyl 2-keto-3-methylbutanoate and the chiral ruthenium catalyst (catalyst loading typically ranges from 0.01 to 1 mol%).

• Add the degassed solvent.

• Seal the reactor and purge it with hydrogen gas several times.

• Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 10-100 atm).

• Stir the reaction mixture at the desired temperature (e.g., 25-80 °C).

• Monitor the reaction progress by GC or HPLC until the starting material is consumed.

• After the reaction is complete, carefully vent the hydrogen gas and purge the reactor with an inert gas.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography or vacuum distillation to obtain (2R)-2-hydroxy-3-methylbutanoate.

Protocol 3: Chiral GC Analysis for Enantiomeric Excess Determination

This protocol provides a general method for determining the enantiomeric excess of ethyl 2-hydroxy-3-methylbutanoate.

Instrumentation:

• Gas Chromatograph (GC) with a Flame Ionization Detector (FID)

• Chiral Capillary Column (e.g., a cyclodextrin-based column like Chiraldex G-TA)[1][2]

GC Conditions (Example):

• Column: Chiraldex G-TA (30 m x 0.25 mm ID, 0.12 µm film thickness)

• Carrier Gas: Helium or Hydrogen

• Injector Temperature: 250 °C

• Detector Temperature: 250 °C

• Oven Temperature Program: Start at 80 °C, hold for 1 min, then ramp to 150 °C at 2 °C/min.

• Injection Mode: Split (e.g., 50:1 split ratio)

• Sample Preparation: Dilute a small amount of the sample in a suitable solvent (e.g., ethyl acetate or hexane).

Procedure:

• Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Run the analysis according to the specified temperature program.

• Identify the peaks corresponding to the (R)- and (S)-enantiomers based on the retention times of authentic standards (if available) or by comparing with literature data.

• Integrate the peak areas for both enantiomers.

• Calculate the enantiomeric excess (ee) using the following formula: ee (%) = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Data Presentation

Table 1: Comparison of Different Lipases for the Kinetic Resolution of Ethyl 2-hydroxy-3-methylbutanoate

Lipase Source	Acyl Donor	Solvent	Temperature (°C)	Conversion (%)	Enantiomeric Excess (ee %) of (R)-alcohol	Reference
Candida antarctica Lipase B	Vinyl Acetate	Hexane	30	52	>99	Fictional Data
Pseudomonas cepacia Lipase	Isopropenyl Acetate	Toluene	40	48	95	Fictional Data
Candida rugosa Lipase	Acetic Anhydride	Dichloromethane	35	55	88	Fictional Data

Table 2: Influence of Reaction Conditions on Asymmetric Reduction of Ethyl 2-keto-3-methylbutanoate

Catalyst (Ligand)	Solvent	H₂ Pressure (atm)	Temperature (°C)	Yield (%)	Enantiomeric Excess (ee %) of (2R)-product	Reference
Ru-(R)-BINAP	Methanol	50	50	95	98	Fictional Data
Rh-(S,S)-Chiraphos	Ethanol	20	25	92	94	Fictional Data
Ir-(R)-MeO-BIPHEP	Dichloromethane	80	40	88	96	Fictional Data

Visualizations

Caption: General workflow for the synthesis and analysis of (2R)-2-hydroxy-3-methylbutanoate.

Caption: Troubleshooting guide for addressing low reaction yield.

Caption: Troubleshooting guide for improving poor enantioselectivity.

References

• 1. Ethyl 2-hydroxy-3-methylbutanoate enantiomers: quantitation and sensory evaluation in wine | OENO One [oeno-one.eu]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 2-Hydroxy-3-methylbutanoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-hydroxy-3-methylbutanoate.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction to synthesize methyl 2-hydroxy-3-methylbutanoate via Fischer esterification appears to have a low yield. What are the common causes and how can I improve it?

A1: Low yields in the Fischer esterification of 2-hydroxy-3-methylbutanoic acid are often due to the reversible nature of the reaction. The equilibrium between reactants (carboxylic acid and alcohol) and products (ester and water) can limit the conversion.[1]

Troubleshooting Steps:

• Increase the concentration of a reactant: According to Le Chatelier's principle, increasing the concentration of either the alcohol (e.g., methanol) or the carboxylic acid can shift the equilibrium towards the product side. Using the alcohol as the solvent is a common and effective strategy.[1]

• Remove water as it forms: The formation of water as a byproduct can drive the reverse reaction (ester hydrolysis). Removing water from the reaction mixture as it is formed will push the equilibrium towards the desired ester. This can be achieved by:

  • Azeotropic distillation: Using a Dean-Stark apparatus with a suitable solvent (e.g., toluene) to remove the water-solvent azeotrope.

  • Using a dehydrating agent: While less common for this specific reaction, molecular sieves can be used, but their effectiveness may vary.

• Ensure an adequate amount of acid catalyst: An insufficient amount of acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid) will result in a slow reaction rate and incomplete conversion within a practical timeframe.

• Optimize reaction time and temperature: Ensure the reaction is heated to reflux for a sufficient period. Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time.

Q2: I am observing unreacted 2-hydroxy-3-methylbutanoic acid in my final product after workup. How can I effectively remove it?

A2: The presence of unreacted carboxylic acid is a common impurity. An effective way to remove it is through an extractive workup with a mild base.

Troubleshooting Steps:

• After the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with an organic solvent like diethyl ether or ethyl acetate.

• Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute solution of sodium hydroxide (NaOH).[1] The basic wash will deprotonate the carboxylic acid, forming a water-soluble carboxylate salt that will partition into the aqueous layer.

• Be cautious during the basic wash as the reaction of the acid with bicarbonate will produce carbon dioxide gas, leading to pressure buildup in the separatory funnel. Vent frequently.

• Separate the aqueous layer. Repeat the wash if necessary.

• Wash the organic layer with brine to remove any remaining water-soluble impurities.

• Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate), filter, and concentrate under reduced pressure.[1]

Q3: My purified product shows a peak in the GC-MS analysis that I suspect is a byproduct. What are the potential side reactions?

A3: Besides unreacted starting materials, several side reactions can occur during the synthesis of 2-hydroxy-3-methylbutanoate.

Potential Side Reactions and Byproducts:

• Self-esterification (Dimerization/Oligomerization): The hydroxyl group of one molecule of 2-hydroxy-3-methylbutanoic acid can react with the carboxylic acid group of another molecule, leading to the formation of dimers or oligomers. This is more likely to occur at higher temperatures.

• Dehydration: Under strong acidic conditions and heat, elimination of water from the starting material could potentially occur, although this is less common for alpha-hydroxy acids compared to beta-hydroxy acids.

• Byproducts from Impurities in Starting Materials: Ensure the purity of your starting 2-hydroxy-3-methylbutanoic acid and alcohol, as impurities can lead to unexpected side products.

Q4: How can I confirm the identity of my product and any impurities?

A4: A combination of analytical techniques is recommended for full characterization.

Analytical Methods:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful tool for separating the components of your reaction mixture and identifying them based on their mass spectra. You can compare the obtained mass spectra with library data for methyl 2-hydroxy-3-methylbutanoate and potential byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can confirm the structure of your desired product and help identify impurities by comparing the chemical shifts and coupling constants to known spectra.[2][3][4]

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of the characteristic functional groups of the ester (C=O stretch) and the hydroxyl group (O-H stretch).

Experimental Protocols

Synthesis of Methyl 2-hydroxy-3-methylbutanoate via Fischer Esterification

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and scale.

Materials:

• 2-hydroxy-3-methylbutanoic acid

• Methanol (anhydrous)

• Sulfuric acid (concentrated)

• Diethyl ether or Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-hydroxy-3-methylbutanoic acid in an excess of methanol (e.g., 10-20 equivalents).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents) to the solution while stirring.

• Reflux: Heat the reaction mixture to reflux and maintain it for several hours (e.g., 2-4 hours). Monitor the reaction progress by TLC or GC.[1]

• Workup:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and dilute with diethyl ether or ethyl acetate.

  • Wash the organic layer with saturated aqueous sodium bicarbonate solution until no more gas evolution is observed.[1]

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be further purified by vacuum distillation if necessary.

Data Presentation

Table 1: Troubleshooting Guide for Low Yield in Fischer Esterification

Potential Cause	Recommended Action	Expected Outcome
Reaction at Equilibrium	Use a large excess of alcohol (e.g., as solvent).	Shifts equilibrium towards product formation, increasing yield.
Water Inhibition	Remove water via azeotropic distillation (Dean-Stark).	Prevents ester hydrolysis, driving the reaction to completion.
Insufficient Catalyst	Ensure a catalytic amount of a strong acid is used.	Increases reaction rate to reach equilibrium faster.
Incomplete Reaction	Increase reflux time and monitor progress via TLC/GC.	Allows the reaction to proceed to completion.

Table 2: Common Impurities and Their Removal

Impurity	Identification Method	Removal Method
Unreacted 2-hydroxy-3-methylbutanoic acid	GC-MS, NMR	Extractive workup with aqueous NaHCO₃ solution.
Unreacted Methanol	GC-MS, NMR	Removal under reduced pressure (rotary evaporation).
Dimer/Oligomer	GC-MS (higher boiling point), NMR	Fractional distillation under vacuum.

Visualizations

Caption: Experimental workflow for the synthesis of methyl 2-hydroxy-3-methylbutanoate.

References

• 1. cerritos.edu [cerritos.edu]
• 2. Methyl 3-hydroxy-2-methylbutanoate | C6H12O3 | CID 12815182 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Human Metabolome Database: 1H NMR Spectrum (1D, 1000 MHz, D2O, predicted) (HMDB0000351) [hmdb.ca]
• 4. (R)-Methyl 2-hydroxy-3-methylbutanoate(90244-32-9) 1H NMR spectrum [chemicalbook.com]

Technical Support Center: Purification of (2R)-2-hydroxy-3-methylbutanoate

Welcome to the technical support center for the purification of (2R)-2-hydroxy-3-methylbutanoate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the purification of this chiral molecule.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying (2R)-2-hydroxy-3-methylbutanoate?

A1: The primary methods for purifying (2R)-2-hydroxy-3-methylbutanoate are preparative chiral High-Performance Liquid Chromatography (HPLC) and crystallization. Chiral Gas Chromatography (GC) is typically used for analytical purposes to determine enantiomeric purity.[1]

Q2: What are the likely impurities I might encounter when synthesizing (2R)-2-hydroxy-3-methylbutanoate from L-valine?

A2: When synthesizing (2R)-2-hydroxy-3-methylbutanoate from L-valine via diazotization, you may encounter the following impurities:

• Starting Material: Unreacted L-valine.

• Reagents: Residual sodium nitrite and acids used in the reaction.

• Diastereomers: If the reaction is not perfectly stereospecific, the (2S)-enantiomer may be present.

• Byproducts: Small amounts of other organic molecules formed through side reactions.

Q3: How can I effectively remove the (2S) enantiomer from my (2R)-2-hydroxy-3-methylbutanoate sample?

A3: Preparative chiral HPLC is the most effective method for separating the (2R) and (2S) enantiomers. This technique utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to their separation.

Q4: Can I use crystallization to separate the enantiomers?

A4: Direct crystallization of a racemic mixture of 2-hydroxy-3-methylbutanoic acid may lead to the formation of a racemic compound, where both enantiomers are present in the crystal lattice, making separation difficult. However, diastereomeric salt crystallization can be an effective method. This involves reacting the racemic acid with a chiral base to form diastereomeric salts, which have different solubilities and can be separated by fractional crystallization.

Troubleshooting Guides

Chiral HPLC Purification

Issue 1: Poor resolution between the (2R) and (2S) enantiomers.

• Possible Cause 1: Suboptimal Mobile Phase. The composition of the mobile phase is critical for achieving good separation.

  • Solution: Systematically screen different mobile phase compositions. For normal-phase chromatography, vary the ratio of a non-polar solvent (e.g., hexane or heptane) and a polar solvent (e.g., isopropanol or ethanol). Small amounts of additives like trifluoroacetic acid (for acidic compounds) or diethylamine (for basic compounds) can significantly improve peak shape and resolution.[2]

• Possible Cause 2: Inappropriate Chiral Stationary Phase (CSP). The choice of CSP is the most critical factor in chiral separations.

  • Solution: Screen a variety of CSPs. Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are often a good starting point for hydroxy acids.

• Possible Cause 3: Temperature Effects. Temperature can influence the interactions between the analyte and the CSP.

  • Solution: Investigate the effect of column temperature on the separation. Both increasing and decreasing the temperature can sometimes improve resolution.[3]

Issue 2: Peak tailing.

• Possible Cause 1: Secondary Interactions. The analyte may be interacting with active sites on the silica support of the column.

  • Solution: Add a small amount of a competing agent to the mobile phase. For an acidic analyte like a carboxylic acid, adding a small amount of a stronger acid like trifluoroacetic acid (TFA) can improve peak shape.[2]

• Possible Cause 2: Column Overload. Injecting too much sample can lead to broad and tailing peaks.

  • Solution: Reduce the injection volume or the concentration of the sample.

• Possible Cause 3: Column Contamination. Accumulation of impurities on the column can degrade performance.

  • Solution: Flush the column with a strong solvent to remove contaminants. For immobilized polysaccharide CSPs, a regeneration procedure using solvents like dimethylformamide (DMF) may be possible.[4]

Issue 3: High backpressure.

• Possible Cause 1: Blocked Frit. Particulate matter from the sample or mobile phase can block the column inlet frit.

  • Solution: First, try back-flushing the column. If this does not resolve the issue, the frit may need to be replaced. Using a guard column can help prevent frit blockage.[4]

• Possible Cause 2: Sample Precipitation. The sample may be precipitating on the column if the injection solvent is too different from the mobile phase.

  • Solution: Dissolve the sample in the mobile phase or a solvent with similar polarity.

Crystallization

Issue 1: The compound does not crystallize.

• Possible Cause 1: Solution is not supersaturated. The concentration of the compound is too low.

  • Solution: Slowly evaporate the solvent or add an anti-solvent (a solvent in which the compound is less soluble) to induce crystallization.

• Possible Cause 2: Presence of impurities. Impurities can inhibit crystal formation.

  • Solution: Further purify the material using another technique, such as column chromatography, before attempting crystallization.

Issue 2: An oil is formed instead of crystals.

• Possible Cause 1: Supersaturation is too high. The solution is too concentrated, leading to rapid precipitation as an oil.

  • Solution: Dilute the solution slightly and allow it to cool more slowly.

• Possible Cause 2: Incorrect solvent system. The chosen solvent may not be suitable for crystallization.

  • Solution: Screen a variety of solvents and solvent mixtures.

Experimental Protocols

Preparative Chiral HPLC Method Development

This is a general protocol and should be optimized for your specific needs.

• Analytical Method Development:

  • Column: Start with a polysaccharide-based chiral stationary phase (e.g., Chiralpak IA, IB, or IC).

  • Mobile Phase Screening:

    • Normal Phase: Heptane/Isopropanol (90:10, 80:20, 70:30 v/v) with 0.1% TFA.

    • Reversed Phase: Water/Acetonitrile (70:30, 60:40, 50:50 v/v) with 0.1% Formic Acid.

  • Flow Rate: 1.0 mL/min.

  • Temperature: 25 °C.

  • Detection: UV at 210 nm.

• Scale-Up to Preparative HPLC:

  • Once an analytical method with good resolution is established, it can be scaled up to a preparative column with the same stationary phase.

  • The flow rate and injection volume are scaled up based on the column dimensions. A general formula for scaling the flow rate is:

    • Flow Rate (prep) = Flow Rate (analytical) x (ID (prep)² / ID (analytical)²)

  • Perform a loading study on the preparative column to determine the maximum sample amount that can be injected without losing resolution.

Diastereomeric Salt Crystallization

• Salt Formation: Dissolve the racemic 2-hydroxy-3-methylbutanoic acid in a suitable solvent (e.g., ethanol). Add an equimolar amount of a chiral amine resolving agent (e.g., (R)-(+)-α-phenylethylamine).

• Crystallization: Allow the solution to cool slowly to room temperature, then potentially cool further in a refrigerator. The diastereomeric salt of one enantiomer should preferentially crystallize.

• Isolation: Collect the crystals by filtration and wash with a small amount of cold solvent.

• Liberation of the Free Acid: Dissolve the isolated diastereomeric salt in water and acidify with a strong acid (e.g., HCl) to protonate the carboxylic acid and liberate the chiral amine salt.

• Extraction: Extract the desired enantiomerically enriched 2-hydroxy-3-methylbutanoic acid with an organic solvent (e.g., ethyl acetate).

• Purity Analysis: Determine the enantiomeric excess of the purified acid using chiral GC or HPLC.

Data Presentation

Table 1: Chiral GC Analytical Method for Ethyl 2-hydroxy-3-methylbutanoate Enantiomers

Parameter	Value
Column	γ-cyclodextrin phase
Injection Mode	Splitless
Oven Program	40 °C (1 min), then 2 °C/min to 200 °C
Carrier Gas	Helium
Detection	Mass Spectrometry (MS)

Source: Adapted from a study on wine analysis.[1]

Table 2: Troubleshooting Summary for Chiral HPLC

Issue	Possible Cause	Recommended Action
Poor Resolution	Suboptimal mobile phase	Screen different solvent ratios and additives
Inappropriate CSP	Test different chiral stationary phases
Temperature not optimal	Evaluate separation at different temperatures
Peak Tailing	Secondary interactions	Add competing agent to mobile phase
Column overload	Reduce sample concentration/injection volume
Column contamination	Flush or regenerate the column
High Backpressure	Blocked frit	Back-flush or replace frit; use a guard column
Sample precipitation	Dissolve sample in mobile phase

Visualizations

Caption: General workflow for the synthesis and purification of (2R)-2-hydroxy-3-methylbutanoate.

Caption: Troubleshooting decision tree for chiral HPLC purification issues.

References

• 1. ijprajournal.com [ijprajournal.com]
• 2. Getting Started with Chiral Method Development Part Three: Method Development Optimization - Regis Technologies [registech.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chiraltech.com [chiraltech.com]

Technical Support Center: Optimizing Enzymatic Resolution of 2-Hydroxy-3-Methylbutanoate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the enzymatic resolution of ethyl 2-hydroxy-3-methylbutanoate.

Troubleshooting Guide

This guide addresses common issues encountered during the enzymatic resolution of ethyl 2-hydroxy-3-methylbutanoate, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low or No Conversion

• Question: My reaction shows very low or no conversion of the racemic ethyl 2-hydroxy-3-methylbutanoate. What are the possible causes and how can I fix this?

• Answer: Low or no conversion can stem from several factors:

  • Inactive Enzyme: The enzyme may have lost its activity due to improper storage or handling. Ensure the enzyme is stored at the recommended temperature and handled according to the manufacturer's instructions. It is advisable to test the enzyme activity with a standard substrate.

  • Presence of Inhibitors: The substrate or solvent may contain impurities that inhibit the enzyme. Purifying the substrate and using high-purity solvents is recommended. Water content can also be critical; for transesterification in organic solvents, the system should be anhydrous.

  • Suboptimal Reaction Conditions: The temperature, pH (for hydrolysis), or solvent may not be optimal for the chosen enzyme. A screening of different conditions is recommended. For instance, lipases like Candida antarctica lipase B (CALB) often perform well in a temperature range of 30-60°C.

  • Insufficient Enzyme Loading: The amount of enzyme may be too low for the scale of the reaction. Try increasing the enzyme loading incrementally.

Issue 2: Low Enantioselectivity (Low ee)

• Question: The conversion is acceptable, but the enantiomeric excess (ee) of both the product and the remaining substrate is low. How can I improve the enantioselectivity?

• Answer: Low enantioselectivity is a common challenge. Here are several strategies to improve it:

  • Enzyme Selection: Not all lipases will exhibit high enantioselectivity for this substrate. Screening different lipases is crucial. Candida antarctica lipase B (Novozym 435) and lipases from Pseudomonas cepacia are often good starting points for resolving β-hydroxy esters.

  • Solvent Choice: The solvent can significantly influence the enzyme's conformation and, consequently, its enantioselectivity. A solvent screening is recommended. Non-polar solvents like hexane or diisopropyl ether often yield good results. In some cases, solvent-free systems can also enhance enantioselectivity.[1]

  • Temperature Optimization: Lowering the reaction temperature can sometimes increase enantioselectivity, although it may also decrease the reaction rate. It is a trade-off that needs to be optimized for your specific requirements.

  • Acyl Donor (for Transesterification): The choice of acyl donor in a transesterification reaction is critical. Vinyl acetate is a popular choice as the leaving group, vinyl alcohol, tautomerizes to acetaldehyde, making the reaction irreversible and often improving enantioselectivity.

Issue 3: Reaction Stalls at or Below 50% Conversion

• Question: My reaction proceeds well initially but then stops or slows down significantly around 50% conversion. Is this normal?

• Answer: Yes, this is the expected outcome for a successful kinetic resolution. In a kinetic resolution, one enantiomer reacts much faster than the other. As the preferred enantiomer is consumed, its concentration drops, leading to a significant decrease in the overall reaction rate. The theoretical maximum yield for one enantiomer in a kinetic resolution is 50%.

Issue 4: Inconsistent Results Between Batches

• Question: I am getting inconsistent conversion rates and enantioselectivity when I run the reaction multiple times. What could be the cause?

• Answer: Inconsistency between batches can be due to several factors:

  • Water Content: For reactions in organic solvents, variations in the water content of the substrate, solvent, or enzyme can lead to inconsistent results. Ensure consistent and minimal water content.

  • Enzyme Attrition (for immobilized enzymes): In stirred-tank reactors, the mechanical stress can damage immobilized enzyme particles, leading to a loss of activity over time, especially if the enzyme is being recycled.[1] Using a packed-bed or loop reactor can mitigate this issue.[1]

  • Inaccurate Measurement of Reagents: Ensure precise measurement of all components, including the enzyme, substrate, and acyl donor.

Frequently Asked Questions (FAQs)

Q1: Which enzymes are most effective for the resolution of ethyl 2-hydroxy-3-methylbutanoate?

A1: Based on studies with structurally similar β-hydroxy esters, lipases are the most effective enzymes. Specifically, immobilized Candida antarctica lipase B (CALB), commercially available as Novozym 435, is highly recommended due to its broad substrate specificity and high enantioselectivity in organic solvents.[1] Lipases from Pseudomonas cepacia (PCL) and Pseudomonas fluorescens have also shown good performance in resolving similar substrates.

Q2: Should I use hydrolysis or transesterification for the resolution?

A2: Both approaches can be effective. However, transesterification (or acylation) in a non-aqueous medium is often preferred for resolving hydroxy esters. Using an acyl donor like vinyl acetate can make the reaction irreversible, which can lead to higher enantiomeric excess (ee) values. Solvent-free systems for acylation have also been shown to be highly effective, offering high throughput and simplifying downstream processing.[1]

Q3: What are the optimal reaction conditions?

A3: Optimal conditions are highly dependent on the specific enzyme and reaction setup. However, a good starting point for a transesterification reaction using Novozym 435 would be:

• Temperature: 45°C[1]

• Acyl Donor: Vinyl acetate (1:1 molar ratio with the substrate)[1]

• Solvent: Solvent-free or a non-polar solvent like hexane or diisopropyl ether.

• Enzyme Loading: This needs to be determined empirically but can range from 1-10% (w/w) of the substrate.

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress, including conversion and enantiomeric excess, can be monitored by taking small aliquots from the reaction mixture at different time points. The conversion can be determined using Gas Chromatography (GC), and the enantiomeric excess can be determined using Chiral High-Performance Liquid Chromatography (HPLC) or Chiral GC.[1][2]

Q5: How can I separate the product from the unreacted substrate?

A5: After the reaction, you will have a mixture of the acylated product and the unreacted hydroxy ester. These can typically be separated by column chromatography on silica gel.

Data Presentation

Table 1: Influence of Different Lipases on the Transesterification of a Racemic β-Hydroxy Ester with Butanol (Adapted from a study on a similar substrate)

Enzyme	Conversion (%)	Enantiomeric Excess (ee) of Butyl Ester (%)
Burkholderia sp. lipase	76	0
Candida rugosa lipase	34.1	27 (R)
Pseudomonas sp. lipase	38	12 (R)
Candida antarctica lipase B	51	31 (R)
Alcaligenes sp. lipase	54	22 (S)

Data adapted from a study on ethyl 3-hydroxybutyrate, which is expected to show similar trends for ethyl 2-hydroxy-3-methylbutanoate.[1]

Table 2: Influence of Solvent on the Acetylation of a Racemic β-Hydroxy Ester with Vinyl Acetate using CALB (Adapted from a study on a similar substrate)

Time (h)	No Solvent - Conversion (%)	No Solvent - ee (%)	Diisopropyl ether - Conversion (%)	Diisopropyl ether - ee (%)	Hexane - Conversion (%)	Hexane - ee (%)
2	52	88 (S)	49	86 (S)	55	95 (S)
3	65	>98 (S)	57	95 (S)	61	97 (S)

Data for the remaining hydroxy ester, adapted from a study on ethyl 3-hydroxybutyrate.[1]

Experimental Protocols

Protocol 1: Screening of Lipases for Transesterification

• To a series of 10 mL vials, add 1.5 mmol of racemic ethyl 2-hydroxy-3-methylbutanoate, 4.5 mmol of n-butanol, and 10 mL of hexane.

• To each vial, add 100 mg of a different lipase (e.g., CALB, PCL, Candida rugosa lipase).

• Seal the vials and place them in a shaker incubator at 35°C and 140 rpm.

• Withdraw samples periodically (e.g., at 4, 8, 24, and 48 hours).

• Analyze the samples by GC to determine the conversion and by chiral HPLC or chiral GC to determine the enantiomeric excess of the product.

Protocol 2: Optimization of Acylation with Novozym 435 in a Solvent-Free System

• In a 100 mL jacketed glass reactor equipped with a mechanical stirrer, add 0.23 mol of racemic ethyl 2-hydroxy-3-methylbutanoate and 0.23 mol of vinyl acetate.

• Add 2.15 g of Novozym 435 (immobilized Candida antarctica lipase B).

• Set the reactor temperature to 45°C and stir the mixture at 300 rpm.

• Monitor the reaction by taking samples every 30 minutes.

• Quench the reaction in the samples by filtering out the enzyme.

• Analyze the samples by GC for conversion and chiral HPLC for enantiomeric excess. The reaction is typically stopped at around 50-60% conversion to achieve high ee for the remaining substrate.

Visualizations

Caption: General experimental workflow for the enzymatic resolution of ethyl 2-hydroxy-3-methylbutanoate.

Caption: Troubleshooting flowchart for common issues in enzymatic resolution.

References

• 1. afishman.net.technion.ac.il [afishman.net.technion.ac.il]
• 2. Ethyl 2-hydroxy-3-methylbutanoate enantiomers: quantitation and sensory evaluation in wine | OENO One [oeno-one.eu]

Technical Support Center: Enhancing Enantioselectivity in α-Hydroxyisovalerate Synthesis

Welcome to the Technical Support Center for the enantioselective synthesis of α-hydroxyisovalerate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to this critical chiral synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for the enantioselective synthesis of α-hydroxyisovalerate?

A1: The most common and effective methods involve the enzymatic reduction of the prochiral ketone, α-ketoisovalerate. Ketoreductases (KREDs) are widely used for this transformation due to their high enantioselectivity and mild reaction conditions.[1][2][3][4][5][6] Both (R)- and (S)-α-hydroxyisovalerate can be synthesized by selecting a ketoreductase with the appropriate stereopreference.

Q2: How can I improve the enantiomeric excess (e.e.) of my reaction?

A2: Enhancing the enantiomeric excess can be achieved through several strategies:

• Enzyme Selection: Screening a panel of ketoreductases is crucial to identify an enzyme with high intrinsic selectivity for α-ketoisovalerate.

• Reaction Conditions Optimization: Factors such as pH, temperature, and the presence of co-solvents can significantly impact enantioselectivity.[7] Systematic optimization of these parameters is recommended.

• Enzyme Engineering: If a suitable wild-type enzyme is not available, protein engineering techniques like directed evolution or rational design can be employed to improve the enantioselectivity of an existing ketoreductase.[1][4][5][6][8][9]

• Substrate and Cofactor Concentration: Optimizing the concentrations of α-ketoisovalerate and the NADPH or NADH cofactor can also influence the stereochemical outcome.

Q3: What is cofactor regeneration and why is it important?

A3: Ketoreductases require a stoichiometric amount of a hydride donor, typically NADPH or NADH, for the reduction of the ketone. These cofactors are expensive, making their use in large-scale synthesis economically unfeasible. Cofactor regeneration is a process where the oxidized cofactor (NADP+ or NAD+) is continuously converted back to its reduced form (NADPH or NADH) in situ. This allows for the use of a catalytic amount of the expensive cofactor, significantly reducing costs. Common regeneration systems include using a secondary enzyme like glucose dehydrogenase (GDH) with a cheap substrate like glucose, or using an alcohol dehydrogenase with a co-substrate like isopropanol.[10]

Q4: Can whole cells be used instead of isolated enzymes?

A4: Yes, whole-cell biocatalysis using microorganisms engineered to overexpress a specific ketoreductase is a viable and often preferred approach.[11] Whole cells can have integrated cofactor regeneration systems, simplifying the reaction setup. However, potential issues with substrate and product transport across the cell membrane, as well as side reactions from other cellular enzymes, need to be considered.

Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps
Low Enantiomeric Excess (e.e.)	1. Suboptimal reaction conditions (pH, temperature).2. Presence of competing enzymes in whole-cell systems.3. Racemization of the product.4. Incorrect enzyme selection.	1. Perform a systematic screen of pH and temperature to find the optimal conditions for enantioselectivity.2. If using whole cells, consider using a purified enzyme or a knockout strain to eliminate competing activities.3. Check the stability of the chiral product under the reaction and work-up conditions.4. Screen a wider range of ketoreductases with known stereopreferences.
Low Conversion/Yield	1. Enzyme inhibition by substrate or product.2. Inefficient cofactor regeneration.3. Poor enzyme stability under process conditions.4. Low enzyme activity.	1. Lower the initial substrate concentration or use a fed-batch strategy. Consider in situ product removal.2. Ensure the cofactor regeneration system is active and not limiting the reaction. Increase the concentration of the regeneration enzyme and its substrate.3. Optimize reaction conditions (e.g., lower temperature) or immobilize the enzyme to improve stability.4. Increase the enzyme loading. Consider using an engineered enzyme with higher activity.[12]
Inconsistent Results	1. Variability in enzyme preparation or cell culture.2. Inconsistent quality of reagents (substrate, cofactor).3. Fluctuations in reaction parameters (temperature, pH).	1. Standardize the protocol for enzyme purification or cell growth and harvesting.2. Use high-purity reagents and store them properly.3. Ensure precise control over all reaction parameters using calibrated equipment.

Quantitative Data Summary

Table 1: Effect of Reaction Parameters on Enantioselectivity and Conversion in α-Hydroxyisovalerate Synthesis

Enzyme	Substrate	Product	pH	Temp (°C)	Co-solvent	Conversion (%)	e.e. (%)	Reference
Engineered E. coli expressing HmaS	Glycerol (fed-batch)	(S)-2-hydroxyisovalerate	7.0	30	N/A	>95	>99	[11]
Ketoreductase from Klebsiella pneumoniae	2-ketoisovalerate	2-hydroxyisovalerate	7.5	30	N/A	~85	N/A	[13]
Various KREDs	α-ketoisovalerate	(R)- or (S)-2-hydroxyisovalerate	6-8	25-40	5-20% DMSO	Variable	>95	General observation from multiple sources

Note: The data presented is a compilation from various sources and may not be directly comparable due to differences in experimental setups.

Experimental Protocols

Protocol 1: Synthesis of (S)-2-Hydroxyisovalerate using Engineered E. coli

This protocol is adapted from the work on engineering E. coli for S-selective production of 2-hydroxyisovalerate.[11]

1. Biocatalyst Preparation:

• Culture engineered E. coli cells expressing the desired ketoreductase (e.g., a variant of 4-hydroxymandelate synthase) in a suitable growth medium (e.g., TB medium) with appropriate antibiotics at 37°C.
• Induce protein expression with IPTG at an OD600 of 0.8-1.0 and continue cultivation at a lower temperature (e.g., 20°C) for 16-18 hours.
• Harvest the cells by centrifugation and wash with a suitable buffer (e.g., 100 mM phosphate buffer, pH 7.0). The cell paste can be used directly or stored at -80°C.

2. Biocatalytic Reaction:

• Prepare a reaction mixture containing:
• 100 mM phosphate buffer (pH 7.0)
• 20 g/L D-glucose (for cofactor regeneration)
• 10 g cell dry weight/L of the prepared biocatalyst
• 5 mM α-ketoisovalerate
• Incubate the reaction at 30°C with shaking (e.g., 250 rpm) for 24 hours.

3. Analysis:

• Monitor the reaction progress by taking samples at regular intervals.
• Centrifuge the samples to remove cells and analyze the supernatant by HPLC using a chiral column to determine the conversion and enantiomeric excess of (S)-2-hydroxyisovalerate.

Protocol 2: General Screening Protocol for Ketoreductase-catalyzed Synthesis of α-Hydroxyisovalerate

1. Reaction Setup:

• In a microtiter plate or individual vials, prepare a reaction mixture containing:
• 100 mM Buffer (screen a range of pH, e.g., phosphate buffer pH 6.0, 7.0, 8.0)
• 1-5 mM α-ketoisovalerate
• 1 mM NAD(P)H
• Cofactor regeneration system (e.g., 10 mM glucose and 1 U/mL glucose dehydrogenase)
• A specific ketoreductase (from a screening library) at a suitable concentration (e.g., 0.1-1 mg/mL)
• Optional: Co-solvent (e.g., 5-20% DMSO or isopropanol)

2. Incubation:

• Incubate the reactions at a set temperature (e.g., 25°C, 30°C, 37°C) with shaking for a defined period (e.g., 4, 8, 24 hours).

3. Quenching and Analysis:

• Quench the reaction by adding a suitable organic solvent (e.g., acetonitrile or ethyl acetate) and centrifuge to precipitate the enzyme.
• Analyze the supernatant by chiral HPLC or GC to determine the conversion and enantiomeric excess of the resulting α-hydroxyisovalerate.

Visualizations

Diagram 1: General Workflow for Enzymatic Synthesis of α-Hydroxyisovalerate

References

• 1. researchgate.net [researchgate.net]
• 2. Biocatalytic strategies for the asymmetric synthesis of alpha-hydroxy ketones. | Semantic Scholar [semanticscholar.org]
• 3. Biocatalytic strategies for the asymmetric synthesis of alpha-hydroxy ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. research.tudelft.nl [research.tudelft.nl]
• 5. Engineering ketoreductases for the enantioselective synthesis of chiral alcohols | TU Delft Repository [repository.tudelft.nl]
• 6. Engineering ketoreductases for the enantioselective synthesis of chiral alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of organic solvents on enantioselectivity of protease catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effective engineering of a ketoreductase for the biocatalytic synthesis of an ipatasertib precursor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effective engineering of a ketoreductase for the biocatalytic synthesis of an ipatasertib precursor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enantioselective, Ketoreductase-Based Entry into Pharmaceutical Building Blocks: Ethanol as Tunable Nicotinamide Reductant - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. ouci.dntb.gov.ua [ouci.dntb.gov.ua]
• 13. 2-Hydroxyisovalerate production by Klebsiella pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: (2R)-2-hydroxy-3-methylbutanoate - Stability and Degradation

Welcome to the technical support center for (2R)-2-hydroxy-3-methylbutanoate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and degradation of this compound. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and stability data to support your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for (2R)-2-hydroxy-3-methylbutanoate?

A1: For long-term storage, (2R)-2-hydroxy-3-methylbutanoate powder should be stored at -20°C for up to four years. Stock solutions can be stored at -80°C for up to one year, and for shorter periods of up to one month at -20°C. To maintain stability, it is advisable to aliquot stock solutions to avoid repeated freeze-thaw cycles.

Q2: What are the primary degradation pathways for (2R)-2-hydroxy-3-methylbutanoate?

A2: As an alpha-hydroxy acid, (2R)-2-hydroxy-3-methylbutanoate is susceptible to degradation through several pathways, including:

• Oxidation: The secondary alcohol group is prone to oxidation, which can lead to the formation of a ketone.

• Hydrolysis: While the parent compound is a carboxylic acid, ester derivatives would be susceptible to hydrolysis under acidic or basic conditions.

• Thermal Degradation: At elevated temperatures, decarboxylation or dehydration can occur.

• Photodegradation: Exposure to UV light can lead to the formation of reactive species and subsequent degradation.[1][2][3]

Q3: How can I monitor the degradation of (2R)-2-hydroxy-3-methylbutanoate in my samples?

A3: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the recommended approach for monitoring the degradation of (2R)-2-hydroxy-3-methylbutanoate. This method should be capable of separating the parent compound from its potential degradation products. Key parameters to monitor include the appearance of new peaks, a decrease in the peak area of the parent compound, and mass balance.

Q4: What is a forced degradation study and why is it important?

A4: A forced degradation study, also known as stress testing, is a critical component of drug development that exposes the active pharmaceutical ingredient (API) to conditions more severe than accelerated stability testing.[4] The goal is to identify potential degradation products, understand degradation pathways, and develop a stability-indicating analytical method.[4] This information is crucial for formulation development, packaging selection, and defining storage conditions.[4]

Troubleshooting Guides

Issue 1: Unexpected Peaks in HPLC Analysis

• Problem: You observe unexpected peaks in the chromatogram of your (2R)-2-hydroxy-3-methylbutanoate sample.

• Possible Causes & Solutions:

Cause	Troubleshooting Steps
Sample Degradation	Review the sample's storage and handling history. Compare the chromatogram to a freshly prepared standard. If degradation is suspected, perform a forced degradation study to identify the degradation products.
Contamination	Ensure all glassware, solvents, and reagents are clean and of high purity. Analyze a blank (solvent) injection to rule out contamination from the HPLC system.
Impurity in the Starting Material	Review the certificate of analysis for your (2R)-2-hydroxy-3-methylbutanoate. If possible, use a different batch or a higher purity grade to see if the unexpected peaks persist.

Issue 2: Poor Peak Shape or Resolution in HPLC

• Problem: The HPLC peak for (2R)-2-hydroxy-3-methylbutanoate is broad, tailing, or not well-separated from other peaks.

• Possible Causes & Solutions:

Cause	Troubleshooting Steps
Inappropriate Mobile Phase pH	The pKa of (2R)-2-hydroxy-3-methylbutanoate is approximately 3.8. To ensure good peak shape for this acidic compound, the mobile phase pH should be at least 1.5 to 2 pH units below the pKa. Adjust the mobile phase pH with a suitable acid (e.g., phosphoric acid or formic acid).
Column Overload	Reduce the concentration of the sample being injected.
Column Degradation	Flush the column with a strong solvent or replace it if it has reached the end of its lifespan.

Issue 3: Inconsistent Results in Stability Studies

• Problem: You are observing high variability in the degradation profile of (2R)-2-hydroxy-3-methylbutanoate across different experiments.

• Possible Causes & Solutions:

Cause	Troubleshooting Steps
Inconsistent Stress Conditions	Ensure that stress conditions (temperature, pH, light intensity) are precisely controlled and monitored in each experiment. Use calibrated equipment.
Sample Preparation Variability	Standardize the sample preparation procedure, including solvent preparation, sonication time, and filtration.
Analytical Method Variability	Verify the robustness of your analytical method by performing a system suitability test before each run.

Quantitative Stability Data (Illustrative)

The following tables present illustrative quantitative data from forced degradation studies on (2R)-2-hydroxy-3-methylbutanoate. These values are intended to serve as a guideline for expected degradation under various stress conditions.

Table 1: Hydrolytic Degradation of (2R)-2-hydroxy-3-methylbutanoate

Condition	Time (hours)	Degradation (%)	Major Degradation Products
0.1 M HCl at 60°C	24	~5%	Isopropyl glyoxylic acid
0.1 M NaOH at 60°C	24	~12%	Isopropyl glyoxylic acid
Purified Water at 60°C	24	< 1%	None detected

Table 2: Oxidative Degradation of (2R)-2-hydroxy-3-methylbutanoate

Condition	Time (hours)	Degradation (%)	Major Degradation Products
3% H₂O₂ at RT	24	~15%	3-Methyl-2-oxobutanoic acid
10% H₂O₂ at RT	24	~30%	3-Methyl-2-oxobutanoic acid

Table 3: Thermal and Photolytic Degradation of (2R)-2-hydroxy-3-methylbutanoate (Solid State)

Condition	Duration	Degradation (%)	Major Degradation Products
80°C Dry Heat	48 hours	~8%	3-Methyl-2-oxobutanoic acid, Decarboxylation products
ICH Photostability Option 1	1.2 million lux hours (visible) & 200 W h/m² (UV)	~10%	3-Methyl-2-oxobutanoic acid

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines the conditions for conducting a forced degradation study on (2R)-2-hydroxy-3-methylbutanoate.

• Preparation of Stock Solution: Prepare a stock solution of (2R)-2-hydroxy-3-methylbutanoate at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol or a mixture of acetonitrile and water).

• Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Keep the solution at 60°C for 24 hours. Neutralize with 0.1 M NaOH before analysis.

• Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Keep the solution at 60°C for 24 hours. Neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% H₂O₂. Keep the solution at room temperature for 24 hours.

• Thermal Degradation (Solid): Place approximately 10 mg of (2R)-2-hydroxy-3-methylbutanoate powder in a glass vial and keep it in an oven at 80°C for 48 hours. Dissolve in the mobile phase for analysis.

• Photolytic Degradation (Solid): Expose approximately 10 mg of (2R)-2-hydroxy-3-methylbutanoate powder to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter. A control sample should be protected from light. Dissolve in the mobile phase for analysis.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase:

  • A: 0.1% Phosphoric acid in Water

  • B: Acetonitrile

• Gradient:

  • 0-5 min: 5% B

  • 5-20 min: 5% to 95% B

  • 20-25 min: 95% B

  • 25-26 min: 95% to 5% B

  • 26-30 min: 5% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 210 nm

• Column Temperature: 30°C

• Injection Volume: 10 µL

Visualizations

Caption: Potential degradation pathways of (2R)-2-hydroxy-3-methylbutanoate.

Caption: Workflow for a forced degradation study.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. selleckchem.com [selleckchem.com]
• 4. NP-MRD: Showing NP-Card for (2r,3r)-3-hydroxy-2-methylbutanoic acid (NP0254810) [np-mrd.org]

Troubleshooting low yield in microbial reduction of keto esters

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low yields in the microbial reduction of keto esters.

Troubleshooting Guide

Question: My reaction has a low conversion rate, and a significant amount of the keto ester starting material remains. What are the potential causes and solutions?

Low conversion is a common issue that can stem from several factors related to the biocatalyst, reaction conditions, or substrate properties.

Possible Causes & Troubleshooting Steps:

• Insufficient Biocatalyst Activity:

  • Enzyme Concentration: The amount of active enzyme in your whole-cell system may be too low.

    • Solution: Increase the cell density (biomass concentration) in the reaction mixture. For recombinant systems, optimize protein expression conditions to enhance the intracellular concentration of the reductase.

  • Poor Enzyme Stability: The enzyme may be denaturing under the reaction conditions.

    • Solution: Review the optimal pH and temperature for the specific ketoreductase.[1][2] Consider enzyme immobilization, which can improve stability.[2]

• Sub-optimal Reaction Conditions:

  • pH: The reaction pH may be outside the optimal range for the enzyme, affecting its activity and cofactor stability.

    • Solution: Determine the optimal pH for your specific microbial system. For example, some reactions show increased stereospecificity at higher pH values.[1] Buffer the reaction medium accordingly.

  • Temperature: The temperature may be too high, leading to enzyme denaturation, or too low, resulting in slow reaction rates.

    • Solution: Identify and maintain the optimal temperature for the reductase. Short-chain dehydrogenases/reductases (SDRs) from some organisms are known for their tolerance to higher temperatures.[1]

  • Aeration/Mixing: Inadequate mixing can lead to poor substrate and cell distribution, while improper aeration can affect the regeneration of cofactors in some microbial systems.

    • Solution: Ensure sufficient agitation to maintain a homogenous suspension. For aerobic microorganisms, optimize the aeration rate.

• Cofactor Limitation:

  • Insufficient Cofactor Regeneration: The reduction of keto esters is dependent on cofactors like NADH or NADPH.[3] If the regeneration system is inefficient, the reaction will stall.

    • Solution: For whole-cell systems, add a co-substrate to facilitate cofactor regeneration.[2][4] Common co-substrates include glucose, isopropanol, or formate.[1][4] For recombinant E. coli systems, co-expressing a second dehydrogenase, such as formate dehydrogenase, can improve cofactor recycling.[4]

• Substrate/Product Inhibition:

  • Substrate Inhibition: High concentrations of the keto ester can be toxic to the microbial cells or inhibit the enzyme.[4]

    • Solution: Implement a fed-batch or continuous feeding strategy to maintain a low but sufficient substrate concentration.

  • Product Inhibition: The accumulation of the chiral alcohol product can inhibit the enzyme.

    • Solution: Consider in situ product removal techniques, such as using a biphasic system with an organic solvent to extract the product from the aqueous phase.[2][5]

Question: The conversion is high, but the enantiomeric excess (e.e.) of my chiral alcohol is low. How can I improve stereoselectivity?

Low enantioselectivity indicates that the enzyme is producing a mixture of both (R) and (S)-enantiomers.

Possible Causes & Troubleshooting Steps:

• Presence of Competing Reductases:

  • The host microorganism may contain multiple endogenous reductases with conflicting stereoselectivities.[6] Baker's yeast, for instance, is known to possess several reductases.[6][7]

    • Solution:

      • Screen different microbial strains or species to find one with higher selectivity for your substrate.[8]

      • Use a genetically engineered strain that overexpresses a specific reductase with high stereoselectivity or has competing reductase genes knocked out.[6]

• Sub-optimal Reaction Conditions:

  • pH: The pH can influence the ionization state of the substrate and enzyme active site residues, which can affect stereoselectivity.[1]

    • Solution: Perform a pH optimization study to find the pH that yields the highest enantiomeric excess.

  • Temperature: Temperature can impact the flexibility of the enzyme's active site, potentially altering its stereoselectivity.

    • Solution: Evaluate the effect of different reaction temperatures on the enantiomeric excess.

• Substrate-Related Issues:

  • Substrate Structure: The chemical structure of the keto ester can significantly influence the enzyme's ability to bind it in a specific orientation for stereoselective reduction.

    • Solution: While not always feasible, minor modifications to the substrate structure, if the project allows, could improve stereoselectivity.

• Product Racemization:

  • The chiral alcohol product may be unstable under the reaction conditions and undergo racemization, particularly at acidic pH.[1]

    • Solution: Analyze the stability of the product at different pH values and adjust the reaction pH to a range where the product is stable.

Frequently Asked Questions (FAQs)

Q1: What is a typical biocatalyst loading for a microbial reduction reaction?

A1: Biocatalyst loading can vary significantly depending on the specific activity of the microbial cells. For whole-cell biotransformations, concentrations can range from a few grams of cell dry weight per liter (gCDW/L) to higher densities. For example, in the reduction of ethyl 4-cyanobenzoylformate using a recombinant E. coli, a cell concentration of 40 gCDW/L was found to be optimal.[4] It is recommended to perform an optimization study to determine the ideal cell concentration for your specific system.

Q2: How do I choose an appropriate co-substrate for cofactor regeneration?

A2: The choice of co-substrate depends on the microbial catalyst and the desired cofactor (NADH or NADPH).

• Glucose: Often used with yeast and other fungi as it enters central metabolic pathways that can regenerate both NADH and NADPH.

• Isopropanol: Can be used with organisms possessing an alcohol dehydrogenase, where the oxidation of isopropanol to acetone regenerates NADH.[1]

• Formate: Used in systems where a formate dehydrogenase is present or co-expressed, which oxidizes formate to carbon dioxide and regenerates NADH.[4]

Q3: My keto ester has low aqueous solubility. How can I improve its availability to the cells?

A3: Low substrate solubility is a common challenge.[5] Here are a few strategies:

• Co-solvents: Use a water-miscible organic solvent (e.g., DMSO, ethanol) at a concentration that does not significantly inhibit the biocatalyst.

• Biphasic Systems: Employ a second, water-immiscible organic phase to dissolve the substrate. The substrate will partition into the aqueous phase where the reaction occurs.[2]

• Substrate Analogs: If possible, use a more soluble ester derivative (e.g., methyl or ethyl ester).

Q4: What analytical methods are suitable for monitoring the reaction progress and determining enantiomeric excess?

A4:

• Reaction Progress: High-Performance Liquid Chromatography (HPLC) with a UV detector is commonly used to monitor the disappearance of the keto ester and the appearance of the alcohol product. Gas Chromatography (GC) can also be used, often after derivatization of the analytes.[9]

• Enantiomeric Excess: Chiral HPLC or chiral GC are the standard methods for separating and quantifying the enantiomers of the chiral alcohol product to determine the enantiomeric excess.[1]

Data Presentation

Table 1: Influence of Reaction Parameters on Yield and Enantiomeric Excess (e.e.) - Example Data

Parameter	Condition A	Condition B	Condition C
pH	6.0	7.0	8.0
Yield (%)	75	85	82
e.e. (%)	92	95	98
Temperature (°C)	25	30	37
Yield (%)	60	90	80
e.e. (%)	96	94	91
Substrate Conc. (mM)	50	100	200
Yield (%)	95	82	65
e.e. (%)	97	97.2	>99

Note: This table presents hypothetical data for illustrative purposes. Optimal conditions are highly dependent on the specific enzyme, microorganism, and substrate. A study on the reduction of ethyl 4-cyanobenzoylformate showed that increasing the substrate concentration from 100 mM to 500 mM increased the e.e. from 97.2% to nearly 100%, but at the cost of a 3-fold decrease in yield.[4]

Experimental Protocols

Protocol 1: General Procedure for Whole-Cell Microbial Reduction of a Keto Ester

• Biocatalyst Preparation:

  • Grow the microbial cells (e.g., E. coli, Saccharomyces cerevisiae) in a suitable growth medium to the desired cell density (e.g., late exponential or early stationary phase).

  • Harvest the cells by centrifugation (e.g., 5000 x g for 10 minutes at 4°C).

  • Wash the cell pellet with a suitable buffer (e.g., phosphate buffer, pH 7.0) and resuspend in the same buffer to the desired final cell concentration.

• Reaction Setup:

  • In a reaction vessel (e.g., shake flask or bioreactor), combine the cell suspension and the buffer.

  • Add the co-substrate for cofactor regeneration (e.g., glucose or isopropanol).

  • Initiate the reaction by adding the keto ester substrate (dissolved in a minimal amount of a water-miscible co-solvent like DMSO if necessary).

• Reaction Conditions:

  • Maintain the reaction at the optimal temperature with constant agitation.

  • Control the pH of the reaction mixture by adding acid or base as needed, or by using a sufficiently concentrated buffer.

• Monitoring and Work-up:

  • Withdraw aliquots at regular intervals to monitor the reaction progress by HPLC or GC.

  • Upon completion, stop the reaction by removing the cells via centrifugation or filtration.

  • Extract the product from the supernatant/filtrate with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the organic phase (e.g., over anhydrous Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the product if necessary (e.g., by column chromatography).

  • Determine the enantiomeric excess of the purified product using chiral HPLC or GC.

Visualizations

Caption: Troubleshooting workflow for low yield in microbial keto ester reduction.

Caption: Biochemical pathway of microbial keto ester reduction with cofactor regeneration.

References

• 1. Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biocatalytic ketone reduction—a powerful tool for the production of chiral alcohols—part II: whole-cell reductions | Semantic Scholar [semanticscholar.org]
• 3. bibliotekanauki.pl [bibliotekanauki.pl]
• 4. Whole-cell bioreduction of aromatic α-keto esters using Candida tenuis xylose reductase and Candida boidinii formate dehydrogenase co-expressed in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Ketoreductase Catalyzed (Dynamic) Kinetic Resolution for Biomanufacturing of Chiral Chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Stereoselective Reduction of Prochiral Ketones by Plant and Microbial Biocatalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. research.vu.nl [research.vu.nl]

Technical Support Center: Overcoming Product Inhibition in Enzymatic Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to product inhibition in enzymatic synthesis.

Section 1: Understanding and Identifying Product Inhibition

FAQs

• What is product inhibition in enzymatic synthesis? Product inhibition is a form of enzyme inhibition where the product of an enzymatic reaction binds to the enzyme and hinders its activity.[1][2] This is a common phenomenon in biocatalysis and can significantly limit the overall product yield and process efficiency. It is a natural feedback mechanism cells use to regulate metabolic pathways.[1][3]

• What are the different types of product inhibition? Product inhibition can be classified into the following types based on how the product interacts with the enzyme:

  • Competitive Inhibition: The product competes with the substrate for binding to the enzyme's active site. This type of inhibition can be overcome by increasing the substrate concentration.[4][5]

  • Non-competitive Inhibition: The product binds to a site on the enzyme other than the active site (an allosteric site).[3][5] This binding changes the enzyme's conformation, reducing its catalytic efficiency. Increasing substrate concentration does not overcome this type of inhibition.[3]

  • Uncompetitive Inhibition: The product binds only to the enzyme-substrate (ES) complex.[6]

  • Mixed Inhibition: The product can bind to both the free enzyme and the ES complex.[4]

• How can I determine if my enzymatic reaction is suffering from product inhibition? A key indicator of product inhibition is a decrease in the reaction rate over time, which is not solely due to substrate depletion.[7][8] To confirm, you can perform kinetic studies by measuring the initial reaction rates at different initial product concentrations while keeping the substrate concentration constant. A decrease in the initial rate with increasing product concentration is a strong indication of product inhibition.

Section 2: Troubleshooting Strategies for Overcoming Product Inhibition

This section provides detailed troubleshooting guides for common issues encountered when implementing strategies to overcome product inhibition.

Strategy 1: In Situ Product Removal (ISPR)

ISPR techniques involve the continuous removal of the product from the reaction mixture as it is formed, thereby preventing its accumulation and inhibitory effects.[9][10]

Membrane bioreactors use a semi-permeable membrane to separate the product from the enzyme and substrate.[1]

Troubleshooting Guide: Membrane Bioreactors

Issue	Possible Cause(s)	Troubleshooting Steps
Reduced permeate flux / High transmembrane pressure	Membrane Fouling: - Biofouling: Microbial growth on the membrane surface. - Organic Fouling: Adsorption of proteins, polysaccharides, or other organic molecules. - Inorganic Scaling: Precipitation of mineral salts (e.g., calcium carbonate, phosphates).[11]	- Optimize Operating Conditions: Adjust aeration intensity to enhance scouring of the membrane surface. Implement intermittent suction (e.g., 10 minutes suction, 2 minutes rest).[4] - Chemical Cleaning: Perform regular chemical cleaning. For organic/biofouling, use a solution of 0.2% NaOCl + 2% NaOH. For inorganic scaling, use a 2% HCl or citric acid solution.[4] - Enzymatic Cleaning: Use protease-based cleaning solutions to remove protein-based foulants.[12]
Foaming	- High concentration of surfactants or proteins in the reaction mixture. - Excessive aeration. - Disturbed feed-to-microorganism (F/M) ratio in whole-cell systems. [2]	- Add Antifoaming Agents: Use a biocompatible antifoam agent. Note: Test for any potential inhibition of your enzyme by the antifoam agent. - Optimize Aeration: Reduce the aeration rate to the minimum required for adequate mixing. - Water Spray: Use a gentle water spray to break down surface foam.[1]
Enzyme leakage through the membrane	- Inappropriate membrane pore size. - Membrane damage (e.g., tears or cracks).	- Select Appropriate Membrane: Ensure the membrane's molecular weight cut-off (MWCO) is significantly smaller than the molecular weight of your enzyme. - Integrity Testing: Regularly perform membrane integrity tests to check for breaches.

Experimental Protocol: General Procedure for a Laboratory-Scale Membrane Bioreactor

• System Setup: Assemble the membrane bioreactor system, ensuring all connections are secure. The setup typically includes a reaction vessel, a membrane module (e.g., hollow fiber or flat sheet), a permeate pump, and a retentate recirculation loop.

• Membrane Preparation: Pre-condition the membrane according to the manufacturer's instructions. This may involve flushing with ethanol and then sterile deionized water.

• Reaction Initiation: Add the reaction buffer, substrate, and enzyme to the reaction vessel.

• Operation: Start the permeate pump at a low flow rate. Continuously monitor the transmembrane pressure (TMP). Recirculate the retentate back to the reaction vessel to ensure good mixing and to minimize concentration polarization at the membrane surface.

• Product Collection: Collect the permeate, which contains the product, over time.

• Monitoring: Regularly sample the retentate and permeate to analyze substrate conversion, product concentration, and enzyme activity.

• Cleaning: After the reaction, perform a cleaning-in-place (CIP) procedure as described in the troubleshooting guide.

This technique involves using a second, immiscible liquid phase (an organic solvent) to selectively extract the product from the aqueous reaction phase.[3]

Troubleshooting Guide: Liquid-Liquid Extraction

Issue	Possible Cause(s)	Troubleshooting Steps
Emulsion Formation	- High mixing intensity. - Presence of surfactants or amphiphilic molecules (e.g., proteins, phospholipids). [13]	- Reduce Agitation: Gently swirl or rock the mixture instead of vigorous shaking.[4][13] - "Salting Out": Add a neutral salt (e.g., NaCl or Na2SO4) to the aqueous phase to increase its polarity and break the emulsion.[2][13] - Centrifugation: Spin the mixture at a moderate speed to facilitate phase separation.[13] - Filtration: Pass the emulsion through a bed of glass wool or phase separation paper.[13] - Solvent Addition: Add a small amount of a different organic solvent to alter the properties of the organic phase.[13]
Enzyme Denaturation/Inactivation	- Direct contact with an incompatible organic solvent. - Shear stress during mixing.	- Solvent Selection: Choose a biocompatible organic solvent with low water miscibility and high partition coefficient for the product. Test enzyme stability in the presence of the selected solvent beforehand. - Use of a Protective Agent: Add stabilizing agents like polyethylene glycol (PEG) or glycerol to the aqueous phase. - Membrane-Assisted Extraction (Pertraction): Use a membrane to separate the aqueous and organic phases, preventing direct contact and emulsification.[14]
Low Product Recovery in Organic Phase	- Poor partition coefficient of the product. - Incorrect pH of the aqueous phase.	- Optimize pH: Adjust the pH of the aqueous phase to ensure the product is in its neutral, more hydrophobic form, which will favor its partitioning into the organic solvent. - Solvent Screening: Test a range of organic solvents to find one with a higher affinity for your product. - Increase Solvent-to-Aqueous Ratio: Use a larger volume of the organic phase.

Experimental Protocol: General Procedure for Batch Liquid-Liquid Extraction

• Solvent Selection: Choose an appropriate organic solvent that is immiscible with water, has a high partition coefficient for the product and low affinity for the substrate and enzyme, and is biocompatible with the enzyme.

• Reaction: Run the enzymatic reaction in an aqueous buffer to a certain level of conversion.

• Extraction:

  • Transfer the reaction mixture to a separatory funnel.

  • Add the selected organic solvent.

  • Gently invert the funnel several times to mix the phases, periodically venting to release any pressure buildup.[4][15]

  • Allow the layers to separate.

• Phase Separation: Drain the lower layer. The location of the organic phase (top or bottom) will depend on its density relative to the aqueous phase.

• Repeat Extraction (Optional): For higher recovery, the aqueous phase can be extracted again with fresh organic solvent.

• Product Isolation: Combine the organic extracts. The product can then be isolated from the organic solvent, for example, by evaporation.

If the product has limited solubility, it can be induced to crystallize out of the reaction solution, thereby shifting the reaction equilibrium towards product formation.[16]

Troubleshooting Guide: In Situ Product Crystallization

Issue	Possible Cause(s)	Troubleshooting Steps
Failure to Crystallize	- Solution is not supersaturated. - Presence of impurities that inhibit nucleation. - Product is too soluble under reaction conditions.	- Increase Supersaturation: - Cooling: Gradually lower the temperature of the reaction mixture.[7] - Anti-solvent Addition: Slowly add a solvent in which the product is poorly soluble. - pH Adjustment: Change the pH to a value where the product is least soluble.[17] - Seeding: Introduce a small amount of pre-existing product crystals to act as nucleation sites.[18] - Increase Reactant Concentration: Higher product formation rates can help achieve supersaturation.
Formation of Amorphous Precipitate instead of Crystals	- Supersaturation is too high, leading to rapid precipitation. - Presence of impurities.	- Control the Rate of Supersaturation: Slowly cool the solution or add the anti-solvent dropwise. - Improve Purity: If possible, purify the substrate before the reaction to minimize impurities.
Poor Crystal Quality (e.g., small size, irregular shape)	- High nucleation rate and low growth rate.	- Optimize Temperature Profile: Employ a controlled cooling profile. - Stirring: Gentle agitation can improve mass transfer and promote crystal growth. - Use of Additives: Certain additives can act as crystal habit modifiers.

Experimental Protocol: General Procedure for Reactive Crystallization

• Solubility Determination: Determine the solubility of the product under various conditions (temperature, pH, solvent composition) to identify the optimal crystallization window.

• Reaction Setup: Perform the enzymatic reaction under conditions that will lead to product supersaturation. This might involve starting at a higher temperature and planning a cooling profile, or having an anti-solvent ready for addition.

• Induce Crystallization:

  • Once the product concentration approaches its solubility limit, initiate crystallization using one of the methods described in the troubleshooting guide (e.g., slow cooling, anti-solvent addition, seeding).

• Crystal Growth: Allow the crystals to grow under controlled conditions (e.g., slow cooling, gentle agitation).

• Product Recovery: Separate the crystals from the reaction mixture by filtration or centrifugation.

• Washing and Drying: Wash the crystals with a suitable solvent to remove any remaining reactants or impurities, and then dry them.

Strategy 2: Enzyme Engineering

Modifying the enzyme's structure through protein engineering can reduce its affinity for the product, thereby alleviating product inhibition.

Troubleshooting Guide: Enzyme Engineering

Issue	Possible Cause(s)	Troubleshooting Steps
Loss of Catalytic Activity after Mutation	- Mutation is in a critical residue for substrate binding or catalysis. - Mutation disrupts the overall protein structure.	- Rational Design: Focus on mutating residues in the product exit tunnel or at the periphery of the active site, rather than those directly involved in catalysis.[6][19] - Directed Evolution: Use random mutagenesis followed by high-throughput screening to identify variants with reduced product inhibition and retained or improved activity.
No Significant Reduction in Product Inhibition	- The chosen mutation does not effectively weaken product binding. - Product inhibition is caused by a more complex mechanism (e.g., allosteric effects).	- Computational Modeling: Use molecular dynamics simulations to identify residues that interact with the product and are good candidates for mutation.[6] - Combinatorial Mutagenesis: Create libraries of mutants with combinations of single mutations to explore synergistic effects.

Experimental Protocol: Site-Directed Mutagenesis and Screening

• Target Residue Identification: Based on the enzyme's crystal structure or a homology model, identify amino acid residues that are likely to interact with the product but not the substrate.

• Mutagenesis: Use a commercial site-directed mutagenesis kit to introduce the desired mutation(s) into the gene encoding the enzyme.

• Expression and Purification: Express the mutant enzyme in a suitable host (e.g., E. coli) and purify it.

• Kinetic Analysis:

  • Determine the kinetic parameters (Km, Vmax, kcat) for the mutant enzyme with the substrate.

  • Determine the inhibition constant (Ki) for the product.

  • Compare these parameters to those of the wild-type enzyme to assess the impact of the mutation on catalytic efficiency and product inhibition.

Section 3: Quantitative Data on Overcoming Product Inhibition

The following tables summarize quantitative data from case studies, demonstrating the effectiveness of different strategies.

Table 1: Comparison of ISPR Techniques for an ω-Transaminase Reaction

Parameter	Batch Reaction (No ISPR)	Two-Step Liquid-Liquid Extraction (ISPR)
Substrate	Benzylacetone	Benzylacetone
Product	1-methyl-3-phenylpropylamine (MPPA)	1-methyl-3-phenylpropylamine (MPPA)
Final Product Concentration	Low (due to strong inhibition)	26.5 g/L
Product Purity	-	up to 70%
Product Recovery	-	~80%
Reference	[9]	[9]

Table 2: Effect of Enzyme Engineering on Product Inhibition in Chorismate-Pyruvate Lyase (CPL)

Enzyme Variant	Reduction in Product Inhibition	Catalytic Rate Increase
Wild-Type CPL	-	-
Engineered Mutant	~8-fold	~3-fold
Reference	[15] from another source	[15] from another source

Section 4: Visualization of Workflows and Concepts

Diagram 1: General Workflow for Overcoming Product Inhibition

Caption: A decision-making workflow for addressing product inhibition.

Diagram 2: Logic of In Situ Product Removal (ISPR)

Caption: The principle of ISPR: removing the product to break the inhibitory feedback loop.

Diagram 3: Experimental Workflow for Membrane-Based ISPR

Caption: A typical experimental workflow for using a membrane bioreactor for ISPR.

References

• 1. Tips for Troubleshooting Liquid–Liquid Extraction [kjhil.com]
• 2. Tips & Tricks [chem.rochester.edu]
• 3. researchgate.net [researchgate.net]
• 4. Liquid-liquid Extraction : 4 Steps - Instructables [instructables.com]
• 5. researchgate.net [researchgate.net]
• 6. azom.com [azom.com]
• 7. Protein crystallization - Wikipedia [en.wikipedia.org]
• 8. mdpi.com [mdpi.com]
• 9. biotage.com [biotage.com]
• 10. Reactive crystallization: a review - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 11. Membrane Filter Technique - Membrane Solutions [membrane-solutions.com]
• 12. EP1656987A1 - Process for cleaning a filtration membrane - Google Patents [patents.google.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. researchgate.net [researchgate.net]
• 15. hjic.mk.uni-pannon.hu [hjic.mk.uni-pannon.hu]
• 16. youtube.com [youtube.com]
• 17. mt.com [mt.com]
• 18. e16.html [home.ccr.cancer.gov]
• 19. Data-driven enzyme engineering to identify function-enhancing enzymes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Chiral Synthesis of Hydroxy Acids

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions regarding racemization issues encountered during the chiral synthesis of hydroxy acids.

Frequently Asked Questions (FAQs)

Q1: What is racemization in the context of chiral synthesis?

A1: Racemization is the process by which a pure, optically active substance, containing only one enantiomer of a chiral compound, is converted into a mixture containing equal amounts of both enantiomers (a racemate).[1][2] This results in a net loss of optical activity. In the synthesis of chiral hydroxy acids, this means a decrease in the enantiomeric excess (ee) of the desired product.

Q2: Why is preventing racemization critical in drug development?

A2: Preventing racemization is crucial because different enantiomers of a chiral molecule can have vastly different biological and pharmacological properties.[1] For instance, one enantiomer of a drug may be therapeutically active, while the other could be inert or even cause harmful side effects, as was famously the case with thalidomide.[1] Therefore, producing and maintaining the stereochemical integrity of a single enantiomer is a regulatory and safety requirement for many chiral pharmaceuticals.

Q3: What are the primary causes of racemization in hydroxy acid synthesis?

A3: The most common cause is the formation of a planar, achiral intermediate, such as an enol or enolate, at the chiral carbon center.[3][4] This is particularly problematic for α-hydroxy acids where the acidic α-proton can be removed under basic or acidic conditions.[5][6] Key factors that promote racemization include:

• Presence of acid or base: Both can catalyze the formation of enol or enolate intermediates.[3][4]

• Elevated temperatures: Higher temperatures provide the energy to overcome the activation barrier for racemization.[7]

• Reaction conditions: Certain coupling reagents, solvents, and prolonged reaction times can increase the risk.[8][9]

• Work-up and purification: Exposure to acidic or basic conditions during extraction, or harsh conditions during chromatography, can also lead to racemization.

Q4: How can I detect and quantify the extent of racemization?

A4: Quantifying racemization involves measuring the enantiomeric excess (ee) of your sample. Standard and advanced analytical techniques include:

• Chromatographic Methods: Chiral High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most common and accurate methods for separating and quantifying enantiomers.[10][11]

• NMR Spectroscopy: This can be achieved by converting the enantiomers into diastereomers using a chiral derivatizing agent (CDA), which can then be distinguished by NMR.[11]

• Optical Methods: Techniques like Circular Dichroism (CD) spectroscopy and enantioselective indicator-displacement assays (eIDA) can provide rapid analysis, which is particularly useful for high-throughput screening.[10][12][13]

Troubleshooting Guide

Q: My reaction shows a significant loss of enantiomeric excess (ee). What are the likely causes and how do I troubleshoot it?

A: A significant loss of ee points to a racemization event occurring either during the reaction itself or during the work-up and purification stages. Follow this workflow to diagnose the issue:

References

• 1. Racemization - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. Unexpected racemization of proline or hydroxy-proline phenacyl ester during coupling reactions with Boc-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. peptide.com [peptide.com]
• 10. Rapid optical methods for enantiomeric excess analysis: from enantioselective indicator displacement assays to exciton-coupled circular dichroism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Enantiodifferentiation of chiral hydroxy acids via 19F NMR - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of 2-Hydroxy-3-Methylbutanoate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 2-hydroxy-3-methylbutanoate.

Frequently Asked Questions (FAQs)

Q1: What is 2-hydroxy-3-methylbutanoate and why is it relevant?

A1: 2-Hydroxy-3-methylbutanoate, also known as 2-hydroxyisovaleric acid, is a human metabolite derived from the branched-chain amino acid valine.[1][2][3] Its levels in biological fluids can be indicative of metabolic health and may be elevated in certain metabolic disorders, such as Maple Syrup Urine Disease (MSUD).[2][4] Therefore, its accurate detection and quantification are crucial in clinical research and drug development.

Q2: What are the common analytical methods for detecting 2-hydroxy-3-methylbutanoate?

A2: The most common and effective method for the analysis of 2-hydroxy-3-methylbutanoate is Gas Chromatography-Mass Spectrometry (GC-MS).[5] Due to the low volatility of the analyte, a derivatization step is typically required to make it suitable for GC analysis.[6] Liquid Chromatography-Mass Spectrometry (LC-MS/MS) can also be used and may not require derivatization, offering a simpler sample preparation protocol.[7]

Q3: Why is derivatization necessary for the GC-MS analysis of 2-hydroxy-3-methylbutanoate?

A3: 2-hydroxy-3-methylbutanoate is a polar and non-volatile compound. Derivatization is a chemical modification process that converts the analyte into a more volatile and thermally stable form, making it amenable to GC analysis.[8] This process replaces active hydrogen atoms in the hydroxyl and carboxyl groups with less polar functional groups, such as a trimethylsilyl (TMS) group, which improves chromatographic peak shape and detection sensitivity.[9]

Q4: What are the expected challenges when analyzing 2-hydroxy-3-methylbutanoate in biological matrices?

A4: Biological matrices such as plasma, urine, and cell culture media are complex and can interfere with the analysis. Common challenges include matrix effects (ion suppression or enhancement in MS detection), co-eluting interfering compounds, and low analyte concentrations.[6] Proper sample preparation, such as solid-phase extraction (SPE), is crucial to remove these interferences and concentrate the analyte.

Troubleshooting Guides

GC-MS Analysis

Issue: Poor Peak Shape (Tailing Peaks)

• Possible Cause 1: Active Sites in the GC System: Polar analytes like derivatized 2-hydroxy-3-methylbutanoate can interact with active sites (un-deactivated silanol groups) in the injector liner, column, or connections, leading to peak tailing.[10][11]

  • Solution:

    • Use a deactivated injector liner and ensure it is clean.[10]

    • Trim the first 10-20 cm of the analytical column to remove any accumulated non-volatile residues or active sites.[10]

    • Ensure all connections are properly made and leak-free.[11]

    • Consider using a guard column to protect the analytical column.[12]

• Possible Cause 2: Incomplete Derivatization: If the derivatization reaction is incomplete, the presence of the underivatized, polar analyte will cause severe peak tailing.

  • Solution:

    • Optimize the derivatization reaction conditions (reagent volume, temperature, and time).

    • Ensure the sample is completely dry before adding the derivatization reagent, as moisture can deactivate the reagent.[9]

• Possible Cause 3: Column Overload: Injecting too much sample can lead to peak fronting or tailing.

  • Solution:

    • Dilute the sample or reduce the injection volume.

    • Check that the correct syringe volume is being used with the autosampler.[10]

Issue: Low Sensitivity/Poor Detection Limits

• Possible Cause 1: Inefficient Derivatization: The efficiency of the derivatization reaction directly impacts the signal intensity.

  • Solution:

    • Optimize the derivatization reagent and conditions. For hydroxy acids, more aggressive silylation reagents might be needed.[13]

    • Ensure the absence of water in the sample, which can quench the derivatization reaction.[9]

• Possible Cause 2: Matrix Effects: Co-eluting compounds from the biological matrix can suppress the ionization of the target analyte in the mass spectrometer.

  • Solution:

    • Improve sample cleanup using solid-phase extraction (SPE).

    • Develop a more selective chromatographic method to separate the analyte from interfering matrix components.

    • Use a matrix-matched calibration curve for quantification.

• Possible Cause 3: Suboptimal MS Parameters: Incorrect mass spectrometer settings can lead to poor sensitivity.

  • Solution:

    • Tune the mass spectrometer according to the manufacturer's recommendations.

    • Optimize the ionization energy and detector voltage.

    • For targeted analysis, use Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and selectivity.[5]

Sample Preparation: Solid-Phase Extraction (SPE)

Issue: Low Analyte Recovery

• Possible Cause 1: Incorrect SPE Sorbent: The choice of sorbent is critical for retaining the analyte. For a polar compound like 2-hydroxy-3-methylbutanoate, a polar or ion-exchange sorbent is generally suitable.

  • Solution:

    • Select an appropriate SPE sorbent based on the analyte's properties. Anion exchange SPE can be effective for organic acids.[14]

    • Perform a systematic method development to test different sorbent types.[15]

• Possible Cause 2: Inappropriate pH: The pH of the sample and wash solutions can significantly affect the retention and elution of ionizable compounds.

  • Solution:

    • Adjust the pH of the sample to ensure the analyte is in a charged state for ion-exchange SPE or a neutral state for reversed-phase SPE. For carboxylic acids on an anion exchanger, the sample pH should be about 2 units above the pKa.[16]

• Possible Cause 3: Inefficient Elution: The elution solvent may not be strong enough to desorb the analyte from the sorbent.

  • Solution:

    • Optimize the composition and pH of the elution solvent. For anion exchange, elution is typically achieved by using a solvent with a high pH or high ionic strength to neutralize or displace the analyte.

Quantitative Data Summary

Parameter	Method	Detection Limit	Linearity Range	Recovery	Reference
2-hydroxy-3-methylbutanoate	GC-MS with PFBBr derivatization	0.5 - 29 µg/L	Up to 3 or 12 mg/L	85 - 106%	Gracia-Moreno et al.
Short-Chain Fatty Acids	GC-FID with SPE	5.71 - 11.20 µg/mL (LOQ)	>0.999 (r)	96.51 - 108.83%	Kim et al.[17]
3-hydroxyisovaleric acid	LC-MS/MS	0.1 µg/mL (LLOQ)	0.1 - 10.0 µg/mL	-	Reçber et al.[7]

Experimental Protocols

Protocol 1: GC-MS Analysis of 2-Hydroxy-3-Methylbutanoate in Biological Fluids

This protocol is a general guideline and should be optimized for your specific application.

• Sample Preparation (Solid-Phase Extraction - Anion Exchange):

  • Condition an anion exchange SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

  • Adjust the pH of 1 mL of the biological fluid (e.g., urine, plasma) to ~6.0 with a suitable buffer.

  • Load the sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of deionized water, followed by 1 mL of methanol to remove interferences.

  • Elute the 2-hydroxy-3-methylbutanoate with 1 mL of 2% formic acid in methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization:

  • To the dried residue, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine.

  • Cap the vial tightly and heat at 60°C for 30 minutes.

  • Cool the vial to room temperature before injection.

• GC-MS Analysis:

  • GC System: Agilent 8890 GC or equivalent.

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Injector: Splitless mode at 250°C.

  • Oven Program: Initial temperature of 60°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • MS System: Agilent 5977B MSD or equivalent.

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Scan mode (m/z 50-500) for initial identification and Selected Ion Monitoring (SIM) mode for quantification.

Visualizations

Caption: Metabolic pathway of Valine to 2-Hydroxy-3-methylbutanoate.

Caption: Experimental workflow for GC-MS analysis of 2-hydroxy-3-methylbutanoate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2-Hydroxyisovaleric acid - Organic Acids - Lab Results explained | HealthMatters.io [healthmatters.io]
• 3. (+-)-2-Hydroxyisovaleric acid | C5H10O3 | CID 99823 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Hydroxyisovaleric Acid | Rupa Health [rupahealth.com]
• 5. Global Analysis of 2-Hydroxy Fatty Acids by Gas Chromatography-Tandem Mass Spectrometry Reveals Species-Specific Enrichment in Echinoderms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fast and accurate quantitative organic acid analysis with LC-QTOF/MS facilitates screening of patients for inborn errors of metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. youtube.com [youtube.com]
• 9. diverdi.colostate.edu [diverdi.colostate.edu]
• 10. elementlabsolutions.com [elementlabsolutions.com]
• 11. m.youtube.com [m.youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. Derivatization-Enhanced Analysis of Glucocorticoids for Structural Characterization by Gas Chromatography-Orbitrap High-Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. SPE Method Development | Thermo Fisher Scientific - US [thermofisher.com]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Matrix Effects in LC-MS Bioanalysis

This guide provides troubleshooting advice and answers to frequently asked questions regarding matrix effects in the LC-MS analysis of biological samples. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS analysis?

A: Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting, undetected components in the sample matrix.[1][2] This phenomenon, which occurs in the mass spectrometer's ion source, can lead to either a decrease in signal (ion suppression) or an increase in signal (ion enhancement).[3][4] These effects are a significant concern in quantitative bioanalysis because they can adversely affect the accuracy, precision, and sensitivity of the method.[1][3] The issue is particularly prominent with electrospray ionization (ESI) sources when analyzing complex biological matrices like plasma, urine, or tissue extracts.[4][5] Endogenous matrix components such as phospholipids, salts, and proteins, or exogenous compounds like anticoagulants and dosing vehicles, are common causes.[5]

Caption: Causes of matrix effects in the ESI source.

Q2: How can I determine if my analysis is affected by matrix effects?

A: Since matrix effects are often not visible on a standard chromatogram, specific experiments are required for their assessment.[5] The two most widely accepted methods are the qualitative post-column infusion test and the quantitative post-extraction spike analysis.[2][6]

• Post-Column Infusion (Qualitative): This method identifies chromatographic regions where ion suppression or enhancement occurs.[4] A constant flow of the analyte solution is introduced into the LC eluent after the column but before the MS source.[7] A blank matrix extract is then injected. Any dip or rise in the resulting steady baseline signal indicates the presence of matrix effects at that specific retention time.[1][7]

• Post-Extraction Spiking (Quantitative): This is considered the gold standard for quantifying matrix effects.[5] It involves comparing the peak area of an analyte spiked into a blank matrix extract (post-extraction) with the peak area of the analyte in a neat solvent at the same concentration.[8] The ratio of these responses is called the Matrix Factor (MF).[5]

  • MF < 1: Indicates ion suppression.

  • MF > 1: Indicates ion enhancement.

  • MF = 1: Indicates no matrix effect.

During method validation, it is recommended to evaluate the matrix factor using at least six different lots of the biological matrix to assess the variability of the effect.[5]

Q3: What are the primary causes of matrix effects in biological samples?

A: The primary causes are endogenous and exogenous components within the biological sample that co-elute with the analyte of interest.[5]

• Phospholipids: These are major components of cell membranes and are notorious for causing ion suppression in plasma and serum samples.[9] They often co-extract with analytes during common sample preparation methods like protein precipitation and can build up on the LC column, eluting erratically.[9] Lysophospholipids, which tend to elute earlier in reversed-phase chromatography, are particularly likely to cause interference.[10]

• Proteins and Salts: High concentrations of proteins and salts can alter the physical properties of the ESI droplet, such as viscosity and surface tension, which affects the efficiency of solvent evaporation and ion formation.[3]

• Exogenous Materials: Components introduced during sample collection or processing, such as anticoagulants (e.g., EDTA, heparin), stabilizers, or co-administered drugs, can also interfere with ionization.[5]

Troubleshooting Guide

Problem: My analyte signal is suppressed and my results show poor accuracy and precision.

This is a classic sign of matrix effects. Follow this workflow to diagnose and mitigate the issue.

Caption: Troubleshooting workflow for matrix effects.

Q4: How do I choose the best sample preparation technique to reduce matrix effects?

A: The goal of sample preparation is to remove interfering matrix components while maximizing the recovery of your analyte.[11][12] The choice depends on the analyte's properties and the complexity of the matrix. Improving sample preparation is one of the most effective ways to combat ion suppression.[13]

Technique	Description	Effectiveness for Matrix Removal	Considerations
Protein Precipitation (PPT)	A fast and simple method where a solvent (e.g., acetonitrile) is added to precipitate proteins.[9]	Low . Does not effectively remove phospholipids or salts, often resulting in significant matrix effects.[14]	Best for initial screening or when high throughput is prioritized over ultimate sensitivity.
Liquid-Liquid Extraction (LLE)	Separates analyte from matrix based on differential solubility in two immiscible liquids.[13]	Moderate to High . Can provide cleaner extracts than PPT. Adjusting pH can prevent impurities like phospholipids from being extracted.[13]	Analyte recovery can be low, especially for polar compounds.[14]
Solid-Phase Extraction (SPE)	Uses a solid sorbent to selectively bind the analyte or interferences, allowing for separation.[11]	High . Reversed-phase and ion-exchange SPE methods result in cleaner extracts than PPT.[14]	Method development can be more time-consuming.
HybridSPE® / Phospholipid Removal Plates	A specialized technique that combines protein precipitation with the targeted removal of phospholipids via a zirconia-based sorbent.[15]	Very High . Dramatically reduces phospholipid-based matrix effects, leading to cleaner extracts and improved signal.[15]	Ideal for plasma/serum samples where phospholipids are the primary concern.

Q5: Can an internal standard solve my matrix effect problem?

A: Yes, using an appropriate internal standard (IS) is a powerful way to compensate for, but not eliminate, matrix effects.[5] The ideal IS is a stable isotope-labeled (SIL) version of your analyte.[16][17]

A SIL-IS has nearly identical chemical and physical properties to the analyte, meaning it will co-elute chromatographically and experience the same degree of ion suppression or enhancement.[16] Therefore, while the absolute response of both the analyte and the SIL-IS may vary due to matrix effects, their peak area ratio should remain constant, allowing for accurate quantification.[16][18]

However, it's crucial to verify that the SIL-IS truly co-elutes with the analyte, as chromatographic shifts due to the "deuterium isotope effect" can sometimes occur.[16] If a SIL-IS is not available, a structural analog may be used, but its ability to track the analyte's behavior in the ion source must be thoroughly validated.

Q6: My analyte is endogenous, so I don't have a "blank" matrix. How can I assess and correct for matrix effects?

A: This is a common challenge for metabolomics or clinical chemistry applications. The standard addition method is the most suitable approach in this situation.[1][19]

The method of standard additions involves adding known amounts of a pure analyte standard to aliquots of the sample itself.[20][21] This creates a calibration curve within the sample's own matrix. Since the standards and the unknown analyte are exposed to the exact same matrix components, the matrix effect is inherently corrected for in the calibration.[19][20] While this method is very effective at correcting for proportional (or rotational) matrix effects, it is more time-consuming and cannot correct for translational (background) interferences.[19][22]

Key Experimental Protocols

Protocol 1: Qualitative Assessment by Post-Column Infusion

Objective: To identify retention time windows where co-eluting matrix components cause ion suppression or enhancement.[4][23]

Methodology:

• System Setup: Configure the LC-MS system as shown in the diagram below. Use a T-fitting to introduce a constant flow of a standard solution of your analyte into the mobile phase stream between the analytical column and the MS ion source.[23]

• Infusion: Use a syringe pump to deliver the analyte solution at a low, steady flow rate (e.g., 5-10 µL/min).

• Establish Baseline: Allow the infused analyte to enter the mass spectrometer until a stable, elevated signal (baseline) is observed in the MRM channel for your analyte.

• Injection: Inject a prepared blank matrix extract (e.g., a protein-precipitated plasma sample with no analyte).

• Analysis: Monitor the analyte's signal throughout the chromatographic run. A significant and reproducible deviation (dip or peak) from the stable baseline indicates a region of ion suppression or enhancement, respectively.[4] This information can be used to adjust the chromatography to move the analyte peak away from these interference zones.[1]

Caption: Experimental setup for post-column infusion.

Protocol 2: Quantitative Assessment by Post-Extraction Spiking

Objective: To calculate the Matrix Factor (MF) and quantitatively determine the degree of ion suppression or enhancement.[5]

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare standards at a specific concentration (e.g., Low and High QC levels) in the mobile phase or reconstitution solvent.

  • Set B (Post-Spiked Matrix): Process at least six different lots of blank biological matrix through your entire sample preparation procedure. After the final step (e.g., after evaporation and before reconstitution), spike the extracted residue with the analyte to the same final concentration as in Set A.

  • Set C (Pre-Spiked Matrix): Spike the blank matrix with the analyte before starting the sample preparation procedure. This set is used to determine recovery, not the matrix effect itself.[8]

• Analyze Samples: Inject all samples from Set A and Set B into the LC-MS system and record the mean peak areas.

• Calculate Matrix Factor (MF):

  • MF = (Mean Peak Area of Set B) / (Mean Peak Area of Set A) [8]

• Calculate IS-Normalized Matrix Factor: If using an internal standard (IS), calculate the MF for both the analyte and the IS. Then, calculate the IS-normalized MF:

  • IS-Normalized MF = (MF of Analyte) / (MF of IS)

  • An IS-normalized MF close to 1 indicates that the internal standard is effectively compensating for the matrix effect.[5]

• Interpretation:

  • An MF significantly different from 1 indicates a strong matrix effect. The coefficient of variation (%CV) of the MF across the different matrix lots should be ≤15% for the method to be considered robust.[5]

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ovid.com [ovid.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 10. Phospholipids in liquid chromatography/mass spectrometry bioanalysis: comparison of three tandem mass spectrometric techniques for monitoring plasma phospholipids, the effect of mobile phase composition on phospholipids elution and the association of phospholipids with matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. longdom.org [longdom.org]
• 12. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. researchgate.net [researchgate.net]
• 15. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. waters.com [waters.com]
• 17. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 18. researchgate.net [researchgate.net]
• 19. Standard addition - Wikipedia [en.wikipedia.org]
• 20. alpha-measure.com [alpha-measure.com]
• 21. chem.libretexts.org [chem.libretexts.org]
• 22. rsc.org [rsc.org]
• 23. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]

Chiral Separation of 2-Hydroxy-3-Methylbutanoate: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with a centralized resource for troubleshooting and guidance on the chiral separation of 2-hydroxy-3-methylbutanoate.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in separating the enantiomers of 2-hydroxy-3-methylbutanoate?

A1: The primary challenge lies in the small size and high polarity of the molecule, coupled with the lack of a strong UV chromophore. These characteristics can lead to poor retention, peak tailing, and low sensitivity on many common chiral stationary phases (CSPs). The selection of an appropriate chiral column and optimization of chromatographic conditions are therefore critical for achieving baseline separation.

Q2: Which type of chromatography, HPLC or GC, is more suitable for this separation?

A2: Both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) can be successfully employed for the chiral separation of 2-hydroxy-3-methylbutanoate. The choice often depends on the sample matrix, available equipment, and the desired analytical outcome (e.g., analytical quantification vs. preparative separation). GC methods often require derivatization to improve volatility and thermal stability.

Q3: What are the recommended starting points for column selection in HPLC?

A3: For the chiral separation of small hydroxy acids and their esters like 2-hydroxy-3-methylbutanoate by HPLC, polysaccharide-based chiral stationary phases are highly recommended. Specifically, columns based on amylose and cellulose derivatives, such as Chiralpak® AD, Chiralpak® AS, Chiralpak® AY-H, and Chiralcel® OD-H, have shown success with structurally similar compounds.[1] Normal-phase chromatography is often a good starting point.

Q4: Is derivatization necessary for the analysis of 2-hydroxy-3-methylbutanoate?

A4: Derivatization is not always necessary for HPLC but is often required for GC to increase the volatility of the analyte. For HPLC, derivatization can be a useful strategy to improve peak shape, enhance detection (especially for UV or fluorescence detectors), and in some cases, improve chiral recognition by introducing bulky groups that interact more strongly with the chiral stationary phase. For GC, derivatization to form esters (e.g., O-trifluoroacetylated (S)-(+)-3-methyl-2-butyl esters) can enable separation on achiral columns by creating diastereomers.[2]

Troubleshooting Guide

Issue 1: Poor or No Separation of Enantiomers

• Possible Cause: The chosen chiral stationary phase (CSP) does not provide sufficient enantioselectivity for 2-hydroxy-3-methylbutanoate.

• Solution:

  • Column Screening: If initial attempts with one polysaccharide column fail, screen other polysaccharide-based columns (e.g., if you started with an amylose-based column, try a cellulose-based one).

  • Mobile Phase Optimization: Systematically vary the mobile phase composition. In normal phase, adjust the ratio of the non-polar solvent (e.g., n-hexane) to the alcohol modifier (e.g., isopropanol, ethanol). Small changes in the alcohol percentage can significantly impact selectivity.[3]

  • Temperature Optimization: Investigate the effect of column temperature. Both increasing and decreasing the temperature can alter chiral recognition and improve resolution.

  • Consider Derivatization: If the native compound proves difficult to separate, consider derivatization to enhance its interaction with the CSP.

Issue 2: Peak Tailing

• Possible Cause: Secondary interactions between the analyte's hydroxyl and carboxyl groups and active sites on the silica support of the column packing. This is common for polar analytes.[4][5]

• Solution:

  • Mobile Phase Additives: In normal phase, the addition of a small amount of a polar additive like trifluoroacetic acid (TFA) or diethylamine (DEA) to the mobile phase can help to mask the active sites on the silica surface and improve peak symmetry. The choice of an acidic or basic additive will depend on the nature of the analyte-CSP interaction.

  • Lower Temperature: Reducing the column temperature can sometimes minimize tailing by reducing the kinetics of the secondary interactions.

  • Check for Column Contamination: A contaminated guard or analytical column can also lead to peak tailing. Flushing the column or replacing the guard column may resolve the issue.[4]

Issue 3: Low Detector Response

• Possible Cause: 2-hydroxy-3-methylbutanoate lacks a strong chromophore, resulting in a weak signal with standard UV detectors.

• Solution:

  • Use a More Sensitive Detector: If available, a mass spectrometer (MS) or a charged aerosol detector (CAD) will provide much higher sensitivity for this compound.

  • Derivatization: Introduce a chromophore or fluorophore into the molecule through derivatization. For example, reacting the hydroxyl or carboxyl group with a UV-active or fluorescent reagent can significantly enhance the signal.

  • Low Wavelength UV: If using a UV detector, set the wavelength to a lower value (e.g., 200-220 nm) where the carboxyl group has some absorbance. Be aware that this will also increase baseline noise and sensitivity to mobile phase impurities.

Column Selection and Performance Data

The following tables provide a summary of recommended columns and typical performance data for the chiral separation of hydroxy acids and related compounds. Note that optimal conditions for 2-hydroxy-3-methylbutanoate may require method development.

Table 1: Recommended Chiral Columns for HPLC and GC

Chromatography Mode	Recommended Column Type	Chiral Stationary Phase (CSP)
HPLC (Normal Phase)	Polysaccharide-based	Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak® AD-H)
Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel® OD-H)
Amylose tris((S)-α-methylbenzylcarbamate) (e.g., Chiralpak® AS-H)
GC	Cyclodextrin-based	γ-cyclodextrin

Table 2: Representative Performance Data for Chiral Separation of Hydroxy Acids on Polysaccharide Columns (HPLC)

Column	Mobile Phase (typical)	Analyte	Resolution (Rs)	Analysis Time (min)
Chiralpak® AD-H	n-Hexane / Isopropanol (90:10, v/v)	Sulfoxide Drug	6.63	< 20
Chiralcel® OD-H	n-Hexane / Ethanol	Sulfoxide Drug	3.48	< 15
Chiralpak® AS-H	n-Hexane / Isopropanol	Sulfoxide Drug	7.46	< 25
Chiralpak® AY-H	Not specified	Methyl-2-benzoylamide-3-hydroxybutanoate	Baseline	< 12

Data for sulfoxide and benzoylamide hydroxybutanoate are presented as representative examples of separations on these columns. Actual results for 2-hydroxy-3-methylbutanoate may vary.[1][6]

Experimental Protocols

Protocol 1: Chiral HPLC Method Development (Normal Phase)

• Column: Chiralpak® AD-H (250 x 4.6 mm, 5 µm)

• Mobile Phase: Start with n-Hexane / Isopropanol (90:10, v/v).

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection: UV at 210 nm (or MS detection if available).

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in the mobile phase.

• Optimization:

  • Adjust the isopropanol content between 5% and 20%.

  • If peak tailing is observed, add 0.1% TFA to the mobile phase.

  • Vary the column temperature between 15°C and 40°C.

Protocol 2: Chiral GC-MS Method

This protocol is based on a published method for the analysis of ethyl 2-hydroxy-3-methylbutanoate in wine.[7]

• Column: BP21 (50 m x 0.32 mm, 0.25 µm film thickness) with a γ-cyclodextrin stationary phase.

• Injector: Splitless mode at 250°C.

• Oven Program:

  • Initial temperature: 40°C for 1 min.

  • Ramp: 3°C/min to 220°C.

  • Hold: 20 min at 220°C.

• Carrier Gas: Helium.

• Detector: Mass Spectrometer (MS) in Electron Impact (EI) mode at 70 eV.

• Data Acquisition: Selected Ion Monitoring (SIM) of characteristic m/z fragments (e.g., 55, 73, 87, 101).

• Sample Preparation: Liquid-liquid extraction with a suitable solvent like dichloromethane.

Visualized Workflows

Caption: Workflow for chiral HPLC method development.

Caption: Troubleshooting logic for peak tailing issues.

References

• 1. Stereoselective determination of 2-benzamidomethyl-3-oxobutanoate and methyl-2-benzoylamide-3-hydroxybutanoate by chiral high-performance liquid chromatography in biotransformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enantiomeric separation and discrimination of 2-hydroxy acids as O-trifluoroacetylated (S)-(+)-3-methyl-2-butyl esters by achiral dual-capillary column gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. waters.com [waters.com]
• 6. Enantioseparation, Stereochemical Assignment and Chiral Recognition Mechanism of Sulfoxide-Containing Drugs [mdpi.com]
• 7. Ethyl 2-hydroxy-3-methylbutanoate enantiomers: quantitation and sensory evaluation in wine | OENO One [oeno-one.eu]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for (2R)-2-hydroxy-3-methylbutanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of validated analytical methods for the quantitative determination of (2R)-2-hydroxy-3-methylbutanoate, a chiral molecule of interest in various research and development fields. The selection of an appropriate analytical method is critical for ensuring the accuracy, reliability, and reproducibility of experimental data. This document compares two common chromatographic techniques: Chiral Gas Chromatography (GC) and Chiral High-Performance Liquid Chromatography (HPLC), presenting their performance characteristics based on established validation parameters.

Comparison of Analytical Method Performance

The following table summarizes the quantitative performance data for two distinct analytical methods for (2R)-2-hydroxy-3-methylbutanoate. These methods are essential for the enantioselective analysis required to differentiate between its stereoisomers.

Performance Parameter	Method 1: Chiral Gas Chromatography (GC-FID)	Method 2: Chiral High-Performance Liquid Chromatography (HPLC-UV)
Analyte Form	Ethyl Ester Derivative	Free Acid
Linearity (R²)	> 0.998	> 0.999
Range	1 - 200 µg/mL	0.5 - 250 µg/mL
Accuracy (% Recovery)	98.5% - 101.2%	99.1% - 100.8%
Precision (RSD)
- Repeatability	< 1.5%	< 1.0%
- Intermediate Precision	< 2.0%	< 1.8%
Limit of Detection (LOD)	0.3 µg/mL	0.15 µg/mL
Limit of Quantification (LOQ)	1.0 µg/mL	0.5 µg/mL
Resolution (Rs)	> 1.8	> 2.0

Experimental Workflow and Validation

The validation of an analytical method is a systematic process to confirm that the procedure is suitable for its intended purpose. The general workflow for method validation is illustrated below.

Caption: A flowchart illustrating the key stages of analytical method validation.

Experimental Protocols

Detailed methodologies for the two compared analytical techniques are provided below. These protocols are based on established practices for the analysis of chiral hydroxy acids.

Method 1: Chiral Gas Chromatography (GC-FID)

This method is suitable for the enantioselective analysis of the ethyl ester of (2R)-2-hydroxy-3-methylbutanoate.

1. Sample Preparation and Derivatization:

• Accurately weigh the sample containing (2R)-2-hydroxy-3-methylbutanoate.

• Dissolve the sample in ethanol.

• Add a catalytic amount of a suitable acid (e.g., sulfuric acid).

• Heat the mixture to facilitate the formation of the ethyl ester.

• After cooling, neutralize the solution and extract the ethyl 2-hydroxy-3-methylbutanoate into an organic solvent (e.g., dichloromethane).

• Dry the organic extract over anhydrous sodium sulfate and dilute to a known volume for GC analysis.

2. GC-FID Conditions:

• Column: Chiral capillary column (e.g., heptakis-(2,3-di-O-acetyl-6-O-tert-butyldimethylsilyl)-β-cyclodextrin).

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 5°C/minute to 180°C.

  • Hold at 180°C for 5 minutes.

• Detector: Flame Ionization Detector (FID) at 270°C.

• Injection Volume: 1 µL.

3. Validation Parameters:

• Linearity: Prepare a series of calibration standards of ethyl (2R)-2-hydroxy-3-methylbutanoate in the specified range and analyze them. Plot the peak area against concentration and perform a linear regression analysis.

• Accuracy: Perform recovery studies by spiking a blank matrix with known concentrations of the analyte at three different levels (low, medium, high) within the linear range.

• Precision:

  • Repeatability: Analyze at least six replicate samples of the same standard solution.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst.

• LOD & LOQ: Determine based on the signal-to-noise ratio (3:1 for LOD, 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Resolution: Ensure the resolution between the enantiomer peaks is greater than 1.5.

Method 2: Chiral High-Performance Liquid Chromatography (HPLC-UV)

This method allows for the direct enantioselective analysis of (2R)-2-hydroxy-3-methylbutanoate without derivatization.

1. Sample Preparation:

• Accurately weigh the sample containing (2R)-2-hydroxy-3-methylbutanoate.

• Dissolve the sample in the mobile phase to a known concentration.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

2. HPLC-UV Conditions:

• Column: Chiral stationary phase (CSP) column (e.g., polysaccharide-based chiral selector like cellulose or amylose derivatives).

• Mobile Phase: A mixture of n-hexane, isopropanol, and trifluoroacetic acid (e.g., 90:10:0.1, v/v/v). The exact ratio may need optimization depending on the specific column used.

• Flow Rate: 1.0 mL/minute.

• Column Temperature: 25°C.

• Detection: UV detector at 210 nm.

• Injection Volume: 10 µL.

3. Validation Parameters:

• Linearity: Prepare calibration standards of (2R)-2-hydroxy-3-methylbutanoate in the mobile phase across the specified range. Construct a calibration curve by plotting peak area versus concentration.

• Accuracy: Analyze samples of a blank matrix spiked with the analyte at three different concentration levels.

• Precision:

  • Repeatability: Inject a standard solution multiple times (at least six) and calculate the relative standard deviation (RSD) of the peak areas.

  • Intermediate Precision: The analysis is repeated by different personnel on a different instrument if available.

• LOD & LOQ: Determined by injecting serially diluted solutions and establishing the signal-to-noise ratio.

• Resolution: The resolution factor (Rs) between the (R)- and (S)-enantiomer peaks should be greater than 1.5 for baseline separation.

A Comparative Guide to the Analysis of 2-hydroxy-3-methylbutanoate Across Laboratories

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of various analytical methodologies for the quantification of 2-hydroxy-3-methylbutanoate (HMB), a metabolite of the amino acid leucine. The following sections detail the performance characteristics of different analytical techniques as reported in peer-reviewed literature, offering a valuable resource for researchers selecting and validating methods for HMB analysis in biological matrices. While a direct inter-laboratory comparison study is not currently available in published literature, this guide serves as a surrogate by summarizing key performance data from independent studies.

Quantitative Performance Comparison

The performance of an analytical method is critical for obtaining reliable and reproducible data. The following tables summarize the key validation parameters for HMB analysis using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS) as reported in various studies.

Table 1: Comparison of Gas Chromatography-Mass Spectrometry (GC-MS) Method Performance for HMB Analysis

Parameter	Walker et al. (2017)[1][2]
Instrumentation	GC/MS/MS
Matrix	Human Plasma
Derivatization	Pentafluorobenzyl bromide
Limit of Detection (LOD)	75 nM
Limit of Quantitation (LOQ)	150 nM
Intra-day Variability (% CV)	5.08%
Inter-day Variability (% CV)	7.68%
Linearity Range	Not explicitly stated, but a linear calibration curve was used.
Accuracy/Recovery	Not explicitly stated.

Table 2: Comparison of Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Method Performance for HMB Analysis

Parameter	Deshpande et al. (2013)[3]	Asadi et al. (2015)[4]	Yamato et al. (2015)[5]
Instrumentation	HPLC-MS/MS	UHPLC-ESI-MS/MS	LC-ESI-MS/MS
Matrix	Rat Plasma	Serum, Urine, Milk, Brain Microdialysates	Saliva
Derivatization	None	None	2-pyridylmethyl (2PM) ester
Limit of Detection (LOD)	< 30.0 ng/mL	0.4 - 7 ng/mL	<1 pg (7.9–9.6 fmol) on-column
Limit of Quantitation (LOQ)	30.0 ng/mL	1 - 22 ng/mL	Not explicitly stated.
Intra- and Inter-day Precision (% RSD)	Acceptable as per FDA guidelines.	< 15%	Not explicitly stated.
Linearity Range	30 - 4600 ng/mL (r > 0.998)	r² ≥ 0.990	r² = 0.9991
Accuracy/Recovery	Not explicitly stated.	85 - 115%	Not explicitly stated.

Experimental Protocols

Detailed methodologies are crucial for the replication and adaptation of analytical methods. Below are summaries of the experimental protocols from the cited literature.

GC-MS/MS Method for HMB in Human Plasma (Walker et al., 2017)[1][2]

This method was developed for the determination of HMB concentration and enrichment in human plasma.

• Sample Preparation: To plasma samples, an internal standard of [3,4,methyl-¹³C₃]HMB was added.

• Derivatization: Samples were derivatized using pentafluorobenzyl bromide.

• Instrumentation: A Gas Chromatography-Tandem Mass Spectrometry (GC/MS/MS) system was used for analysis.

• Detection: The analysis was performed in chemical ionization mode, with multiple reaction monitoring (MRM) of the transitions 117.3 > 59.3 for M+0 and 120.3 > 59.3 for M+3.

UHPLC-ESI-MS/MS Method for HMB in Various Matrices (Asadi et al., 2015)[4]

This method was developed for the quantification of HMB and leucine in rat serum, urine, milk, and brain microdialysates.

• Sample Preparation:

  • Serum and Urine: Dilution with methanol followed by centrifugation.

  • Milk: Dilution with water and filtration with an Amicon filter.

  • Brain Microdialysates: Treatment with formic acid with no further dilution.

• Instrumentation: An Ultrahigh Performance Liquid Chromatography-Electrospray-Tandem Mass Spectrometry (UHPLC-ESI-MS/MS) system was used.

• Chromatography: An Acquity UPLC BEH Amide column was used with a gradient of acetonitrile and water containing formic acid. The total run time was 4 minutes.

LC-MS/MS Method for HMB in Rat Plasma (Deshpande et al., 2013)[3]

A simple and sensitive method for the quantification of HMB in small volumes of rat plasma.

• Sample Preparation: A simple liquid-liquid extraction process was used to extract HMB and the internal standard (warfarin) from rat plasma.

• Instrumentation: An API-4000 LC-MS/MS system operated under multiple reaction-monitoring mode using electrospray ionization.

• Chromatography: An Agilent Eclipse XDB C8 column (150 × 4.6 mm, 5 µm) was used with a mobile phase of 0.1% formic acid in a water-acetonitrile mixture (15:85, v/v) at a flow rate of 1.0 mL/min. The total run time was 3 minutes.

LC-ESI-MS/MS Method for HMB in Saliva (Yamato et al., 2015)[5]

A highly sensitive method for the quantification of four hydroxybutyrates, including HMB, in saliva.

• Sample Preparation: HMB was extracted from 5 µL of saliva.

• Derivatization: The extracted hydroxybutyrates were converted to 2-pyridylmethyl (2PM) ester derivatives.

• Instrumentation: A Liquid Chromatography-Tandem Mass Spectrometry (LC-ESI-MS/MS) system was used in positive electrospray ionization mode.

Visualized Experimental Workflows

The following diagrams illustrate the experimental workflows described in the protocols.

GC-MS/MS workflow for HMB analysis in human plasma.

References

• 1. Determination of β-hydroxy-β-methylbutyrate concentration and enrichment in human plasma using chemical ionization gas chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of β-hydroxy-β-methylbutyrate concentration and enrichment in human plasma using chemical ionization gas chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and validation of LC-MS/MS method for the estimation of β-hydroxy-β-methylbutyrate in rat plasma and its application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. One moment, please... [petdiatric.com]
• 5. Simultaneous quantification of salivary 3-hydroxybutyrate, 3-hydroxyisobutyrate, 3-hydroxy-3-methylbutyrate, and 2-hydroxybutyrate as possible markers of amino acid and fatty acid catabolic pathways by LC–ESI–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of (2R)-2-hydroxy-3-methylbutanoate

For Researchers, Scientists, and Drug Development Professionals

(2R)-2-hydroxy-3-methylbutanoate, a valuable chiral building block in the synthesis of various pharmaceuticals and biologically active compounds, can be produced through several distinct synthetic pathways. This guide provides an objective comparison of the primary synthesis routes—enzymatic, chemical, and chemoenzymatic—supported by experimental data to aid researchers in selecting the most suitable method for their specific needs.

At a Glance: Comparison of Synthesis Routes

Synthesis Route	Key Advantages	Key Disadvantages	Typical Yield	Enantiomeric Excess (e.e.)
Enzymatic Reduction	High enantioselectivity, mild reaction conditions, environmentally friendly.	Substrate specificity of enzymes, potential for low volumetric productivity.	70-95%	>99%
Chemical (Asymmetric Hydrogenation)	High yields, high enantioselectivity, well-established methodology.	Requires expensive chiral catalysts and ligands, often high-pressure hydrogen gas, potential for heavy metal contamination.	>90%	>99%
Chemoenzymatic (from L-valine)	Utilizes a readily available chiral starting material, avoids resolution steps.	Can involve multiple reaction steps, potentially harsh chemical reagents in initial steps.	Moderate to High	>99% (chiral integrity maintained)

In-Depth Analysis of Synthesis Routes

Enzymatic Reduction of Ethyl 2-Keto-3-methylbutanoate

This route employs whole-cell biocatalysts or isolated enzymes, such as ketoreductases (KREDs), to stereoselectively reduce the prochiral ketone of ethyl 2-keto-3-methylbutanoate. Microorganisms like Candida parapsilosis and engineered E. coli expressing specific reductases have demonstrated high efficiency and enantioselectivity.

Experimental Protocol: Biocatalytic Reduction using Candida parapsilosis

• Cultivation of Biocatalyst: Candida parapsilosis is cultivated in a suitable growth medium (e.g., YM broth) at 25-30°C with agitation until the late exponential or early stationary phase is reached.

• Cell Harvesting: The cells are harvested by centrifugation and washed with a buffer solution (e.g., phosphate buffer, pH 7.0).

• Bioreduction: The washed cells are resuspended in the buffer to a specific concentration. Ethyl 2-keto-3-methylbutanoate is added as the substrate, along with a co-substrate for cofactor regeneration (e.g., glucose).

• Reaction Conditions: The reaction mixture is incubated at a controlled temperature (e.g., 30°C) with gentle agitation. The reaction progress is monitored by techniques such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Work-up and Purification: Upon completion, the reaction mixture is extracted with an organic solvent (e.g., ethyl acetate). The organic layers are combined, dried, and the solvent is evaporated. The crude product is then purified by column chromatography or distillation to yield ethyl (2R)-2-hydroxy-3-methylbutanoate.

Supporting Experimental Data:

Biocatalyst	Substrate Concentration	Co-substrate	Reaction Time	Conversion	Yield	Enantiomeric Excess (e.e.)
Candida parapsilosis	10 g/L	Glucose (1.2 eq)	24 h	>99%	~85%	>99% (R)
Engineered E. coli (KRED)	50 g/L	Isopropanol	12 h	>99%	~92%	>99.5% (R)

Logical Workflow for Enzymatic Reduction

Caption: Workflow for the enzymatic synthesis of (2R)-2-hydroxy-3-methylbutanoate.

Chemical Synthesis via Asymmetric Hydrogenation

The asymmetric hydrogenation of ethyl 2-keto-3-methylbutanoate using chiral metal catalysts, most notably Noyori-type Ruthenium-BINAP complexes, is a highly effective chemical method. This approach offers excellent yields and enantioselectivities.

Experimental Protocol: Asymmetric Hydrogenation using Ru-BINAP Catalyst

• Catalyst Preparation: The active catalyst is typically prepared in situ from a ruthenium precursor and a chiral diphosphine ligand like (R)-BINAP.

• Reaction Setup: Ethyl 2-keto-3-methylbutanoate and the catalyst are dissolved in a suitable solvent (e.g., methanol) in a high-pressure autoclave.

• Hydrogenation: The autoclave is purged and then pressurized with hydrogen gas to a specific pressure (e.g., 10-100 atm). The reaction is stirred at a controlled temperature (e.g., 25-50°C) until the reaction is complete.

• Work-up and Purification: After releasing the hydrogen pressure, the solvent is removed under reduced pressure. The residue is then purified by column chromatography to isolate the desired ethyl (2R)-2-hydroxy-3-methylbutanoate.

Supporting Experimental Data:

Catalyst	Ligand	Substrate/Catalyst Ratio	H₂ Pressure	Temperature	Reaction Time	Yield	Enantiomeric Excess (e.e.)
Ru(OAc)₂	(R)-BINAP	1000:1	50 atm	35°C	12 h	94%	99% (R)
[RuCl((R)-binap)(p-cymene)]Cl	-	500:1	20 atm	25°C	18 h	96%	>99% (R)

Signaling Pathway for Asymmetric Hydrogenation

Caption: Catalytic cycle of asymmetric hydrogenation.

Chemoenzymatic Synthesis from L-Valine

This route leverages the inherent chirality of the readily available amino acid L-valine. The synthesis involves the chemical conversion of the amino group to a hydroxyl group while retaining the stereochemistry at the chiral center.

Experimental Protocol: Synthesis from L-Valine

• Diazotization: L-valine is treated with sodium nitrite (NaNO₂) in an acidic aqueous solution (e.g., H₂SO₄) at low temperatures (0-5°C). This converts the primary amine to a diazonium salt, which then decomposes to form (2S)-2-hydroxy-3-methylbutanoic acid with retention of configuration.

• Esterification: The resulting hydroxy acid is then esterified, for example, by refluxing with ethanol in the presence of a catalytic amount of a strong acid (e.g., concentrated H₂SO₄), to yield ethyl (2S)-2-hydroxy-3-methylbutanoate. To obtain the (2R)-enantiomer, one would start with D-valine.

• Purification: The product is isolated by extraction and purified by distillation or chromatography.

Supporting Experimental Data:

Starting Material	Key Reagents	Esterification Method	Overall Yield	Enantiomeric Purity
L-Valine	NaNO₂, H₂SO₄	Fischer esterification (EtOH, H₂SO₄)	~65-75%	>99% (S)
D-Valine	NaNO₂, H₂SO₄	Fischer esterification (EtOH, H₂SO₄)	~65-75%	>99% (R)

Logical Relationship in Chemoenzymatic Synthesis

A Comparative Guide to the Biological Activities of (2R)- and (2S)-2-hydroxy-3-methylbutanoate Enantiomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of the (2R)- and (2S)-enantiomers of 2-hydroxy-3-methylbutanoate, also known as α-hydroxyisovaleric acid. As a key metabolite in the catabolism of the essential amino acid valine, the stereochemistry of 2-hydroxy-3-methylbutanoate plays a crucial role in its biological fate and function. Understanding the distinct properties of each enantiomer is vital for researchers in fields ranging from metabolic disorders to drug development.

Introduction

2-Hydroxy-3-methylbutanoate is a chiral molecule existing as two non-superimposable mirror images: (2R)-2-hydroxy-3-methylbutanoate and (2S)-2-hydroxy-3-methylbutanoate. In biological systems, such stereoisomers are often subject to enantioselective metabolism, leading to different physiological effects. This guide summarizes the current understanding of the differential biological activities of these two enantiomers, supported by available experimental data.

Stereoselective Metabolism: The Key Difference

The most significant distinction between the (2R)- and (2S)- enantiomers of 2-hydroxy-3-methylbutanoate lies in their metabolism. This stereoselectivity is governed by specific enzymes that preferentially recognize one enantiomer over the other.

The Valine Catabolic Pathway:

The breakdown of the branched-chain amino acid valine proceeds through the formation of 2-keto-3-methylbutanoate (also known as α-ketoisovalerate). This intermediate can then be stereoselectively reduced to either the (2R)- or (2S)-hydroxy acid.

Figure 1: Simplified diagram of the stereoselective metabolism of 2-hydroxy-3-methylbutanoate in the valine catabolic pathway.

Quantitative Data on Enzyme Specificity

The stereospecificity of the enzymes involved is critical. While comprehensive comparative data in human tissues is limited, studies on microbial enzymes provide valuable insights into this selective metabolism.

Enzyme	Substrate (Enantiomer)	Organism	Key Finding
D-Hydroxyisovalerate Dehydrogenase	(2R)-2-hydroxy-3-methylbutanoate	Fusarium sambucinum	Catalyzes the reversible oxidation of the (R)-enantiomer to 2-keto-3-methylbutanoate.[1]
(R)-2-Hydroxyisocaproate Dehydrogenase	(R)-2-hydroxy acids	Clostridium difficile	Demonstrates specificity for (R)-2-hydroxy acids, suggesting a similar selectivity for related structures.[1][2]
Reductoisomerase	(2S)-α-acetolactate (related structure)	Salmonella typhimurium	Only the (2S)-isomer acts as a substrate in the valine-isoleucine biosynthesis pathway.[3]

Biological Effects Beyond Metabolism

While the primary documented difference lies in their metabolic pathways, emerging research suggests that the biological effects of these enantiomers may extend to other cellular processes. However, direct comparative studies remain scarce.

Sensory Perception

Interestingly, the ethyl esters of these enantiomers exhibit distinct sensory profiles, highlighting that stereochemistry can influence biological perception even at the molecular level. This is particularly relevant in the food and fragrance industries.

Enantiomer (Ethyl Ester)	Odor Profile
Ethyl (2R)-2-hydroxy-3-methylbutanoate	Heavier fruity odor, candy, strawberry, pineapple, kiwifruit notes
Ethyl (2S)-2-hydroxy-3-methylbutanoate	"Red fruits", "pineapple", and "green apple" descriptors

Experimental Protocols

Determination of Dehydrogenase Activity (Adapted Protocol)

This protocol is adapted from studies on related hydroxy acid dehydrogenases and can be used to compare the activity of the (2R)- and (2S)-enantiomers.[1][4]

Objective: To measure the rate of oxidation of (2R)- and (2S)-2-hydroxy-3-methylbutanoate by a dehydrogenase enzyme preparation (e.g., from tissue homogenate or purified enzyme).

Principle: The enzymatic oxidation of the hydroxy acid to the corresponding keto acid is coupled with the reduction of NAD⁺ to NADH. The increase in absorbance at 340 nm due to the formation of NADH is monitored spectrophotometrically.

Materials:

• Spectrophotometer capable of measuring absorbance at 340 nm

• Cuvettes (1 mL volume)

• (2R)-2-hydroxy-3-methylbutanoate solution

• (2S)-2-hydroxy-3-methylbutanoate solution

• NAD⁺ solution

• Tris-HCl buffer (e.g., 50 mM, pH 8.0)

• Enzyme preparation (e.g., purified dehydrogenase or cell lysate)

Procedure:

• Prepare a reaction mixture in a cuvette containing Tris-HCl buffer and the NAD⁺ solution.

• Add the substrate solution ((2R)- or (2S)-2-hydroxy-3-methylbutanoate) to the cuvette.

• Initiate the reaction by adding the enzyme preparation to the cuvette.

• Immediately mix the contents and start monitoring the increase in absorbance at 340 nm over time.

• Calculate the initial rate of the reaction from the linear portion of the absorbance versus time plot.

• Perform control experiments without the enzyme or without the substrate to account for any non-enzymatic reactions.

Data Analysis:

The rate of NADH formation is proportional to the enzyme activity. The molar extinction coefficient of NADH at 340 nm (6220 M⁻¹cm⁻¹) can be used to convert the rate of change in absorbance to the rate of product formation. Comparing the rates obtained with the (2R)- and (2S)-enantiomers will reveal the stereoselectivity of the enzyme.

Figure 2: Experimental workflow for the determination of dehydrogenase activity with (2R)- and (2S)-2-hydroxy-3-methylbutanoate.

Conclusion and Future Directions

The available evidence strongly indicates that the biological activities of (2R)- and (2S)-2-hydroxy-3-methylbutanoate are distinct, primarily due to stereoselective metabolism. The enzymatic machinery of the valine catabolic pathway preferentially processes these enantiomers through different routes. While the (R)-enantiomer is a substrate for D-hydroxyisovalerate dehydrogenase, the metabolic fate of the (S)-enantiomer is less clearly defined but is likely handled by a different, L-specific dehydrogenase.

For researchers and drug development professionals, this stereoselectivity has important implications. When studying the effects of 2-hydroxy-3-methylbutanoate or its derivatives, it is crucial to consider the specific enantiomer being used, as they are not biologically equivalent. Future research should focus on elucidating the broader physiological roles of each enantiomer, including their potential signaling functions and their impact on cellular processes beyond amino acid metabolism in mammalian systems. Such studies will be instrumental in understanding their full therapeutic or toxicological potential.

References

• 1. Characterization of (R)-2-Hydroxyisocaproate Dehydrogenase and a Family III Coenzyme A Transferase Involved in Reduction of l-Leucine to Isocaproate by Clostridium difficile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterization of (R)-2-hydroxyisocaproate dehydrogenase and a family III coenzyme A transferase involved in reduction of L-leucine to isocaproate by Clostridium difficile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stereoselective determination of 2-benzamidomethyl-3-oxobutanoate and methyl-2-benzoylamide-3-hydroxybutanoate by chiral high-performance liquid chromatography in biotransformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]

A Comparative Analysis of Biocatalysts for Asymmetric Keto Ester Reduction

For researchers, scientists, and drug development professionals, the stereoselective reduction of keto esters to chiral hydroxy esters is a critical transformation in the synthesis of pharmaceuticals and other fine chemicals. Biocatalysis offers a powerful and environmentally benign alternative to traditional chemical methods, providing high enantioselectivity under mild reaction conditions. This guide provides a comparative overview of common biocatalysts, supported by experimental data, to aid in the selection of the most suitable enzyme for a given keto ester reduction.

The asymmetric reduction of a prochiral ketone functional group within an ester molecule can be achieved using various biocatalysts, broadly categorized as isolated enzymes and whole-cell systems. Isolated enzymes, such as ketoreductases (KREDs) and alcohol dehydrogenases (ADHs), offer high catalytic activity and specificity, minimizing side reactions.[1] Whole-cell biocatalysts, including baker's yeast (Saccharomyces cerevisiae) and recombinant Escherichia coli, provide a convenient solution for cofactor regeneration, a crucial aspect of these redox reactions.[2][3]

Performance Comparison of Biocatalysts

The efficacy of a biocatalyst in keto ester reduction is primarily evaluated based on its conversion rate and stereoselectivity, the latter expressed as enantiomeric excess (ee) or diastereomeric excess (de). The following table summarizes the performance of various biocatalysts in the reduction of different keto ester substrates.

Substrate	Biocatalyst	Biocatalyst Type	Conversion (%)	Stereoselectivity	Reference
Ethyl 4-chloroacetoacetate	Ketoreductase (KRED) from Lactobacillus kefir with Glucose Dehydrogenase (GDH)	Isolated Enzymes	>99	>99.9% ee (S)	[4]
Ethyl 2-chloroacetoacetate	Recombinant E. coli overexpressing a yeast reductase	Whole-cell	89 (isolated yield)	98% ee (syn-(2R,3S))	[5]
α-Alkyl substituted-β-keto esters	KRED-108	Isolated Enzyme	>99	>99% de, >99% ee (2R,3R)	[6]
α-Alkyl substituted-β-keto esters	KRED-102	Isolated Enzyme	>99	>99% de, >99% ee (2R,3S)	[6]
α-Amido-β-keto esters	KRED-02	Isolated Enzyme	>99	99% dr (cis-(2S,3R)), >99% ee	[6]
α-Amido-β-keto esters	KRED-10	Isolated Enzyme	>99	98% dr (trans-(2R,3R)), >99% ee	[6]
Various β-keto esters	(S)-1-phenylethanol dehydrogenase (PEDH) from Aromatoleum aromaticum in E. coli	Whole-cell	High	Excellent ee	[3]
Various ketones and β-keto esters	Daucus carota root	Whole-cell (plant tissue)	Moderate to excellent yields	Moderate to excellent ee	[7]

Experimental Protocols

Below are generalized experimental protocols for keto ester reduction using isolated enzymes with cofactor regeneration and a whole-cell biocatalyst system.

Protocol 1: Keto Ester Reduction Using an Isolated Ketoreductase (KRED) with Glucose Dehydrogenase (GDH) for NADPH Regeneration

1. Materials:

• Ketoreductase (KRED)

• Glucose Dehydrogenase (GDH)

• β-Nicotinamide adenine dinucleotide phosphate (NADP+)

• D-Glucose

• Keto ester substrate

• Phosphate buffer (e.g., 100 mM, pH 7.0)

• Organic solvent for extraction (e.g., ethyl acetate)

2. Procedure:

• Prepare a reaction mixture in a suitable vessel containing phosphate buffer.

• Add D-glucose (e.g., 1.1 equivalents relative to the substrate).

• Add NADP+ to a final concentration of approximately 1 mM.

• Add the ketoreductase and glucose dehydrogenase to the mixture. The optimal enzyme loading should be determined empirically.

• Initiate the reaction by adding the keto ester substrate (e.g., 50 mM).

• Incubate the reaction at a controlled temperature (e.g., 30°C) with gentle agitation.

• Monitor the progress of the reaction by periodically taking samples and analyzing them using gas chromatography (GC) or high-performance liquid chromatography (HPLC) with a chiral column to determine conversion and enantiomeric excess.

• Upon completion, stop the reaction and extract the product with an organic solvent.

• Dry the organic phase (e.g., over anhydrous sodium sulfate), filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product if necessary using techniques such as column chromatography.

Protocol 2: Keto Ester Reduction Using a Recombinant E. coli Whole-Cell Biocatalyst

1. Materials:

• Recombinant E. coli cells expressing a ketoreductase/alcohol dehydrogenase.

• Growth medium (e.g., LB medium with an appropriate antibiotic).

• Inducer (e.g., IPTG, if using an inducible promoter).

• Phosphate buffer (e.g., 100 mM, pH 7.0).

• Glucose (as a cosubstrate for cofactor regeneration).

• Keto ester substrate.

• Organic solvent for extraction (e.g., ethyl acetate).

2. Procedure:

• Cultivate the recombinant E. coli cells in the growth medium until they reach a suitable cell density (e.g., mid-log phase).

• Induce the expression of the reductase enzyme by adding the inducer and continue cultivation for a specified period.

• Harvest the cells by centrifugation and wash them with phosphate buffer.

• Resuspend the cell pellet in the reaction buffer to a desired cell concentration.

• Add glucose to the cell suspension (e.g., 1-2% w/v).

• Add the keto ester substrate to initiate the reduction reaction. The substrate can be added in portions to minimize potential toxicity to the cells.[5]

• Incubate the reaction mixture at a controlled temperature (e.g., 30°C) with shaking. Maintain the pH if necessary.[5]

• Monitor the reaction progress and product stereoselectivity using GC or HPLC.

• Once the reaction is complete, separate the cells by centrifugation.

• Extract the product from the supernatant using an organic solvent.

• Purify the product from the organic extract as described in Protocol 1.

Visualizing the Biocatalytic Process

To better understand the components and workflow of biocatalytic keto ester reduction, the following diagrams have been generated.

References

• 1. Biocatalytic ketone reduction--a powerful tool for the production of chiral alcohols--part I: processes with isolated enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biocatalytic ketone reduction—a powerful tool for the production of chiral alcohols—part II: whole-cell reductions | Semantic Scholar [semanticscholar.org]
• 3. Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Engineering ketoreductases for the enantioselective synthesis of chiral alcohols - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC01474F [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Ketoreductase Catalyzed (Dynamic) Kinetic Resolution for Biomanufacturing of Chiral Chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Alternative Chiral Auxiliaries for Asymmetric Synthesis

For researchers, scientists, and drug development professionals, the selection of an appropriate chiral auxiliary is a critical step in achieving high stereoselectivity in asymmetric synthesis. While classical Evans oxazolidinone auxiliaries have long been a mainstay, a diverse array of alternative auxiliaries have emerged, offering distinct advantages in terms of reactivity, selectivity, and ease of removal. This guide provides an objective comparison of the performance of several key classes of chiral auxiliaries in common asymmetric transformations, supported by experimental data and detailed protocols.

Introduction to Chiral Auxiliaries in Asymmetric Synthesis

Asymmetric synthesis is a cornerstone of modern organic chemistry, particularly in the development of pharmaceuticals, where the chirality of a molecule can dictate its biological activity. Chiral auxiliaries are enantiomerically pure compounds that are temporarily incorporated into a prochiral substrate to direct the stereochemical outcome of a subsequent reaction. After the desired stereocenter(s) have been established, the auxiliary is cleaved and can ideally be recovered for reuse. The ideal chiral auxiliary should be readily available in both enantiomeric forms, easily attached to the substrate, provide high levels of stereocontrol, and be removable under mild conditions without racemization of the product.

This guide will focus on a comparative analysis of the following classes of chiral auxiliaries:

• Evans Oxazolidinones: The benchmark for many asymmetric reactions.

• Sulfur-Based Auxiliaries: Offering unique reactivity and selectivity profiles.

• Camphor-Derived Auxiliaries: Valued for their rigid conformational structures.

• Pseudoephedrine Amides: A practical and effective choice for asymmetric alkylations.

The performance of these auxiliaries will be compared across three key asymmetric reactions: the aldol reaction, the Diels-Alder reaction, and the Michael addition.

Asymmetric Aldol Reaction: A Comparative Analysis

The aldol reaction is a powerful tool for the formation of carbon-carbon bonds and the creation of new stereocenters. The choice of chiral auxiliary can significantly influence the diastereoselectivity and enantioselectivity of this transformation.

Performance Data

Chiral Auxiliary	Aldehyde	Diastereomeric Ratio (syn:anti)	Yield (%)	Reference
(4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone (Evans Auxiliary)	Isobutyraldehyde	>99:1	80	[1]
(4S)-4-Isopropyl-1,3-thiazolidine-2-thione (Sulfur-Based)	Benzaldehyde	>95:5 (syn)	85	[2]
Camphor-based Oxazolidone	Benzaldehyde	98:2	82	[3]

Experimental Protocols

General Procedure for Asymmetric Aldol Reaction with (4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone (Evans Auxiliary) [4]

• To a solution of the N-acyl oxazolidinone (1.0 equiv) in dry CH₂Cl₂ (0.1 M) at 0 °C is added dibutylboron triflate (1.1 equiv).

• Diisopropylethylamine (1.2 equiv) is then added dropwise, and the mixture is stirred for 30 minutes at 0 °C, then cooled to -78 °C.

• The aldehyde (1.2 equiv) is added, and the reaction is stirred at -78 °C for 2 hours, then at 0 °C for 1 hour.

• The reaction is quenched with a pH 7 buffer and the aqueous layer is extracted with CH₂Cl₂.

• The combined organic layers are washed with brine, dried over MgSO₄, and concentrated.

• The diastereomeric ratio is determined by ¹H NMR analysis of the crude product, which is then purified by flash chromatography.

Asymmetric Diels-Alder Reaction: A Comparative Analysis

The Diels-Alder reaction is a powerful cycloaddition reaction for the formation of six-membered rings with up to four new stereocenters. The facial selectivity of the diene or dienophile can be effectively controlled by a chiral auxiliary.

Performance Data

Chiral Auxiliary	Diene	Dienophile	Diastereomeric Excess (de %)	Yield (%)	Reference
(-)-8-Phenylmenthol Acrylate	Cyclopentadiene	Acrylate	>98 (endo)	85-95	[3]
Oppolzer's Camphorsultam Acrylamide	Cyclopentadiene	Acrylamide	>98 (endo)	90	[3]
(1R,2S)-1-Amino-2-indanol derived sulfonamide acrylate	Cyclopentadiene	Acrylate	92 (endo)	85	[5]

Experimental Protocols

General Procedure for Asymmetric Diels-Alder Reaction with a Camphor-Based Auxiliary [5]

• To a solution of the N-acryloyl camphor-based auxiliary (1.0 equiv) in dry CH₂Cl₂ (0.2 M) at -78 °C is added a Lewis acid (e.g., Et₂AlCl, 1.1 equiv).

• The mixture is stirred for 15 minutes, and then the diene (2.0 equiv) is added.

• The reaction is stirred at -78 °C for 3-6 hours.

• The reaction is quenched with saturated aqueous NaHCO₃ solution.

• The mixture is warmed to room temperature and extracted with CH₂Cl₂.

• The combined organic layers are washed with brine, dried over Na₂SO₄, and concentrated.

• The diastereomeric excess is determined by HPLC or ¹H NMR analysis of the crude product, which is then purified by flash chromatography.

Asymmetric Michael Addition: A Comparative Analysis

The Michael addition, or conjugate addition, is a widely used method for the formation of carbon-carbon bonds. Chiral auxiliaries can be employed to control the stereochemistry of the newly formed stereocenter.

Performance Data

Chiral Auxiliary	Michael Acceptor	Michael Donor	Diastereomeric Excess (de %)	Yield (%)	Reference
(S)-4-Phenyl-1,3-oxazolidin-2-one derivative	(E)-Crotonyl	Ni(II) complex of glycine Schiff base	>98	95	[6]
Pseudoephedrine Amide	Chalcone	Lithium enolate of the amide	>98	85-95	[7][8]
Camphorsultam derivative	N-methacryloylcamphorsultam	Thiols	High	Not specified	[3]

Experimental Protocols

General Procedure for Asymmetric Michael Addition with a Pseudoephedrine Auxiliary [9]

• To a solution of the pseudoephedrine amide (1.0 equiv) and LiCl (1.2 equiv) in dry THF (0.1 M) at -78 °C is added a strong base (e.g., LDA, 1.1 equiv).

• The mixture is stirred for 30 minutes at -78 °C.

• The Michael acceptor (1.2 equiv) is added, and the reaction is stirred at -78 °C for 2-4 hours.

• The reaction is quenched with saturated aqueous NH₄Cl solution.

• The mixture is warmed to room temperature and extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over Na₂SO₄, and concentrated.

• The diastereomeric excess is determined by HPLC or ¹H NMR analysis of the crude product, which is then purified by flash chromatography.

Visualizing the Logic of Chiral Auxiliary Selection

The choice of a chiral auxiliary is often guided by the specific transformation and the desired stereochemical outcome. The following diagrams illustrate the general workflow of asymmetric synthesis using a chiral auxiliary and a simplified decision tree for selecting an appropriate auxiliary class based on the reaction type.

General workflow of chiral auxiliary-mediated asymmetric synthesis.

Decision tree for selecting a chiral auxiliary class.

Conclusion

The selection of a chiral auxiliary is a multifaceted decision that depends on the specific reaction, desired stereochemical outcome, and practical considerations such as cost and availability. While Evans oxazolidinones remain a reliable and effective choice for a wide range of asymmetric transformations, alternative auxiliaries, including sulfur-based, camphor-derived, and pseudoephedrine-based systems, offer powerful and sometimes superior options. This guide provides a starting point for researchers to compare the performance of these key auxiliary classes and select the most appropriate tool for their synthetic challenges. It is important to note that the optimal auxiliary and reaction conditions should be determined empirically for each specific substrate and transformation.

References

• 1. Evans Aldol Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 2. Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses [scielo.org.mx]
• 3. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 4. prepchem.com [prepchem.com]
• 5. chem.ucla.edu [chem.ucla.edu]
• 6. Michael Addition Reactions between Chiral Equivalents of a Nucleophilic Glycine and (S)- or (R)-3-[(E)-Enoyl]-4-phenyl-1,3-oxazolidin-2-ones as a General Method for Efficient Preparation of β-Substituted Pyroglutamic Acids. Case of Topographically Controlled Stereoselectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pseudoephedrine as a chiral auxiliary for asymmetric Michael reactions: synthesis of 3-aryl-delta-lactones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. collaborate.princeton.edu [collaborate.princeton.edu]
• 9. Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Catalyst Advancement: Benchmarking a Novel Palladium Catalyst in Suzuki-Miyaura Cross-Coupling

For Immediate Publication

In the landscape of modern synthetic chemistry, particularly within pharmaceutical development, the Suzuki-Miyaura cross-coupling reaction stands as a cornerstone for the creation of carbon-carbon bonds. The efficiency of this reaction hinges on the performance of the palladium catalyst. This guide provides a comparative analysis of a novel, hypothetical catalyst, "Cat-X" , against established industry standards, Pd(PPh₃)₄ and XPhos Pd G3 , offering researchers a clear benchmark for performance.

The development of new catalysts is driven by the need for milder reaction conditions, lower catalyst loadings, higher yields, and greater tolerance of diverse functional groups.[1][2] Cat-X has been engineered to meet these demands, demonstrating significant improvements in efficiency and economy.

Quantitative Performance Comparison

The performance of Cat-X was benchmarked against two widely used palladium catalysts in the Suzuki-Miyaura coupling of 4-Iodotoluene with Phenylboronic Acid. The results, summarized below, highlight the superior activity and efficiency of the new catalyst under milder conditions.

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
Cat-X (New)	0.1	Toluene/H₂O	50	1	>98%
Pd(PPh₃)₄	1.5	1,4-Dioxane/H₂O	100	24	91%[3]
XPhos Pd G3	0.5	Toluene/H₂O	80	4	95%

Table 1: Comparative performance data for the Suzuki-Miyaura cross-coupling reaction. Data for established catalysts are representative values from cited literature under optimized conditions.

Experimental Protocols

To ensure a standardized and reproducible comparison, the following general protocol was employed for benchmarking the catalysts.

Materials:

• Aryl Halide (e.g., 4-Iodotoluene, 1.0 mmol, 1.0 equiv)

• Arylboronic Acid (e.g., Phenylboronic Acid, 1.2 mmol, 1.2 equiv)

• Base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv)

• Palladium Catalyst (see Table 1 for loading)

• Degassed Solvent (e.g., Toluene/Water 4:1 mixture, 5 mL)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reactor Setup: A dried Schlenk flask or reaction vial equipped with a magnetic stir bar is charged with the aryl halide, arylboronic acid, and base.

• Inerting: The vessel is sealed, and the atmosphere is replaced with an inert gas (Argon or Nitrogen) by evacuating and backfilling three times.[4]

• Catalyst and Solvent Addition: The specified amount of palladium catalyst and the degassed solvent are added to the reaction vessel under a positive pressure of inert gas.

• Reaction: The mixture is stirred and heated to the specified temperature for the designated time. Reaction progress is monitored by a suitable analytical technique such as Thin-Layer Chromatography (TLC) or Gas Chromatography (GC).[5]

• Workup: Upon completion, the reaction mixture is cooled to room temperature. The solution is diluted with an organic solvent (e.g., Ethyl Acetate) and washed with water and brine.

• Purification and Analysis: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to yield the desired biaryl product.[6] The final product is characterized and its purity assessed by NMR spectroscopy and GC-MS.

Visualizing Key Processes

To further clarify the procedures and concepts involved in catalyst benchmarking, the following diagrams illustrate the experimental workflow and the catalytic cycle.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. 2.3. Procedure of the Suzuki-Miyaura Cross-Coupling Reactions [bio-protocol.org]
• 6. rsc.org [rsc.org]

A Researcher's Guide to Cross-Validation of Analytical Techniques for Enantiomeric Excess Determination

For researchers, scientists, and drug development professionals, the accurate determination of enantiomeric excess (ee) is a critical aspect of chiral analysis. This guide provides an objective comparison of commonly employed analytical techniques, supported by experimental data, to aid in the selection of the most appropriate method for specific research and development needs.

The stereochemical composition of a chiral molecule can significantly impact its pharmacological and toxicological properties. Consequently, regulatory bodies worldwide mandate the stereospecific analysis of chiral drugs. This guide explores the principles and practical applications of various analytical techniques for determining enantiomeric excess, including chiral chromatography, capillary electrophoresis, and spectroscopic methods.

Comparative Analysis of Analytical Techniques

The selection of an appropriate analytical technique for determining enantiomeric excess depends on several factors, including the physicochemical properties of the analyte, the required sensitivity and accuracy, sample throughput needs, and the availability of instrumentation. The following table summarizes the key performance parameters of the most widely used methods.

Technique	Principle	Accuracy (% Error)	Precision (%RSD)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Sample Throughput
Chiral High-Performance Liquid Chromatography (HPLC)	Differential interaction of enantiomers with a chiral stationary phase (CSP).[1]	Typically < 2%	< 2%[2]	ng/mL to µg/mL range[3]	ng/mL to µg/mL range[2]	Moderate to High
Chiral Gas Chromatography (GC)	Separation of volatile enantiomers on a chiral stationary phase.[4][5][6]	Typically < 2%	< 2%	pg/mL to ng/mL range	pg/mL to ng/mL range	High
Chiral Supercritical Fluid Chromatography (SFC)	Separation using a supercritical fluid as the mobile phase and a chiral stationary phase.	Comparable to HPLC	Comparable to HPLC	Similar to HPLC	Similar to HPLC	High
Capillary Electrophoresis (CE)	Differential migration of enantiomers in an electric field in the presence of a chiral selector.[7][8]	Typically < 5%	< 5%	µM to nM range[9]	µM to nM range	High
Nuclear Magnetic Resonance (NMR) Spectroscopy	Use of chiral solvating or derivatizing agents to induce chemical shift differences between enantiomers.[10][11][12][13]	±1-10% (can be improved with optimization)[14]	Variable, dependent on conditions	Higher than chromatographic methods	Higher than chromatographic methods	Low to Moderate
Vibrational Circular Dichroism (VCD)	Differential absorption of left and right circularly polarized infrared light by enantiomers.	~1-2.4%[15][16]	Good	Analyte dependent	Analyte dependent	Low to Moderate

Experimental Workflows

The general workflow for determining enantiomeric excess varies depending on the chosen technique. The following diagrams illustrate the typical experimental procedures for chiral HPLC/GC, CE, and NMR spectroscopy.

Fig. 1: Experimental workflow for chiral HPLC/GC.

Fig. 2: Experimental workflow for Capillary Electrophoresis.

Fig. 3: Experimental workflow for NMR Spectroscopy.

Method Selection Logic

Choosing the optimal technique requires a logical evaluation of the sample characteristics and analytical requirements.

References

• 1. heraldopenaccess.us [heraldopenaccess.us]
• 2. banglajol.info [banglajol.info]
• 3. uma.es [uma.es]
• 4. Determination of enantiomeric excess [ch.ic.ac.uk]
• 5. gcms.cz [gcms.cz]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Enantiomer Separations by Capillary Electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. arpi.unipi.it [arpi.unipi.it]
• 14. pubs.acs.org [pubs.acs.org]
• 15. A vibrational circular dichroism (VCD) methodology for the measurement of enantiomeric excess in chiral compounds in the solid phase and for the complementary use of NMR and VCD techniques in solution: the camphor case - Analyst (RSC Publishing) [pubs.rsc.org]
• 16. mdpi.com [mdpi.com]

A Comparative Guide to the Quantitative Analysis of 2-Hydroxy-3-Methylbutanoate

For researchers, scientists, and professionals in drug development, the accurate and precise quantification of metabolites like 2-hydroxy-3-methylbutanoate is paramount. This organic acid, a hydroxy fatty acid, is a human metabolite found in urine and is associated with several metabolic disorders, including maple syrup urine disease and phenylketonuria.[1][2] This guide provides a comparative overview of analytical methodologies for the quantification of 2-hydroxy-3-methylbutanoate, focusing on performance, accuracy, and precision, supported by experimental data.

Overview of Analytical Techniques

The primary methods for the quantification of 2-hydroxy-3-methylbutanoate and its isomers in biological and other matrices are gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS). These techniques offer high sensitivity and selectivity, crucial for complex sample analysis.

Performance Comparison of Analytical Methods

The following tables summarize the quantitative performance of GC-MS and LC-MS/MS methods for the analysis of 2-hydroxy-3-methylbutanoate and a structurally related isomer, β-hydroxy-β-methylbutyrate (HMB). The data is extracted from validated analytical methods published in peer-reviewed journals.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Method Performance [3]

Parameter	Performance Characteristics
Analyte	2-Hydroxy-3-methylbutanoic acid
Matrix	Wine and other alcoholic beverages
Detection Limit (LOD)	0.5 - 29 µg/L
Linearity	Up to 3 or 12 mg/L
Recovery	85 - 106%
Reproducibility (RSD)	< 12%

Table 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method Performance [4][5]

Parameter	Performance Characteristics
Analyte	β-Hydroxy-β-methylbutyrate (HMB)
Matrix	Human Plasma
Limit of Quantification (LOQ)	10 ng/mL
Linearity Range	10 - 500 ng/mL
Inter-day Accuracy	91.2 - 98.1%
Inter-day Precision (CV)	3.7 - 7.8%

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical results. The following sections outline the key steps in the GC-MS and LC-MS/MS protocols.

GC-MS Method for 2-Hydroxy-3-Methylbutanoic Acid Quantification[4]

This method involves solid-phase extraction (SPE) for sample cleanup and pre-concentration, followed by derivatization to increase the volatility of the analyte for GC-MS analysis.

• Sample Preparation: Analytes are preconcentrated using a solid-phase extraction cartridge.

• Derivatization: The extracted analytes are derivatized with 2,3,4,5,6-pentafluorobenzyl bromide at room temperature for 30 minutes.

• GC-MS Analysis: The derivatized sample is then analyzed by a gas chromatograph coupled to a mass spectrometer.

LC-MS/MS Method for β-Hydroxy-β-Methylbutyrate (HMB) Quantification[5][6]

This high-throughput method utilizes protein precipitation for sample preparation and LC-MS/MS for detection.

• Sample Preparation: 100 µL of plasma is subjected to protein precipitation using 0.1% formic acid in methanol.[4] A simple liquid-liquid extraction can also be employed.[5]

• Internal Standard: A ¹³C-labeled stable isotope internal standard is used for accurate quantification.[4]

• LC-MS/MS Analysis: The sample extracts are analyzed using an LC-MS/MS system with negative mode electrospray ionization. The total run time is typically short, around 3 minutes.[5]

Visualizing the Workflow

To illustrate the analytical process, the following diagram outlines a general workflow for the quantification of 2-hydroxy-3-methylbutanoate using chromatographic methods.

References

• 1. selleckchem.com [selleckchem.com]
• 2. 2-Hydroxy-3-methylbutyrate | C5H9O3- | CID 21933914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The development and validation of a high-throughput LC-MS/MS method for the analysis of endogenous β-hydroxy-β-methylbutyrate in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and validation of LC-MS/MS method for the estimation of β-hydroxy-β-methylbutyrate in rat plasma and its application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Microbial Strains for Stereoselective Ketone Reduction

For Researchers, Scientists, and Drug Development Professionals

The synthesis of enantiomerically pure chiral alcohols is a critical step in the development of many pharmaceuticals and fine chemicals. Biocatalytic stereoselective reduction of prochiral ketones using whole microbial cells offers a green and efficient alternative to traditional chemical methods. This guide provides an objective comparison of various microbial strains, supported by experimental data, to aid in the selection of the most suitable biocatalyst for a specific synthetic challenge.

Performance Comparison of Microbial Strains

The efficiency and stereoselectivity of microbial ketone reduction are highly dependent on the specific strain, the substrate, and the reaction conditions. The following table summarizes the performance of several commonly used microbial strains in the reduction of various prochiral ketones.

Substrate	Microbial Strain	Product	e.e. (%)	Yield (%)	Configuration
Acetophenone	Saccharomyces cerevisiae B5	(S)-1-Phenylethanol	>99	-	S[1]
Acetophenone	Lactobacillus kefiri P2	(R)-1-Phenylethanol	>99	99	R[2][3]
Acetophenone	Bacillus cereus TQ-2	(R)-1-Phenylethanol	99	52	R[4][5][6]
4'-Chloroacetophenone	Lactobacillus kefiri	(S)-1-(4-chlorophenyl)ethanol	>99	-	S[7]
2'-Chloroacetophenone	Saccharomyces cerevisiae B5	(S)-1-(2-chlorophenyl)ethanol	>99	-	S[1]
Ethyl 4-chloro-3-oxobutanoate	Candida parapsilosis ATCC 7330	(S)-Ethyl 4-chloro-3-hydroxybutanoate	>99	95	S[8]
Benzyl acetoacetate	Rhodotorula glutinis	(S)-Benzyl 3-hydroxybutyrate	98	95	S[9][10]
Benzyl acetoacetate	Aspergillus foetidus	(S)-Benzyl 3-hydroxybutyrate	>99	85	S[9][10]
Benzyl acetoacetate	Saccharomyces carlbergensis	(S)-Benzyl 3-hydroxybutyrate	>99	90	S[9][10]
Methyl 3-oxopentanoate	Pichia fermentans	(R)-Methyl 3-hydroxypentanoate	96	88	R[9][10]
Ethyl butyrylacetate	Penicillium citrinum	(R)-Ethyl 3-hydroxyhexanoate	91	82	R[9][10]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon published results. Below are general and specific protocols for the stereoselective reduction of ketones using whole microbial cells.

General Protocol for Whole-Cell Microbial Reduction

This protocol provides a general framework for the asymmetric reduction of ketones using various microorganisms.[9][11]

• Microorganism Cultivation:

  • Maintain stock cultures on a suitable agar medium (e.g., Sabouraud Dextrose Agar) at 4°C.

  • Inoculate a liquid medium (e.g., Sabouraud Broth) in Erlenmeyer flasks with a fresh subculture of the microorganism.

  • Incubate the flasks on a rotary shaker (e.g., 150 rpm) at a controlled temperature (e.g., 25-30°C) until the culture reaches a constant cell density.

• Biotransformation:

  • Prepare a solution of the prochiral ketone substrate in a minimal amount of a suitable organic solvent (e.g., ethanol).

  • Add the substrate solution to the microbial culture. The final substrate concentration typically ranges from 1 to 10 mM.

  • For cofactor regeneration, a co-substrate such as glucose or glycerol can be added to the reaction mixture.[4][12]

  • Continue the incubation under the same conditions for a specified period (e.g., 24-72 hours), monitoring the reaction progress by methods like Thin Layer Chromatography (TLC).

• Product Extraction and Analysis:

  • After the reaction, separate the microbial cells from the culture medium by centrifugation or filtration.

  • Extract the product from the supernatant with an appropriate organic solvent (e.g., ethyl acetate, diethyl ether).

  • Dry the combined organic extracts over an anhydrous salt (e.g., Na₂SO₄) and concentrate under reduced pressure.

  • Purify the product using column chromatography if necessary.

  • Determine the enantiomeric excess (e.e.) of the chiral alcohol product using chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).[13][14][15][16]

Specific Protocol: Anti-Prelog Reduction of Acetophenone using Bacillus cereus TQ-2

This protocol details the specific conditions for the asymmetric reduction of acetophenone to (R)-1-phenylethanol.[4][5]

• Inoculum Preparation: Cultivate Bacillus cereus TQ-2 in a nutrient broth at 30°C with shaking at 200 rpm for 24 hours.

• Cell Harvesting: Harvest the cells by centrifugation (e.g., 8000 rpm for 10 minutes), and wash twice with a phosphate buffer (e.g., 100 mM, pH 7.0).

• Biotransformation Reaction:

  • Resuspend the wet cells in the same phosphate buffer to a final concentration of 0.1 g/mL.

  • Add acetophenone to a final concentration of 2 mM.

  • Include a co-substrate, such as 15% (v/v) glycerol, to facilitate cofactor regeneration.

  • Incubate the reaction mixture at 30°C with agitation (e.g., 600 rpm) for 24-48 hours.

• Analysis: Extract the product and analyze the enantiomeric excess as described in the general protocol.

Visualizing the Process

To better understand the experimental workflow and the underlying principles, the following diagrams are provided.

Caption: General experimental workflow for microbial stereoselective reduction.

Caption: Conceptual diagram of whole-cell catalyzed stereoselective reduction.

References

• 1. [Preparation of chiral alcohol by stereoselective reduction of acetophenone and chloroacetophenone with yeast cells] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. New Anti-Prelog Stereospecific Whole-Cell Biocatalyst for Asymmetric Reduction of Prochiral Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Asymmetric synthesis of (S)-ethyl-4-chloro-3-hydroxybutanoate using Candida parapsilosis ATCC 7330 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Stereoselective Reduction of Prochiral Ketones by Plant and Microbial Biocatalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Biocatalytic ketone reduction--a powerful tool for the production of chiral alcohols-part II: whole-cell reductions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Determination of Enantiomeric Excess and Diastereomeric Excess via Optical Methods. Application to α-methyl-β-hydroxy-carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Determination of enantiomeric excess and diastereomeric excess via optical methods. Application to α-methyl-β-hydroxy-carboxylic acids - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 16. mdpi.com [mdpi.com]

A Head-to-Head Battle of Bioproduction: An Economic Analysis of Leading Protein Production Platforms

For researchers, scientists, and drug development professionals, the choice of a production platform is a critical decision with far-reaching economic and scientific implications. This guide provides an objective comparison of the leading methods for producing recombinant proteins and monoclonal antibodies, supported by experimental data and detailed methodologies to inform your selection process.

The landscape of biopharmaceutical production is diverse, offering a range of methodologies from traditional cell-based systems to innovative cell-free technologies. The optimal choice depends on a multitude of factors, including the nature of the target protein, desired yield, scalability, and, critically, the economic viability of the process. This guide delves into an economic analysis of five key production dichotomies: Mammalian vs. Microbial Systems, Fed-Batch vs. Perfusion Culture, Stable vs. Transient Transfection, and Cell-Based vs. Cell-Free Synthesis.

At a Glance: Key Economic and Performance Indicators

The following tables summarize the key quantitative data for each production method, offering a clear comparison of their economic and performance attributes.

Production Method	Typical Titer Range	Production Time (per batch/run)	Cost of Goods (COG) per Gram	Upfront Investment	Scalability
Mammalian (e.g., CHO)	1-10 g/L[1][2]	10-21 days (Fed-Batch)[3]	High	High	High
Microbial (e.g., E. coli)	1-10 g/L[4]	1-3 days	Low	Low to Moderate	Very High
Fed-Batch Culture	1-10 g/L	10-21 days[3]	Moderate to High	Moderate to High	High
Perfusion Culture	0.5-2 g/L/day[2]	Continuous (weeks to months)	Lower for long-term, high-volume	High	High
Stable Transfection	50-250 mg/L up to g/L range[5][6]	3-6 months (cell line development) + production time	Lower for large-scale	High	Very High
Transient Transfection	mg/L to low g/L range	6-10 days[7]	High for large-scale	Low	Limited
Cell-Based Synthesis	Varies widely by system	Varies widely by system	Varies widely by system	High	High
Cell-Free Synthesis	µg/mL to mg/mL range[8]	Hours to 1-2 days	High for large-scale, but can be lower for small-scale[8]	Low	Limited (currently)

Mammalian vs. Microbial Systems: The Glycosylation Divide

The fundamental choice between mammalian and microbial expression systems often hinges on the requirement for post-translational modifications (PTMs), particularly glycosylation, which is crucial for the function of many therapeutic proteins.[9][10]

Mammalian Systems (e.g., Chinese Hamster Ovary - CHO cells) are the industry standard for producing complex therapeutic proteins like monoclonal antibodies.[11] Their ability to perform human-like PTMs is a key advantage.[9] However, this comes at a higher cost due to complex and expensive media requirements, slower cell growth, and the need for more stringent process control.[9][11]

Microbial Systems (e.g., Escherichia coli) offer a cost-effective and rapid alternative for producing proteins that do not require complex PTMs.[4][9][12] Their fast growth rates and simpler media requirements translate to lower production costs.[9][11] However, the lack of PTM machinery and the potential for protein misfolding and aggregation into inclusion bodies are significant drawbacks for many therapeutic applications.[4]

Experimental Protocol: Comparative Economic Analysis of Mammalian vs. Microbial Production

• Strain/Cell Line Selection and Optimization:

  • Microbial: Select a suitable E. coli strain (e.g., BL21(DE3)) and optimize codon usage of the target gene for bacterial expression.[12]

  • Mammalian: Select a high-producing CHO cell line and optimize the expression vector for the target protein.

• Upstream Process:

  • Microbial: Perform high-density fermentation in a defined or complex medium.[13] Monitor cell growth (OD600) and induce protein expression (e.g., with IPTG).[13]

  • Mammalian: Culture CHO cells in a chemically defined, serum-free medium using a fed-batch or perfusion process.[14][15] Monitor viable cell density and product titer.

• Downstream Processing:

  • Microbial: Lyse the cells and purify the protein from the cell lysate, potentially including a refolding step if inclusion bodies are formed.

  • Mammalian: Harvest the cell culture fluid and purify the secreted protein using a multi-step chromatography process (e.g., Protein A affinity chromatography for mAbs).

• Cost of Goods (COG) Analysis:

  • Calculate direct costs: raw materials (media, supplements, buffers), consumables (filters, chromatography resins), and labor.

  • Calculate indirect costs: facility depreciation, utilities, and maintenance.

  • Determine the COG per gram of purified protein for each system.

Fed-Batch vs. Perfusion Culture: A Tale of Two Bioreactors

Within mammalian cell culture, the choice between fed-batch and perfusion bioreactor operation modes significantly impacts productivity and economics.

Fed-Batch Culture is a widely adopted method where nutrients are fed intermittently to the culture.[14][15] It is operationally simpler than perfusion and has been the workhorse of the biopharmaceutical industry for decades. However, the accumulation of toxic byproducts can limit cell growth and productivity.[16]

Perfusion Culture involves the continuous feeding of fresh media and removal of spent media and product, while retaining the cells in the bioreactor.[17] This allows for higher cell densities and longer culture durations, potentially leading to higher volumetric productivity and more consistent product quality.[18] While the upfront investment and operational complexity are higher, perfusion can be more cost-effective for large-scale, long-term production.[1][2][19]

Experimental Protocol: Fed-Batch CHO Cell Culture for mAb Production

• Inoculum Expansion: Thaw a vial of the production CHO cell line and expand the culture through a series of shake flasks with increasing volumes in a chemically defined medium.

• Bioreactor Inoculation: Inoculate a sterile bioreactor with the expanded cell culture at a target seeding density.

• Fed-Batch Culture: Maintain the culture at set parameters (temperature, pH, dissolved oxygen). Add a concentrated feed solution at regular intervals based on nutrient consumption and cell density.

• Monitoring: Monitor key parameters daily, including viable cell density, viability, glucose, lactate, and product titer.

• Harvest: Harvest the bioreactor contents when the cell viability drops significantly or the product titer reaches a plateau.

Stable vs. Transient Transfection: Speed vs. Longevity

The method of introducing the gene of interest into the host cells also presents a trade-off between speed and long-term stability.

Stable Transfection involves integrating the gene of interest into the host cell genome, creating a stable cell line that continuously produces the target protein.[7] While the initial development of a stable cell line is a lengthy and resource-intensive process (3-6 months), it is the preferred method for large-scale commercial production due to its consistency and high yields.[5][6][7][20][21]

Transient Transfection provides a rapid method for protein production, with expression occurring within a few days of introducing the plasmid DNA into the host cells.[7][22] This makes it ideal for research, process development, and the production of small batches of protein for preclinical studies.[7] However, the expression is temporary, and scaling up transient transfection for large-scale production can be costly and challenging.[23][24]

Experimental Protocol: Generation of a Stable CHO Cell Line

• Transfection: Transfect suspension-adapted CHO cells with an expression vector containing the gene of interest and a selectable marker (e.g., antibiotic resistance).

• Selection: Culture the transfected cells in a selection medium containing the appropriate antibiotic. Only cells that have integrated the plasmid into their genome will survive.

• Cloning: Isolate single cells from the stable pool by limiting dilution or fluorescence-activated cell sorting (FACS) into 96-well plates.[6]

• Screening: Expand the clones and screen for the highest producers of the target protein using methods like ELISA.

• Expansion and Banking: Expand the top-producing clones and create a master cell bank for long-term storage and future production runs.

Cell-Based vs. Cell-Free Synthesis: The Future of On-Demand Production?

A more recent development in protein production is the advent of cell-free synthesis, which offers a paradigm shift from traditional cell-based methods.

Cell-Based Synthesis , as described in the previous sections, relies on intact, living cells to produce the protein of interest. While powerful, it is subject to the complexities of cellular metabolism and viability.

Cell-Free Protein Synthesis (CFPS) utilizes cell extracts containing the necessary machinery for transcription and translation to produce proteins in vitro.[25] This approach offers several advantages, including speed (production in hours), the ability to produce toxic proteins, and precise control over the reaction environment.[8] However, the cost of reagents can be high, and scaling up CFPS for large-scale production is still a developing area.[8][26]

Experimental Workflow: Cell-Free Protein Synthesis

• Template Preparation: Prepare a DNA template (plasmid or linear PCR product) containing the gene of interest under the control of a suitable promoter (e.g., T7).

• Reaction Setup: Combine the DNA template with a cell-free extract (e.g., from E. coli or wheat germ), an energy source (ATP, GTP), amino acids, and other necessary cofactors in a reaction tube.

• Incubation: Incubate the reaction mixture at the optimal temperature for a few hours.

• Analysis: Analyze the protein expression by methods such as SDS-PAGE or Western blot.

• Purification: Purify the expressed protein directly from the reaction mixture.

Visualizing the Cellular Machinery and Production Workflow

To better understand the intricate processes involved in protein production, the following diagrams, generated using Graphviz (DOT language), illustrate a key biological pathway and a typical experimental workflow.

Caption: N-Glycosylation pathway in CHO cells.[27][28][29][30][31]

Caption: General workflow for monoclonal antibody production.[32][33][34][35][36]

Conclusion

The economic and technical landscape of biopharmaceutical production is continually evolving. While mammalian cell culture, particularly fed-batch processes with stable cell lines, remains the dominant platform for complex therapeutic proteins, alternative methods offer compelling advantages in specific contexts. Microbial systems provide a cost-effective solution for simpler proteins, while perfusion culture can enhance productivity for high-volume products. Transient transfection accelerates early-stage development, and cell-free synthesis holds promise for rapid, on-demand protein production. A thorough understanding of the economic and experimental trade-offs detailed in this guide will empower researchers and drug development professionals to make informed decisions, ultimately optimizing the path from gene to therapeutic product.

References

• 1. Life‐cycle and cost of goods assessment of fed‐batch and perfusion‐based manufacturing processes for mAbs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Life-Cycle and Cost of Goods Assessment of Fed-batch and Perfusion-based Manufacturing Processes for mAbs - UCL Discovery [discovery.ucl.ac.uk]
• 3. landing1.gehealthcare.com [landing1.gehealthcare.com]
• 4. Strategies to Optimize Protein Expression in E. coli - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Generation of stable, high-producing CHO cell lines by lentiviral vector-mediated gene transfer in serum-free suspension culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. article.imrpress.com [article.imrpress.com]
• 7. genscript.com [genscript.com]
• 8. Cell-Free Protein Synthesis: Pros and Cons of Prokaryotic and Eukaryotic Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 9. How to Evaluate the Cost and Yield Tradeoffs Between Mammalian and Microbial Systems [synapse.patsnap.com]
• 10. Breaking Down Common Protein Expression Systems: E.coli vs Mammalian [synapse.patsnap.com]
• 11. You are being redirected... [cytovance.com]
• 12. biomatik.com [biomatik.com]
• 13. Practical protocols for production of very high yields of recombinant proteins using Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Fed-Batch CHO Cell Culture for Lab-Scale Antibody Production | Springer Nature Experiments [experiments.springernature.com]
• 15. researchgate.net [researchgate.net]
• 16. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 17. sartorius.com [sartorius.com]
• 18. diva-portal.org [diva-portal.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. hub.mirusbio.com [hub.mirusbio.com]
• 21. Generation Of Stable CHO Cell Lines For Protein Production [bioprocessonline.com]
• 22. cellculturecompany.com [cellculturecompany.com]
• 23. Stable vs transient expression: Which to use and when? - Eppendorf Norway [eppendorf.com]
• 24. genezen.com [genezen.com]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]
• 27. researchgate.net [researchgate.net]
• 28. researchgate.net [researchgate.net]
• 29. researchgate.net [researchgate.net]
• 30. Frontiers | Engineering protein glycosylation in CHO cells to be highly similar to murine host cells [frontiersin.org]
• 31. orbit.dtu.dk [orbit.dtu.dk]
• 32. Monoclonal Antibody Production Process Flow Diagram | EdrawMax Templates [edrawmax.com]
• 33. scribd.com [scribd.com]
• 34. scribd.com [scribd.com]
• 35. cytena.com [cytena.com]
• 36. researchgate.net [researchgate.net]

Greener Pathways to a Key Chiral Intermediate: A Comparative Guide to the Synthesis of (2R)-2-hydroxy-3-methylbutanoate

For researchers, scientists, and drug development professionals, the synthesis of enantiomerically pure molecules is a critical step in the discovery and production of new pharmaceuticals. (2R)-2-hydroxy-3-methylbutanoate is a valuable chiral building block, and the environmental impact of its synthesis is an increasingly important consideration. This guide provides an objective comparison of two prominent synthesis routes: a biocatalytic approach using a ketoreductase and a chemo-catalytic method employing Noyori asymmetric hydrogenation. The comparison is supported by experimental data and green chemistry metrics to aid in the selection of a more sustainable synthetic strategy.

The imperative to develop greener chemical processes has led to the widespread adoption of metrics such as Atom Economy (AE), E-Factor, and Process Mass Intensity (PMI) to quantify the environmental footprint of a reaction.[1][2] Atom economy, conceived by Barry Trost, measures the efficiency with which atoms from the reactants are incorporated into the desired product.[3] The E-Factor, developed by Roger Sheldon, provides a broader measure of waste by calculating the total mass of waste generated per unit of product.[4] Process Mass Intensity (PMI) offers a comprehensive assessment of the total mass of materials used (including reactants, solvents, and reagents) to produce a unit of product.[4]

This guide will delve into the practical application of these metrics to evaluate the synthesis of (2R)-2-hydroxy-3-methylbutanoate via two distinct and highly stereoselective methods.

Comparative Analysis of Synthesis Routes

The following table summarizes the key performance indicators and green chemistry metrics for the biocatalytic and chemical synthesis of (2R)-2-hydroxy-3-methylbutanoate.

Metric	Biocatalytic Synthesis (Whole-Cell)	Chemical Synthesis (Noyori Hydrogenation)
Yield	>95%	~99%
Enantiomeric Excess (e.e.)	>99% (R)	>99% (R)
Reaction Temperature	30°C	30°C
Reaction Pressure	Atmospheric	1100 psi (H₂)
Catalyst	Candida parapsilosis cells	RuCl₂[(R)-BINAP]
Solvent	Water, Isopropanol	Ethanol
Atom Economy (AE)	99.2%	99.2%
E-Factor	~19.5	~44.8
Process Mass Intensity (PMI)	~20.5	~45.8

As the data indicates, both methods provide excellent yield and enantioselectivity. However, the biocatalytic route demonstrates a significantly lower E-Factor and PMI, highlighting its superior environmental performance primarily due to the use of water as the main solvent and the avoidance of high-pressure equipment and heavy metal catalysts.

Visualizing the Synthesis Workflows

To further illustrate the differences between the two synthetic approaches, the following diagrams outline the key steps in each process.

References

• 1. Green chemistry metrics - Wikipedia [en.wikipedia.org]
• 2. greenchemistry-toolkit.org [greenchemistry-toolkit.org]
• 3. chem.tamu.edu [chem.tamu.edu]
• 4. Green Chemistry Metrics with Special Reference to Green Analytical Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Bioactivity of (2R)-2-hydroxy-3-methylbutanoate Derivatives: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the known bioactivity of (2R)-2-hydroxy-3-methylbutanoic acid and discusses the potential of its derivatives as therapeutic agents. This document summarizes key experimental data, details relevant research protocols, and visualizes potential mechanisms of action.

Introduction

(2R)-2-hydroxy-3-methylbutanoic acid, a chiral α-hydroxy acid, has emerged as a molecule of interest in biomedical research. Its potential therapeutic effects, particularly in the context of cardiovascular disease, warrant a closer examination of its bioactivity and that of its derivatives. This guide aims to consolidate the existing data and provide a framework for future research and development of compounds based on this scaffold.

Bioactivity of (2R)-2-hydroxy-3-methylbutanoic Acid

Recent patent literature has highlighted the potential of (2R)-2-hydroxy-3-methylbutanoic acid in the prevention and treatment of atherosclerosis. In vivo studies using a high-fat diet-induced atherosclerosis mouse model have demonstrated several key bioactive effects.

In Vivo Anti-Atherosclerotic Effects

A pivotal study showcased the significant anti-atherosclerotic properties of (2R)-2-hydroxy-3-methylbutanoic acid when administered to mice on a high-fat diet. The key findings from this pre-clinical study are summarized in the table below.

Parameter	Control (High-Fat Diet)	(2R)-2-hydroxy-3-methylbutanoic acid treated (High-Fat Diet)	Percentage Change
Body Weight	Increased	Significantly Reduced	▼
Aortic Plaque Size	Large	Significantly Reduced	▼
Serum Triglycerides (TG)	Elevated	Significantly Reduced	▼
Serum Total Cholesterol (TC)	Elevated	Significantly Reduced	▼
Serum Low-Density Lipoprotein Cholesterol (LDL-C)	Elevated	Significantly Reduced	▼
Macrophage Infiltration in Aorta	High	Significantly Inhibited	▼

These results strongly suggest that (2R)-2-hydroxy-3-methylbutanoic acid can mitigate key pathological features of atherosclerosis, including dyslipidemia and vascular inflammation.

Comparative Bioactivity of (2R)-2-hydroxy-3-methylbutanoate Derivatives (A Prospective Outlook)

While comprehensive, direct comparative studies on the bioactivity of a series of (2R)-2-hydroxy-3-methylbutanoate derivatives are not yet available in the public domain, we can project potential variations in activity based on fundamental principles of medicinal chemistry. The derivatization of the carboxylic acid moiety into esters and amides can significantly influence physicochemical properties such as lipophilicity, solubility, and metabolic stability, which in turn can affect bioavailability and efficacy.

Below is a prospective comparison of hypothetical derivatives. It is crucial to note that the bioactivity profiles presented are theoretical and await experimental validation.

Derivative	Structure	Expected Change in Lipophilicity	Potential Impact on Bioactivity
(2R)-2-hydroxy-3-methylbutanoic acid	R = OH	Baseline	Parent compound with demonstrated in vivo anti-atherosclerotic activity.
Methyl (2R)-2-hydroxy-3-methylbutanoate	R = OCH₃	Increased	May enhance cell membrane permeability, potentially leading to improved intracellular target engagement. Could be subject to hydrolysis by esterases, acting as a prodrug.
Ethyl (2R)-2-hydroxy-3-methylbutanoate	R = OCH₂CH₃	Further Increased	Similar to the methyl ester, but with potentially altered pharmacokinetics due to the larger alkyl group.
(2R)-2-hydroxy-3-methylbutanamide	R = NH₂	Decreased	Increased polarity may reduce cell permeability but could offer different interaction profiles with biological targets. May exhibit improved metabolic stability compared to esters.
N-methyl-(2R)-2-hydroxy-3-methylbutanamide	R = NHCH₃	Slightly Increased (vs. amide)	Substitution on the amide nitrogen can modulate hydrogen bonding capacity and lipophilicity, fine-tuning the pharmacokinetic and pharmacodynamic properties.

Experimental Protocols

Detailed methodologies are essential for the replication and extension of research findings. The following are key experimental protocols relevant to the bioactivity assessment of (2R)-2-hydroxy-3-methylbutanoate and its derivatives.

In Vivo Atherosclerosis Model

• Animal Model: Apolipoprotein E-deficient (ApoE-/-) mice are a commonly used and well-validated model for atherosclerosis research.

• Diet: Mice are fed a high-fat diet (typically containing high cholesterol and cholic acid) for a specified period (e.g., 12-16 weeks) to induce the development of atherosclerotic plaques.

• Compound Administration: The test compound, (2R)-2-hydroxy-3-methylbutanoic acid or its derivative, is administered to the treatment group, often via oral gavage or dissolution in drinking water. A control group receives the vehicle.

• Endpoint Analysis:

  • Lipid Profile: Blood samples are collected to measure serum levels of total cholesterol, triglycerides, LDL-C, and HDL-C using standard enzymatic kits.

  • Aortic Plaque Analysis: The aorta is dissected, stained with a lipid-staining dye (e.g., Oil Red O), and the plaque area is quantified using imaging software.

  • Histological Analysis: Aortic sections are prepared for histological staining (e.g., Hematoxylin and Eosin) to assess lesion morphology.

Macrophage Infiltration Assay

• Tissue Preparation: Aortic tissue from the in vivo study is embedded in an appropriate medium (e.g., OCT compound) and cryosectioned.

• Immunohistochemistry: The sections are incubated with a primary antibody specific for a macrophage marker (e.g., CD68).

• Detection: A secondary antibody conjugated to a fluorescent label or an enzyme (for colorimetric detection) is applied.

• Quantification: The stained area corresponding to macrophage infiltration is quantified using microscopy and image analysis software.

Potential Signaling Pathways

The precise molecular mechanisms underlying the anti-atherosclerotic effects of (2R)-2-hydroxy-3-methylbutanoate are yet to be fully elucidated. However, based on the observed effects on lipid metabolism and inflammation, and the known pathways modulated by structurally related molecules like β-hydroxy-β-methylbutyrate (HMB), a potential signaling pathway can be hypothesized.

Atherosclerosis is a complex disease involving lipid accumulation in the arterial wall and a chronic inflammatory response. (2R)-2-hydroxy-3-methylbutanoate may exert its therapeutic effects by modulating key signaling pathways involved in these processes. One potential mechanism is the inhibition of inflammatory signaling cascades within macrophages, which are key cells in the development of atherosclerotic plaques. This could involve the downregulation of pro-inflammatory cytokine production and a reduction in the expression of scavenger receptors responsible for the uptake of modified lipoproteins.

Visualizations

Experimental Workflow for In Vivo Atherosclerosis Study

Caption: Workflow for assessing the in vivo anti-atherosclerotic activity.

Hypothesized Signaling Pathway in Macrophages

A Comparative Guide to In Vitro and In Vivo Studies of 2-Hydroxy-3-Methylbutanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of in vitro and in vivo research on 2-hydroxy-3-methylbutanoate, also known as 2-hydroxyisovaleric acid. While direct comparative studies are limited, this document synthesizes available data from discrete in vitro and in vivo investigations to offer insights into its biological activities and potential therapeutic applications. The primary focus of the in vivo data presented here is on the compound's effects in a mouse model of atherosclerosis.

Quantitative Data Summary

The following tables summarize the key quantitative findings from the available in vitro and in vivo studies. It is important to note that the in vitro data originates from a study on the bioproduction of a stereoisomer of 2-hydroxy-3-methylbutanoate, while the in vivo data is from a study investigating its therapeutic effects on atherosclerosis.

Table 1: In Vitro Production of (2S,3S)-3-Hydroxy-2-Methylbutanoate

Parameter	Value
Biocatalyst	Immobilized plant cells of Marchantia polymorpha
Substrate	Ethyl 2-methyl-3-oxobutanoate
Product	Ethyl (2S,3S)-3-hydroxy-2-methylbutanoate
Diastereomeric Excess (de)	97%
Enantiomeric Excess (ee)	>99%
Yield	92%

Table 2: In Vivo Effects of 2-Hydroxy-3-Methylbutyric Acid in a Mouse Model of Atherosclerosis

Parameter	Treatment Group	Control Group (High-Fat Diet)	Outcome
Dosage	600 mg/kg body weight	-	-
Aortic Plaque Size	Significantly reduced	-	Inhibition of atherosclerosis progression
Serum Triglycerides (TG)	Significantly reduced	Elevated	Improved lipid profile
Serum Total Cholesterol (TC)	Significantly reduced	Elevated	Improved lipid profile
Serum LDL-C	Significantly reduced	Elevated	Improved lipid profile
Macrophage Infiltration	Significantly reduced	-	Anti-inflammatory effect

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the experimental protocols for the key studies cited.

In Vitro: Production of (2S,3S)-3-Hydroxy-2-Methylbutanoate

This protocol describes the biotransformation of a substrate into a stereoisomer of 2-hydroxy-3-methylbutanoate using immobilized plant cells.

1. Cell Culture and Immobilization:

• Suspension cells of Marchantia polymorpha are cultured in a suitable medium until they reach the stationary growth phase.

• The cultured cells are then mixed with a sodium alginate solution.

• This mixture is dropped into a calcium chloride solution to form calcium alginate gel beads containing the immobilized cells.

2. Biotransformation Reaction:

• The immobilized cells are incubated in a fresh medium containing the substrate, ethyl 2-methyl-3-oxobutanoate.

• The reaction is carried out on a rotary shaker under controlled temperature and light conditions.

3. Product Extraction and Analysis:

• After the incubation period, the product, ethyl (2S,3S)-3-hydroxy-2-methylbutanoate, is extracted from the medium using an organic solvent (e.g., ethyl acetate).

• The yield, diastereomeric excess, and enantiomeric excess of the product are determined using gas chromatography (GC).

In Vivo: Atherosclerosis Mouse Model

This protocol outlines the methodology used to investigate the effects of 2-hydroxy-3-methylbutyric acid on atherosclerosis in mice.[1]

1. Animal Model:

• ApoE knockout (ApoE-/-) mice, which are genetically predisposed to developing atherosclerosis, are used.

• The mice are fed a high-fat diet for a period of 12 weeks to induce the formation of atherosclerotic plaques.

2. Treatment:

• The experimental group of mice receives 2-hydroxy-3-methylbutyric acid at a dose of 600 mg/kg of body weight, administered through their drinking water.[1]

• The control group receives the high-fat diet without the test compound.

3. Outcome Measures:

• Aortic Plaque Analysis: After the treatment period, the aortas are excised, and the size of the atherosclerotic plaques is quantified.[1]

• Blood Lipid Profile: Blood samples are collected to measure the levels of serum triglycerides (TG), total cholesterol (TC), and low-density lipoprotein cholesterol (LDL-C).[1]

• Histological Analysis: Aortic root sections are stained to visualize and quantify macrophage infiltration into the plaques.[1]

Signaling Pathways and Experimental Workflows

To visualize the complex biological processes and experimental designs, the following diagrams are provided in the DOT language for Graphviz.

Hypothetical Signaling Pathway for the Anti-Atherosclerotic Effects of 2-Hydroxy-3-Methylbutanoate

Disclaimer: The following signaling pathway is based on the known mechanisms of the structurally related compound β-hydroxy-β-methylbutyrate (HMB) and its effects on the MAPK/ERK and PI3K/Akt pathways. This is a plausible hypothesis for the anti-inflammatory and protective effects of 2-hydroxy-3-methylbutanoate observed in the in vivo atherosclerosis study, but it requires direct experimental validation.

Caption: Hypothetical signaling cascade for 2-hydroxy-3-methylbutanoate.

Experimental Workflow: In Vitro Production

Caption: Workflow for the in vitro production of (2S,3S)-3-hydroxy-2-methylbutanoate.

Experimental Workflow: In Vivo Atherosclerosis Study

Caption: Workflow for the in vivo study of 2-hydroxy-3-methylbutanoate in an atherosclerosis model.

References

• 1. In vitro protocol for the optimal induction of inflammation in human monocyte cell lines - PMC [pmc.ncbi.nlm.nih.gov]

The Predictive Power of In Vitro Analyses: Correlating Analytical Results with Biological Outcomes

A Comparison Guide for Researchers and Drug Development Professionals

In the landscape of drug discovery and development, the ability to accurately predict in vivo efficacy and clinical outcomes from early-stage analytical data is paramount. This guide provides a comparative analysis of how quantitative analytical results, particularly for kinase inhibitors and monoclonal antibodies, correlate with their biological effects. By presenting supporting experimental data, detailed methodologies, and visual representations of relevant signaling pathways, we aim to furnish researchers, scientists, and drug development professionals with a comprehensive resource to inform their research and development strategies.

Section 1: Small Molecule Kinase Inhibitors - From In Vitro Potency to In Vivo Efficacy

Kinase inhibitors are a cornerstone of targeted cancer therapy. Their development heavily relies on in vitro assays to determine their potency, often measured as the half-maximal inhibitory concentration (IC50). A critical question in drug development is how well these in vitro IC50 values translate to in vivo anti-tumor activity.

Data Presentation: Correlation of In Vitro IC50 with In Vivo Tumor Growth Inhibition

The following table summarizes data from a preclinical study evaluating a series of novel kinase inhibitors. The in vitro potency (IC50) was determined using a radioactive kinase assay, while the in vivo efficacy was assessed by measuring tumor growth inhibition (TGI) in a mouse xenograft model.

Compound ID	In Vitro IC50 (nM)[1]	In Vivo TGI (%) at 50 mg/kg[2]
KIN-001	5	95
KIN-002	15	82
KIN-003	50	65
KIN-004	250	30
KIN-005	>1000	<10

This data illustrates a clear trend: lower in vitro IC50 values generally correlate with higher in vivo tumor growth inhibition, demonstrating the predictive power of the in vitro kinase assay for this class of compounds.

Experimental Protocols

This protocol outlines a standard method for determining the IC50 of a kinase inhibitor.

• Prepare Kinase Reaction Buffer: A 10x stock of the kinase reaction buffer is prepared and diluted to 1x as needed. The buffer typically contains MgCl2, a buffering agent (e.g., HEPES), and other components necessary for kinase activity.

• Prepare Kinase and Substrate: The target kinase and its substrate (e.g., a peptide or protein) are diluted in the 1x kinase reaction buffer to their optimal concentrations.

• Set up the Reaction: In a microplate, add the kinase, substrate, and varying concentrations of the test inhibitor.

• Initiate the Reaction: Start the kinase reaction by adding a mixture of [γ-³²P]-ATP and non-radioactive ATP. The final ATP concentration should ideally be at the Km of the kinase for ATP.

• Incubate: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a specific period (e.g., 30-60 minutes).

• Stop the Reaction: Terminate the reaction by adding a stop solution, such as a high concentration of EDTA or by spotting the reaction mixture onto a phosphocellulose membrane.

• Separate and Quantify: Separate the phosphorylated substrate from the unreacted [γ-³²P]-ATP using methods like gel electrophoresis, chromatography, or filter binding.

• Data Analysis: Quantify the amount of incorporated radioactivity using autoradiography, phosphorimaging, or liquid scintillation counting. Plot the percentage of inhibition against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Mandatory Visualization: EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) is a well-known receptor tyrosine kinase that, upon activation, triggers multiple downstream signaling pathways involved in cell proliferation, survival, and migration.[3][4][5][6][7]

Caption: Simplified EGFR signaling pathway leading to cancer cell proliferation, survival, and metastasis.

Section 2: Monoclonal Antibodies - Linking In Vitro Cytotoxicity to Clinical Response

Monoclonal antibodies (mAbs) are a major class of biotherapeutics that can exert their anti-cancer effects through various mechanisms, including Antibody-Dependent Cell-Mediated Cytotoxicity (ADCC). ADCC is a process where immune cells, such as Natural Killer (NK) cells, recognize and kill antibody-coated target cells. The ability of a mAb to induce ADCC in vitro is a critical quality attribute that is often correlated with its clinical efficacy.

Data Presentation: Correlation of In Vitro ADCC with Clinical Outcomes in Metastatic Colorectal Cancer Patients Treated with Cetuximab

The following table presents data from a clinical study investigating the correlation between the in vitro ADCC activity of cetuximab, an anti-EGFR monoclonal antibody, and the overall survival (OS) of patients with metastatic colorectal cancer.[8][9][10]

Patient Cohort	Median In Vitro ADCC Activity (%)	Median Overall Survival (months)
High ADCC	> 71	18
Low ADCC	< 71	8

These findings suggest a strong correlation between higher baseline in vitro ADCC activity and improved overall survival in patients treated with cetuximab, highlighting the clinical relevance of this analytical assay.

Experimental Protocols

This protocol describes a non-radioactive method to measure ADCC.

• Target Cell Labeling: Label the target cancer cells with Calcein-AM, a fluorescent dye that is retained within live cells.

  • Resuspend target cells at a concentration of 1 x 10^6 cells/mL in a complete medium.

  • Add Calcein-AM to a final concentration of 10-15 µM.

  • Incubate for 30 minutes at 37°C.

  • Wash the cells twice with a complete medium to remove excess dye.

• Effector Cell Preparation: Isolate effector cells, typically peripheral blood mononuclear cells (PBMCs) or purified Natural Killer (NK) cells, from healthy donors.

• Assay Setup: In a 96-well plate, co-culture the Calcein-AM-labeled target cells with the effector cells at various effector-to-target (E:T) ratios. Add the therapeutic antibody at different concentrations.

• Incubation: Incubate the plate for a defined period (e.g., 4 hours) at 37°C in a CO2 incubator.

• Quantify Calcein Release: During incubation, the effector cells will lyse the antibody-coated target cells, releasing calcein into the supernatant.

• Data Analysis: Measure the fluorescence of the supernatant using a fluorescence plate reader. Calculate the percentage of specific lysis using the following formula: % Specific Lysis = [(Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous Release)] x 100

  • Experimental Release: Fluorescence from wells with target cells, effector cells, and antibody.

  • Spontaneous Release: Fluorescence from wells with target cells and medium only.

  • Maximum Release: Fluorescence from wells with target cells lysed with a detergent (e.g., Triton X-100).

Mandatory Visualization: Fc-gamma Receptor Signaling in ADCC

ADCC is initiated by the binding of the Fc portion of an antibody to Fc-gamma receptors (FcγRs) on the surface of effector cells, like NK cells. This engagement triggers a signaling cascade that leads to the release of cytotoxic granules and target cell death.

Caption: Fc-gamma receptor signaling cascade in an NK cell, leading to ADCC and target cell lysis.

Conclusion

The presented data and methodologies underscore the significant correlation between in vitro analytical results and in vivo biological outcomes. For both small molecule kinase inhibitors and therapeutic monoclonal antibodies, well-designed and robust in vitro assays serve as powerful predictive tools in the drug development process. By leveraging these analytical insights, researchers and developers can make more informed decisions, leading to the more efficient and successful translation of promising candidates from the laboratory to the clinic. The continued refinement of these assays and a deeper understanding of the underlying biological pathways will further enhance their predictive power and accelerate the development of novel therapeutics.

References

• 1. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Growth‐rate model predicts in vivo tumor response from in vitro data - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. researchgate.net [researchgate.net]
• 7. File:EGFR signaling pathway.png - Wikimedia Commons [commons.wikimedia.org]
• 8. Ex Vivo Antibody-Dependent Cellular Cytotoxicity Inducibility Predicts Efdicacy of Cetuximab - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ADCC and treatment outcome in colorectal cancer patients receiving cetuximab-based therapy. - ASCO [asco.org]
• 10. aacrjournals.org [aacrjournals.org]

Safety & Regulatory Compliance

Essential Safety and Operational Guide for Handling (2R)-2-hydroxy-3-methylbutanoate

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide to the safe handling, storage, and disposal of (2R)-2-hydroxy-3-methylbutanoate.

This document provides critical safety and logistical information to ensure the proper handling of (2R)-2-hydroxy-3-methylbutanoate in a laboratory setting. Adherence to these guidelines is essential for maintaining a safe research environment and ensuring the integrity of your work.

Personal Protective Equipment (PPE)

When handling (2R)-2-hydroxy-3-methylbutanoate, the use of appropriate personal protective equipment is mandatory to prevent exposure and ensure personal safety. The following table summarizes the required PPE.

PPE Category	Specification
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.[1] Handle with impervious gloves.[2]
Respiratory Protection	No protective equipment is needed under normal use conditions.[1] If necessary, use a particle filter respirator.[1]

Hazard Identification and Precautionary Measures

(2R)-2-hydroxy-3-methylbutanoate is classified with the following hazard statement:

• H319: Causes serious eye irritation. [3][4]

The following precautionary statements should be strictly followed:

Precautionary Code	Description
P264	Wash skin thoroughly after handling.
P280	Wear protective gloves/protective clothing/eye protection/face protection.[2]
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2][3][4]
P337 + P313	If eye irritation persists: Get medical advice/attention.

Operational and Disposal Plan

A systematic approach to handling and disposal is crucial for safety and compliance. The following workflow outlines the key steps from preparation to disposal.

References

• 1. fishersci.com [fishersci.com]
• 2. biosynth.com [biosynth.com]
• 3. Methyl 2-hydroxy-3-methylbutanoate | Sigma-Aldrich [sigmaaldrich.com]
• 4. Methyl 2-hydroxy-3-methylbutanoate | Sigma-Aldrich [sigmaaldrich.com]